Bromophenol Red

• CAS: 2800-80-8

Core Science & Biosynthesis

Bromophenol Red: A Technical Guide to its pH Indicator Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Bromophenol Red as a pH indicator, detailing its chemical properties, color transition, and the methodologies for its characterization. This document is intended to serve as a comprehensive resource for laboratory professionals requiring accurate pH measurements and a thorough understanding of this widely used analytical tool.

Core Properties of Bromophenol Red

Bromophenol Red (5',5"-dibromophenolsulfonphthalein) is a sulfonephthalein dye that functions as a pH indicator. Its utility in various scientific applications, from titrations to cell culture monitoring, stems from its distinct color change over a specific pH range.[1][2] This transition is a result of a pH-dependent structural rearrangement within the molecule.

Quantitative Data Summary

The key quantitative parameters of Bromophenol Red are summarized in the table below for easy reference and comparison.

Parameter	Value	Reference
Chemical Formula	C₁₉H₁₂Br₂O₅S	[2][3][4]
Molecular Weight	512.17 g/mol	[2][3]
pKa	~6.5
pH Transition Range	4.7 - 6.3	[5]
Color in Acidic Medium	Yellow	[3][5]
Color in Basic Medium	Purple/Red-Purple	[5]
λmax (Acidic Form)	435 - 444 nm	[5]
λmax (Basic Form)	574 - 580 nm	[5]
Absorptivity (1%/1cm at pH 4.7)	340 – 370	[5]
Absorptivity (1%/1cm at pH 6.3)	585 – 720	[5]

Mechanism of Color Change

The color change of Bromophenol Red, a member of the sulfonephthalein family of indicators, is due to a change in its molecular structure with varying hydrogen ion concentrations. In acidic solutions, the indicator exists predominantly in its protonated, lactone form, which is yellow. As the pH increases, a proton is abstracted from a phenolic hydroxyl group, leading to the opening of the lactone ring and the formation of a highly conjugated quinonoid structure. This extended conjugation system is responsible for the absorption of light at a longer wavelength, resulting in the observed purple color in basic solutions.

Caption: Equilibrium between the acidic (yellow) and basic (purple) forms of Bromophenol Red.

Experimental Protocols

Preparation of Bromophenol Red Indicator Solution (0.1%)

A standard 0.1% indicator solution can be prepared for general laboratory use.

Materials:

• Bromophenol Red powder

• 95% Ethanol

• 0.1 M Sodium Hydroxide (NaOH)

• Distilled or deionized water

• 100 mL volumetric flask

• Magnetic stirrer and stir bar

• Weighing balance

Procedure:

• Weigh 0.1 g of Bromophenol Red powder.

• In a 100 mL volumetric flask, dissolve the Bromophenol Red in approximately 20 mL of 95% ethanol. Gentle heating may be applied to aid dissolution.

• Add 1.5 mL of 0.1 M NaOH to the solution.

• Once the solid is completely dissolved, dilute the solution to the 100 mL mark with distilled or deionized water.

• Mix the solution thoroughly by inversion.

Spectrophotometric Determination of pKa and pH Range

This protocol outlines the use of UV-Visible spectrophotometry to determine the acid dissociation constant (pKa) and the effective pH range of Bromophenol Red.

Materials:

• 0.1% Bromophenol Red indicator solution

• A series of buffer solutions with known pH values spanning the expected transition range (e.g., pH 4.0 to 8.0 in 0.5 pH unit increments). Phosphate or acetate buffers are suitable.

• UV-Visible spectrophotometer

• Matched quartz or glass cuvettes

• pH meter

Experimental Workflow:

Caption: Workflow for the spectrophotometric determination of pKa and pH range.

Detailed Procedure:

• Preparation of Test Solutions:

  • Prepare a series of buffer solutions covering the pH range of approximately 4.0 to 8.0.

  • To a set of volumetric flasks, add a precise volume of each buffer solution.

  • Add a small, identical aliquot of the Bromophenol Red stock solution to each flask and dilute to the mark with the corresponding buffer. The final concentration of the indicator should be low enough to ensure that the maximum absorbance is within the linear range of the spectrophotometer.

• Spectrophotometric Analysis:

  • Calibrate the spectrophotometer with a blank solution (buffer without the indicator).

  • Obtain the full absorbance spectrum (e.g., 350-700 nm) for the most acidic (e.g., pH 4.0) and most basic (e.g., pH 8.0) samples to determine the wavelengths of maximum absorbance (λmax) for the acidic (HIn) and basic (In⁻) forms, respectively.

  • Measure the absorbance of each prepared solution at these two determined λmax values.

• Data Analysis and pKa Determination:

  • Plot the absorbance at the λmax of the basic form (In⁻) against the pH of the solutions. This will generate a sigmoidal curve.

  • The pKa is the pH value at the midpoint of the vertical section of this curve, which corresponds to the inflection point. At this pH, the concentrations of the acidic and basic forms of the indicator are equal ([HIn] = [In⁻]).

  • The visible color change range of the indicator is generally considered to be pKa ± 1.

Applications in Research and Development

Bromophenol Red is a versatile tool in various scientific disciplines:

• Analytical Chemistry: It is widely used as an indicator in acid-base titrations for the quantification of acidic and basic substances.[5]

• Biochemistry and Molecular Biology: It serves as a visual indicator of pH changes in enzyme assays and cell culture media, providing a rapid assessment of metabolic activity or culture health.[5]

• Drug Development: In formulation studies, it can be used to monitor the pH of drug solutions and suspensions, which is often a critical parameter for drug stability and solubility.

This guide provides the essential technical information and protocols for the effective use and characterization of Bromophenol Red as a pH indicator. Adherence to these methodologies will ensure accurate and reproducible results in a research and development setting.

References

• 1. What are the molecular structures of sulfonphthalein acid-base indicators? | Chemical Education Xchange [chemedx.org]
• 2. dawnscientific.com [dawnscientific.com]
• 3. Bromophenol Red Free Acid | I10512 | CAS 2800-80-8 | TriStains [tristains.com]
• 4. Bromophenol Red | C19H12Br2O5S | CID 76047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. gspchem.com [gspchem.com]

An In-depth Technical Guide to Bromophenol Red as an Acid-Base Indicator

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles governing the function of bromophenol red as a pH indicator. It details the underlying chemical mechanisms, quantitative parameters, and relevant experimental protocols for its application in laboratory settings.

Core Principle and Mechanism of Action

Bromophenol red (C₁₉H₁₂Br₂O₅S) is a sulfonephthalein dye that functions as a weak acid.[1][2] Its utility as a pH indicator is based on the principle that its protonated (acidic) and deprotonated (basic) forms exhibit different colors.[3] The color change arises from a shift in the molecule's electronic structure and, consequently, its light absorption spectrum as the pH of the solution changes.[1]

In acidic conditions, bromophenol red exists predominantly in its protonated, yellow form (HIn). As the pH increases, it loses a proton to form its conjugate base, the deprotonated, purple-red form (In⁻).[3][4] This reversible equilibrium is the foundation of its function as an indicator. The transition between these two colored species occurs over a specific pH range, allowing for the visual determination of the solution's acidity or alkalinity.[1]

Caption: Chemical equilibrium of Bromophenol Red.

Quantitative Data

The functional properties of bromophenol red as a pH indicator are defined by several key quantitative parameters. These values are crucial for selecting the appropriate indicator for a specific application, such as an acid-base titration.

Parameter	Value	Reference
Molecular Formula	C₁₉H₁₂Br₂O₅S	[1][2]
Molar Mass	~512.20 g/mol	[4][5]
pKa	6.51 (at 25°C)	[1]
pH Transition Range	pH 4.7 – 6.3	[4][5]
Color in Acidic Range	Yellow	[4][6]
Color in Basic Range	Purple / Red	[4][6]
λmax (Acidic Form, pH 4.7)	435 - 444 nm	[4][5]
λmax (Basic Form, pH 6.3)	574 - 580 nm	[4][5]
Solubility	Sparingly soluble in water; soluble in ethanol	[1]

Experimental Protocols

This protocol describes the use of bromophenol red to determine the endpoint of a titration between a strong acid and a strong base.

Objective: To determine the concentration of an unknown acidic solution.

Materials:

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Acidic solution of unknown concentration (analyte)

• Bromophenol red indicator solution

• Buret, Erlenmeyer flask, pipet, and stand

Procedure:

• Preparation: Rinse a buret with a small amount of the standardized base solution and then fill it, ensuring no air bubbles are present in the tip. Record the initial volume.[7]

• Analyte Measurement: Accurately pipet a known volume of the acidic analyte into a clean Erlenmeyer flask.[7]

• Indicator Addition: Add 2-3 drops of the bromophenol red indicator solution to the analyte in the flask. The solution should turn yellow.[8]

• Titration: Slowly add the base from the buret to the flask while continuously swirling the flask to ensure mixing.[7][8]

• Endpoint Determination: Continue adding the base drop by drop as the endpoint is approached. The endpoint is reached when the solution exhibits a persistent purple-red color.[4]

• Data Recording: Record the final volume from the buret. The difference between the final and initial volumes is the volume of base used.

• Calculation: Use the molarity and volume of the base, the volume of the acid, and the stoichiometry of the reaction to calculate the concentration of the acid.

Caption: Workflow for an acid-base titration.

This protocol outlines a method for experimentally determining the acid dissociation constant (pKa) of bromophenol red.

Objective: To determine the pKa of bromophenol red using absorbance measurements.

Materials:

• Bromophenol red stock solution

• Buffer solutions of various known pH values (spanning the range of ~3.5 to 8.0)

• Spectrophotometer

• pH meter

• Cuvettes, volumetric flasks, and pipets

Procedure:

• Wavelength Determination: Determine the absorption maxima (λmax) for the acidic (yellow) and basic (purple-red) forms of bromophenol red. This can be done by measuring the absorbance spectrum of the indicator in a highly acidic solution (e.g., pH 2) and a highly basic solution (e.g., pH 9). The acidic form's λmax is around 435-444 nm, and the basic form's is around 574-580 nm.[4][5]

• Solution Preparation: Prepare a series of solutions by adding a precise, small amount of the bromophenol red stock solution to a set of buffer solutions with different, accurately measured pH values.[9] The pH should span the transition range of the indicator.

• Absorbance Measurement: For each prepared solution, measure the absorbance at the two wavelengths determined in step 1 (the λmax for the acidic form and the λmax for the basic form).[9]

• Data Analysis: The pKa can be determined using the Henderson-Hasselbalch equation adapted for spectrophotometric data:

  • pH = pKa + log([In⁻]/[HIn])

  • The ratio of the deprotonated form to the protonated form ([In⁻]/[HIn]) can be calculated from the absorbance values.

• Graphical Determination: Plot the pH of the solutions versus log([In⁻]/[HIn]). The y-intercept of the resulting straight line will be the pKa of bromophenol red.

Caption: Workflow for pKa determination via spectrophotometry.

References

• 1. Page loading... [guidechem.com]
• 2. Bromophenol Red | C19H12Br2O5S | CID 76047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 4. gspchem.com [gspchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Bromophenol red [myskinrecipes.com]
• 7. alameda.edu [alameda.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. alpha.chem.umb.edu [alpha.chem.umb.edu]

A Technical Guide to the Solubility of Bromophenol Red in Water and Ethanol for Researchers and Drug Development Professionals

Introduction: Bromophenol Red is a sulfonephthalein dye widely utilized in laboratory settings as a pH indicator. Its utility in various analytical techniques, including titrations and cell culture, makes a thorough understanding of its solubility characteristics in common laboratory solvents such as water and ethanol essential for researchers, scientists, and professionals in drug development. This technical guide provides an in-depth overview of the solubility of Bromophenol Red, methods for its determination, and its relevance in biochemical and pharmaceutical research.

Core Solubility Data

The solubility of Bromophenol Red is a critical parameter for preparing solutions of desired concentrations for various applications. While precise quantitative values can be temperature and pH-dependent, the following table summarizes the available data for its solubility in water and ethanol.

Solvent	Qualitative Solubility	Quantitative Solubility	Temperature
Water	Sparingly soluble[1][2]	0.1% (w/v) in distilled water[3]	Not Specified
95% Ethanol	Soluble[1], Freely Soluble[4]	0.1% (w/v)[3][5]	Not Specified

Note: The quantitative data is presented as a percentage weight by volume (% w/v), which corresponds to grams of solute per 100 mL of solvent. For instance, a 0.1% (w/v) solution contains 0.1 grams of Bromophenol Red in 100 mL of the solvent.

Experimental Protocols

Accurate determination of solubility is crucial for experimental reproducibility. Below are detailed methodologies for determining the solubility of Bromophenol Red.

Protocol 1: Preparation of a Saturated Solution

This protocol outlines the steps to prepare a saturated solution of Bromophenol Red, a necessary precursor to quantitative solubility determination.

• Dispensing the Solute: Add an excess amount of solid Bromophenol Red powder to a known volume of the desired solvent (deionized water or 95% ethanol) in a suitable container, such as a volumetric flask or a universal container.

• Equilibration: Seal the container and agitate the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to ensure that equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this purpose.

• Separation of Undissolved Solid: After equilibration, allow the undissolved solid to settle. To ensure a clear supernatant, centrifuge the solution to pellet the remaining solid.

• Isolation of Saturated Supernatant: Carefully transfer the clear, saturated supernatant to a fresh, clean container, being cautious not to disturb the solid pellet.

Protocol 2: Spectrophotometric Determination of Solubility

This method leverages the light-absorbing properties of Bromophenol Red to determine its concentration in a saturated solution.

• Preparation of a Standard Curve:

  • Prepare a stock solution of Bromophenol Red of a known concentration in the desired solvent.

  • Create a series of dilutions from the stock solution to generate a set of standards with known concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) for Bromophenol Red using a spectrophotometer. The λmax for Bromophenol Red is pH-dependent, with values around 435-444 nm at pH 4.7 and 574-580 nm at pH 6.3[3].

  • Plot a graph of absorbance versus concentration to create a standard curve. The relationship should be linear, following the Beer-Lambert law.

• Analysis of the Saturated Solution:

  • Take a precise volume of the clear, saturated supernatant prepared using Protocol 1.

  • If necessary, dilute the saturated solution with the solvent to bring its absorbance within the linear range of the standard curve.

  • Measure the absorbance of the diluted (or undiluted) saturated solution at the same λmax.

  • Use the standard curve to determine the concentration of Bromophenol Red in the sample. Account for any dilution factor to calculate the concentration in the original saturated solution. This concentration represents the solubility of Bromophenol Red.

Logical and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key workflows relevant to the use of Bromophenol Red.

References

• 1. benchchem.com [benchchem.com]
• 2. medhandbook.st-andrews.ac.uk [medhandbook.st-andrews.ac.uk]
• 3. rokchem.co.uk [rokchem.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. gspchem.com [gspchem.com]

An In-depth Technical Guide to the Safe Handling of Bromophenol Red

Introduction

Bromophenol Red (CAS No. 2800-80-8) is a sulfonephthalein dye widely utilized in laboratory settings as a pH indicator. While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to rigorous safety and handling protocols is essential to ensure the well-being of laboratory personnel and to maintain a safe research environment. This guide provides comprehensive technical information on the safety, handling, and emergency procedures for Bromophenol Red, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Understanding the physicochemical properties of Bromophenol Red is fundamental to its safe handling. The compound is a red-brown powder with a phenol-like odor.[1][2] Key quantitative data are summarized in the table below.

Property	Value	Reference
CAS Number	2800-80-8	[3]
EC Number	220-538-1	[3]
Molecular Formula	C₁₉H₁₂Br₂O₅S	[1][3]
Molar Mass	~512.2 g/mol	[3]
Appearance	Red-brown powder/solid	[1]
Bulk Density	~770 kg/m ³	[3]
Storage Temperature	+15°C to +25°C	[3]

Hazard Identification and Toxicology

According to Regulation (EC) No 1272/2008, Bromophenol Red does not meet the criteria for classification as a hazardous substance.[3] However, it is combustible and may cause mild irritation to the skin, eyes, and respiratory tract upon exposure.[1] There are no known acute toxicity effects, and it is not classified as a carcinogen, mutagen, or reproductive toxicant.[1][3]

Hazard Category	Classification and Precautionary Notes	Reference
GHS Classification	Not a hazardous substance or mixture. No labeling is required.	[3]
Acute Toxicity	Shall not be classified as acutely toxic.	[3]
Skin Corrosion/Irritation	Shall not be classified as a skin corrosive or irritant. May cause mild irritation upon prolonged contact.	[1][3]
Eye Damage/Irritation	Shall not be classified as an eye irritant. May cause mild irritation.	[1][3]
Carcinogenicity	Shall not be classified as carcinogenic.	[3]
Reactivity	Stable under normal conditions. Reacts violently with strong oxidizers. The enrichment of fine dust can lead to the danger of a dust explosion.	[1][3]
Fire Hazards	Combustible. Hazardous combustion products include Carbon Monoxide (CO), Carbon Dioxide (CO₂), and Sulphur Oxides (SOx).	[1][3]

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical to mitigate risks associated with Bromophenol Red.

Standard Handling Protocol

• Preparation : Ensure the work area is clean and well-ventilated. Use local exhaust ventilation if there is a risk of dust generation.[3]

• Personal Protective Equipment (PPE) : Before handling, don appropriate PPE, including safety goggles with side protection, chemical-resistant gloves (e.g., Nitrile rubber), and a lab coat.[1][3]

• Dispensing : Avoid creating dust when handling the solid powder.[1] Use appropriate tools to weigh and transfer the substance.

• Procedure : Conduct all work within a designated area. Avoid contact with skin, eyes, and clothing.[1]

• Post-Handling : After use, ensure containers are tightly closed.[1] Clean the work area thoroughly.

• Hygiene : Wash hands thoroughly after handling. Remove and launder any contaminated clothing before reuse.[2]

Storage Protocol

• Conditions : Store in a dry, cool, and well-ventilated place.[1][3] The recommended storage temperature is between +15°C and +25°C.[3]

• Container : Keep the container tightly closed to prevent moisture absorption and contamination.[1]

• Incompatibilities : Store away from strong oxidizing agents.[1] Observe hints for combined storage with other chemicals.[3]

Visual Workflow for Safe Handling

A flowchart illustrating the standard operating procedure for safely handling Bromophenol Red.

Personal Protective Equipment (PPE)

The use of appropriate PPE is a non-negotiable aspect of laboratory safety when working with any chemical, including Bromophenol Red.

• Eye/Face Protection : Use safety goggles with side shields.[3]

• Hand Protection : Wear suitable chemical-resistant gloves, such as those made of Nitrile rubber (NBR), tested according to EN 374.[3]

• Skin and Body Protection : A standard laboratory coat should be worn to protect clothing and prevent skin contact.[1]

• Respiratory Protection : Under normal conditions with adequate ventilation, respiratory protection is not required.[1] If dust is generated, a particulate filter respirator (e.g., P1) may be necessary.[2]

Visual Guide to Required PPE

A diagram showing the essential PPE for handling Bromophenol Red.

Emergency Protocols

In the event of an emergency, a clear and practiced response is crucial.

First-Aid Measures

• Following Inhalation : Move the individual to fresh air.[1][3]

• Following Skin Contact : Immediately remove all contaminated clothing and rinse the skin with plenty of water or shower.[2][3]

• Following Eye Contact : Rinse cautiously with water for several minutes (at least 15 minutes is recommended).[1][3] If present, remove contact lenses and continue rinsing.[2]

• Following Ingestion : Rinse the mouth with water. Have the person drink water (at most two glasses).[2] If the person feels unwell, consult a doctor.[3]

Fire-Fighting Measures

• Extinguishing Media : Use water spray, foam, carbon dioxide (CO₂), or dry chemical powder.[1][2] Avoid using a heavy water jet, as it may scatter dust.[3]

• Hazards : The substance is combustible and can produce hazardous gases in a fire, including hydrogen bromide and sulfur oxides.[1][2]

• Firefighter Protection : In the event of a fire, wear a self-contained breathing apparatus and full protective clothing.[1][3]

Accidental Release (Spill) Measures

• Personal Precautions : For non-emergency personnel, avoid inhaling dust.[2] Evacuate the area and ensure adequate ventilation.

• Environmental Precautions : Prevent the substance from entering drains, surface water, or ground water.[3]

• Containment and Cleanup :

  • Cover drains to contain the spill.[3]

  • Take up the material mechanically (e.g., sweep up) and place it in suitable, labeled containers for disposal.[1][3]

  • Avoid generating dust during cleanup.[1]

  • Clean the affected area thoroughly and ventilate.[3]

Emergency Response Logic Diagram

A decision-making flowchart for various laboratory emergencies involving Bromophenol Red.

Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations. Relatively unreactive organic solid residues should be collected in designated waste containers (e.g., Container C).[4] Do not allow the product to enter the sewage system or surface waters.[2]

While Bromophenol Red is not classified as a hazardous material, a culture of safety and diligent adherence to established protocols are paramount. By understanding its properties, employing correct handling and storage techniques, using appropriate personal protective equipment, and being prepared for emergencies, researchers can significantly minimize risks. This guide serves as a foundational document to be integrated into a comprehensive laboratory-specific Chemical Hygiene Plan.

References

• 1. fishersci.com [fishersci.com]
• 2. chem.khu.ac.ir [chem.khu.ac.ir]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. merckmillipore.com [merckmillipore.com]

An In-Depth Technical Guide to the Properties and Applications of Sulfonephthalein Dyes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sulfonephthalein dyes, a class of compounds renowned for their utility as pH indicators and analytical reagents. This document delves into their fundamental physicochemical properties, details their synthesis, and presents standardized experimental protocols for their principal applications.

Core Properties of Sulfonephthalein Dyes

Sulfonephthalein dyes are a group of synthetic organic compounds characterized by a triarylmethane structure containing a sultone ring. Their widespread use stems from their distinct, pH-dependent color changes in solution. This property is a consequence of a reversible structural rearrangement within the molecule as the concentration of hydrogen ions in the medium changes, which in turn alters their light absorption characteristics.

The general mechanism involves the opening of the colorless lactone ring in acidic conditions to form a colored, quinoid structure in basic conditions. This transition is sharp and occurs at a specific pH range, making them excellent indicators for acid-base titrations and other pH-sensitive assays.

Physicochemical Data

The utility of a specific sulfonephthalein dye for a particular application is determined by its acid dissociation constant (pKa) and the wavelength of maximum absorbance (λmax) of its acidic and basic forms. The following table summarizes these key quantitative data for several common sulfonephthalein dyes.

Dye	pKa	λmax (Acidic Form) (nm)	λmax (Basic Form) (nm)	Visual Transition (Acidic → Basic)
Bromophenol Blue	~4.0	436	590	Yellow → Blue/Violet
Bromocresol Green	~4.7	444	617	Yellow → Blue
Cresol Red	0.5 - 2.5 & 7.0 - 8.8	434, 518	573	Yellow → Red (acidic range) & Yellow → Purple (basic range)[1]
Bromocresol Purple	~6.3	432	590[2]	Yellow → Purple
Bromothymol Blue	~7.1	427	602[3]	Yellow → Blue[3][4][5]
Phenol Red	~7.9	443[6]	570[6]	Yellow → Red/Pink[6][7]
Thymol Blue	1.2 - 2.8 & 8.0 - 9.6	430	594[8]	Red → Yellow (acidic range) & Yellow → Blue (basic range)[8]

Experimental Protocols

This section provides detailed methodologies for the synthesis and key applications of sulfonephthalein dyes.

Synthesis of Sulfonephthalein Dyes

2.1.1. Synthesis of Cresol Red

This protocol describes a representative synthesis of Cresol Red.

• Reaction Setup: In a suitable reaction vessel, combine o-sulfobenzoic acid anhydride, o-cresol, and anhydrous zinc chloride.

• Heating: Heat the mixture to a temperature of 115-120°C.

• Reaction: Maintain this temperature for 3.5-4 hours with continuous stirring.

• Isolation: After the reaction is complete, the crude product can be isolated and purified by recrystallization.

2.1.2. Synthesis of Bromothymol Blue

• Dissolution: Dissolve thymol blue in glacial acetic acid.

• Bromination: Slowly add a solution of bromine in glacial acetic acid to the thymol blue solution with stirring. The temperature should be carefully monitored.

• Precipitation: After the addition is complete, pour the reaction mixture into hot water to precipitate the brominated product.

• Purification: The crude Bromothymol Blue is then collected by filtration and purified by recrystallization.

Spectrophotometric pH Measurement

This protocol outlines a general procedure for determining the pH of a solution using a sulfonephthalein indicator and a spectrophotometer.

• Indicator Selection: Choose a sulfonephthalein dye with a pKa value close to the expected pH of the sample.

• Reagent Preparation: Prepare a stock solution of the selected indicator dye.

• Blank Measurement: Fill a cuvette with the sample solution (without the indicator) and measure the absorbance at the λmax of the acidic and basic forms of the dye. This serves as the blank.

• Sample Measurement: Add a small, precise volume of the indicator stock solution to the sample in the cuvette.

• Absorbance Reading: Measure the absorbance of the sample with the indicator at the λmax of the acidic (A_acid) and basic (A_base) forms.

• pH Calculation: The pH of the solution can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric measurements:

  pH = pKa + log[(A_sample - A_acidic_form) / (A_basic_form - A_sample)]

  Where A_sample is the absorbance of the sample at the λmax of the basic form, A_acidic_form is the absorbance of the indicator in its fully acidic form, and A_basic_form is the absorbance of the indicator in its fully basic form.

Determination of Protein Concentration (Albumin)

This protocol describes the use of Bromocresol Green (BCG) for the colorimetric determination of albumin concentration.

• Reagent Preparation: Prepare a Bromocresol Green (BCG) reagent solution.

• Standard Curve Preparation: Prepare a series of albumin standards of known concentrations.

• Reaction:

  • Pipette a small volume (e.g., 10 µL) of each standard, control, and unknown sample into separate test tubes.

  • Add a larger volume (e.g., 2.5 mL) of the BCG reagent to each tube.

  • Mix the contents of the tubes thoroughly.

• Incubation: Incubate the tubes at room temperature for a specified time (e.g., 5-10 minutes) to allow for color development.

• Spectrophotometric Measurement: Measure the absorbance of each standard and sample at approximately 628 nm against a reagent blank.

• Data Analysis:

  • Plot a standard curve of absorbance versus albumin concentration for the standards.

  • Determine the albumin concentration of the unknown samples by interpolating their absorbance values on the standard curve.

Visualizing Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate key processes related to sulfonephthalein dyes.

Mechanism of a Sulfonephthalein pH Indicator

Caption: Reversible protonation and deprotonation of a sulfonephthalein dye.

Experimental Workflow for Spectrophotometric pH Measurement

Caption: Workflow for determining pH using a spectrophotometer.

Workflow for Albumin Quantification using Bromocresol Green

Caption: Workflow for albumin quantification via the BCG method.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Bromothymol blue - Wikipedia [en.wikipedia.org]
• 4. Absorbance Values Of Bromothymol Blue : Acid-Base Color Titrics - 905 Words | Bartleby [bartleby.com]
• 5. LabXchange [labxchange.org]
• 6. Phenol red - Wikipedia [en.wikipedia.org]
• 7. Compare The Absorption Spectrum Of Phenol Red - 186 Words | 123 Help Me [123helpme.com]
• 8. macschem.us [macschem.us]

Preliminary Studies of Bromophenol Red in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental properties, experimental applications, and underlying principles of Bromophenol Red in solution. It is designed to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who are interested in the utility of this versatile pH indicator. This document summarizes key quantitative data, details experimental protocols, and visualizes procedural workflows to facilitate a deeper understanding and practical application of Bromophenol Red in a laboratory setting.

Core Properties and Applications

Bromophenol Red is a sulfonphthalein dye widely employed as a pH indicator. Its distinct color transition across a specific pH range makes it a valuable tool in various chemical and biological applications. In its acidic form (below pH 5.2), it imparts a yellow color to solutions, while in its basic form (above pH 6.8), it appears red.[1] This sharp and visually discernible change allows for the straightforward monitoring of pH in titrations, enzyme assays, and cell culture media.[1]

Beyond its role as a pH indicator, Bromophenol Red has been utilized in other scientific domains. It has been explored as a photosensitizer in photogalvanic cells for solar energy conversion. Furthermore, the broader class of bromophenol compounds, from which Bromophenol Red is derived, has garnered significant interest in drug development. These compounds, often isolated from marine sources, have demonstrated a range of biological activities, including antioxidant, anti-inflammatory, and antitumor properties, and have been investigated as potent enzyme inhibitors.

Quantitative Data Summary

The physicochemical properties of Bromophenol Red are crucial for its effective application. The following tables summarize key quantitative data for this indicator.

Property	Value	Reference
CAS Number	2800-80-8	[2][3][4]
Molecular Formula	C₁₉H₁₂Br₂O₅S	[1][4][5]
Molecular Weight	512.17 g/mol	[1][4]
pH Transition Range	5.2 - 6.8 (Yellow to Red)	[1]
pKa	~6.0
Melting Point	230 °C (decomposition)	[4]
Solubility	Soluble in ethanol	[2]

Condition	Wavelength (λmax)	Molar Absorptivity (ε)	Reference
Acidic (pH 4.7)	435 - 444 nm	340 – 370 (1%/1cm)	[2]
Basic (pH 6.3)	574 - 580 nm	585 – 720 (1%/1cm)	[2]

Experimental Protocols

This section provides detailed methodologies for common laboratory applications of Bromophenol Red.

Preparation of a 0.1% (w/v) Bromophenol Red Indicator Solution

This protocol outlines the preparation of a standard indicator solution for use in titrations and other pH-dependent analyses.

Materials:

• Bromophenol Red powder

• 95% Ethanol

• Distilled water

• Volumetric flask (100 mL)

• Analytical balance

• Magnetic stirrer and stir bar

Procedure:

• Weigh out 0.1 g of Bromophenol Red powder using an analytical balance.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of 95% ethanol to the flask.

• Place a magnetic stir bar in the flask and stir the solution until the Bromophenol Red is completely dissolved.

• Once dissolved, add distilled water to the flask until the solution reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the prepared indicator solution in a clearly labeled, sealed container at room temperature.

Acid-Base Titration Using Bromophenol Red Indicator

This protocol describes the use of Bromophenol Red as an indicator for the titration of a strong acid with a strong base.

Materials:

• 0.1 M Hydrochloric acid (HCl) solution (analyte)

• 0.1 M Sodium hydroxide (NaOH) solution (titrant)

• 0.1% Bromophenol Red indicator solution

• Buret (50 mL)

• Erlenmeyer flask (250 mL)

• Pipette (25 mL)

• Buret stand and clamp

• White tile or paper

Procedure:

• Rinse the buret with a small amount of the 0.1 M NaOH solution and then fill it with the NaOH solution, ensuring no air bubbles are present in the tip. Record the initial buret reading.

• Pipette 25 mL of the 0.1 M HCl solution into a 250 mL Erlenmeyer flask.

• Add 2-3 drops of the 0.1% Bromophenol Red indicator solution to the HCl solution in the flask. The solution should turn yellow.

• Place the Erlenmeyer flask on a white tile or paper under the buret to easily observe the color change.

• Slowly add the NaOH solution from the buret to the HCl solution while constantly swirling the flask.

• Continue adding the NaOH solution dropwise as the endpoint is approached. The endpoint is reached when the solution permanently changes from yellow to a faint red/violet color.

• Record the final buret reading.

• Calculate the volume of NaOH used by subtracting the initial reading from the final reading.

• Repeat the titration at least two more times to ensure concordant results.

Use of Bromophenol Red in Agarose Gel Electrophoresis

Bromophenol Red is commonly used as a tracking dye in agarose gel electrophoresis to monitor the progress of nucleic acid separation.

Materials:

• 6X Loading Dye containing Bromophenol Red (e.g., 0.25% Bromophenol Red, 30% glycerol in water)

• DNA or RNA sample

• Agarose gel

• Electrophoresis buffer (e.g., TAE or TBE)

• Gel electrophoresis apparatus and power supply

• Micropipette and tips

Procedure:

• Prepare the agarose gel and place it in the electrophoresis tank filled with the appropriate running buffer.

• For each nucleic acid sample, mix 5 parts of the sample with 1 part of the 6X loading dye. For example, mix 5 µL of DNA sample with 1 µL of 6X loading dye.

• Carefully load the sample-dye mixture into the wells of the agarose gel.

• Connect the electrophoresis apparatus to the power supply and apply a voltage to run the gel.

• The Bromophenol Red will migrate towards the positive electrode (anode) along with the nucleic acids. In a 1% agarose gel, Bromophenol Red migrates at a rate similar to a DNA fragment of approximately 300-500 base pairs.

• Monitor the migration of the Bromophenol Red dye front to determine the duration of the electrophoresis run. Stop the electrophoresis when the dye front has migrated a sufficient distance down the gel.

• Visualize the separated nucleic acid fragments using a suitable staining method (e.g., ethidium bromide or SYBR Safe) and a UV transilluminator.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant to the use of Bromophenol Red.

References

• 1. rsc.org [rsc.org]
• 2. chem.fsu.edu [chem.fsu.edu]
• 3. pH-Stat Titration: A Rapid Assay for Enzymatic Degradability of Bio-Based Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spectrophotometric pH measurements - IOW [iow.de]
• 5. pH-Stat Titration: A Rapid Assay for Enzymatic Degradability of Bio-Based Polymers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Absorption Spectrum of Bromophenol Red

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption spectrum of Bromophenol Red, a sulfonephthalein dye widely utilized as a pH indicator in various scientific and industrial applications. This document outlines the fundamental principles governing its colorimetric properties, detailed experimental protocols for spectral analysis, and key quantitative data presented for comparative analysis.

Introduction

Bromophenol Red is a weak acid that exhibits distinct color changes in response to variations in pH. This property, known as halochromism, is a consequence of alterations in the molecule's electronic structure, which in turn affects its absorption of light in the visible spectrum. Understanding the absorption spectrum of Bromophenol Red is crucial for its effective application in assays, titrations, and other analytical methodologies where precise pH determination is paramount.

The acid-base equilibrium of Bromophenol Red in an aqueous solution can be represented by the following equation:

HIn (Yellow) ⇌ H⁺ + In⁻ (Purple)

In its protonated form (HIn), the indicator appears yellow, while its deprotonated form (In⁻) is purple. The transition between these two colored species occurs over a specific pH range, which is characteristic of the indicator.

Quantitative Spectroscopic Data

The spectrophotometric analysis of Bromophenol Red provides critical quantitative data regarding its light-absorbing properties at different pH values. The key parameters are summarized in the tables below.

Parameter	Value	Reference
CAS Number	2800-80-8	[1]
Molecular Weight	512.19 g/mol	[2]
pKa	~6.51 (at 25°C)	[3]
pH Transition Range	4.7 - 6.3	[2]
Color in Acidic Solution	Yellow	[2]
Color in Basic Solution	Purple	[2]

Table 1: General Properties of Bromophenol Red

Condition	Wavelength (λmax)	Molar Absorptivity (ε)	Reference
Acidic Form (pH 4.7)	435 - 444 nm	Specific Absorptivity (A 1%/1cm) ≥ 380	[1][2]
Basic Form (pH 6.3)	574 - 580 nm	Specific Absorptivity (A 1%/1cm) ≥ 760	[1][2]
Isosbestic Point	Not explicitly found for Bromophenol Red, but typically observed for pH indicators. For the related Bromophenol Blue, an isosbestic point is seen around 490 nm.[4]	-

Table 2: Absorption Maxima and Molar Absorptivity of Bromophenol Red

Experimental Protocol: Determination of Absorption Spectrum

The following protocol outlines the methodology for determining the absorption spectrum of Bromophenol Red at different pH values using a UV-Visible spectrophotometer.

3.1. Materials and Reagents

• Bromophenol Red powder

• Ethanol (95% or absolute)

• Deionized water

• Buffer solutions of various pH values (e.g., pH 4, 5, 6, 7, 8)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Volumetric flasks (100 mL)

• Pipettes

• Cuvettes (1 cm path length)

• UV-Visible Spectrophotometer

3.2. Preparation of Stock Solution

• Accurately weigh a precise amount of Bromophenol Red powder (e.g., 10 mg).

• Dissolve the powder in a small volume of ethanol in a 100 mL volumetric flask.

• Once dissolved, dilute to the mark with deionized water to create a stock solution. The final concentration should be precisely known.

3.3. Preparation of Test Solutions

• Pipette a known volume of the Bromophenol Red stock solution into a series of volumetric flasks.

• To each flask, add a different buffer solution to achieve a range of desired pH values.

• For the fully acidic form, add a small amount of 0.1 M HCl to one flask.

• For the fully basic form, add a small amount of 0.1 M NaOH to another flask.

• Dilute each solution to the final volume with deionized water.

3.4. Spectrophotometric Measurement

• Turn on the UV-Visible spectrophotometer and allow it to warm up.

• Set the wavelength range for scanning (e.g., 350 nm to 700 nm).

• Use a cuvette filled with deionized water or the corresponding buffer solution without the indicator as a blank to zero the instrument.

• Rinse a cuvette with one of the test solutions and then fill it.

• Place the cuvette in the spectrophotometer and record the absorbance spectrum.

• Repeat steps 4 and 5 for all the prepared test solutions with different pH values.

3.5. Data Analysis

• Plot the absorbance values versus wavelength for each pH to obtain the absorption spectra.

• Identify the wavelength of maximum absorbance (λmax) for the acidic and basic forms of the indicator.

• If an isosbestic point is observed (a wavelength where the absorbance is the same for all pH values), record this wavelength.

• The molar absorptivity (ε) can be calculated at λmax using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration of the indicator.

Visualizations

4.1. Acid-Base Equilibrium of Bromophenol Red

The following diagram illustrates the chemical equilibrium of Bromophenol Red, showing the transition between its acidic (yellow) and basic (purple) forms with the corresponding change in pH.

Caption: Acid-Base Equilibrium of Bromophenol Red.

4.2. Experimental Workflow for Absorption Spectrum Analysis

This diagram outlines the key steps involved in the experimental determination of the absorption spectrum of Bromophenol Red.

Caption: Experimental Workflow for Spectral Analysis.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. gspchem.com [gspchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. thescipub.com [thescipub.com]

The Dual Role of Bromophenol Red: A Technical Guide to its Core Laboratory Applications

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the fundamental laboratory applications of Bromophenol Red, focusing on its utility as a pH indicator and a tracking dye in gel electrophoresis. This document provides detailed quantitative data, experimental protocols, and visual workflows to facilitate its effective use in a laboratory setting.

Bromophenol Red, a sulfonephtalein dye, is a versatile and widely used reagent in various scientific disciplines, including chemistry, biochemistry, and molecular biology. Its utility stems from two primary properties: a distinct pH-dependent color change and its negative charge and visible color when in a solution with a moderate pH. These characteristics make it an invaluable tool for monitoring the acidity of solutions and for tracking the progress of gel electrophoresis.

Bromophenol Red as a pH Indicator

Bromophenol Red serves as an effective acid-base indicator, providing a clear visual transition across a specific pH range. This makes it suitable for a variety of applications, including titrations and the preparation of culture media.

Quantitative Data for Bromophenol Red as a pH Indicator

Parameter	Value	Reference
pH Transition Range	5.2 - 6.8	[1][2]
Color in Acidic Solution (pH < 5.2)	Yellow/Orange-Yellow	[1][2]
Color in Basic Solution (pH > 6.8)	Purple/Red-Purple	[1][2]
pKa	~6.51	[2]

Experimental Protocol: Acid-Base Titration using Bromophenol Red Indicator

This protocol outlines the determination of the concentration of an unknown acidic solution using a standardized basic solution and Bromophenol Red as the indicator.

Materials:

• Buret, 50 mL

• Pipette, 10 mL or 25 mL

• Erlenmeyer flasks, 250 mL

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Unknown acidic solution

• Bromophenol Red indicator solution (0.1% in 20% ethanol)

• Distilled or deionized water

Procedure:

• Preparation of the Buret:

  • Rinse the buret with a small amount of the standardized base solution and discard the rinsing.

  • Fill the buret with the standardized base solution, ensuring no air bubbles are trapped in the tip.

  • Record the initial volume of the base solution in the buret to two decimal places.

• Preparation of the Analyte:

  • Pipette a known volume (e.g., 25.00 mL) of the unknown acidic solution into a clean Erlenmeyer flask.

  • Add approximately 50 mL of distilled or deionized water to the flask to ensure sufficient volume for observing the color change.

  • Add 2-3 drops of the Bromophenol Red indicator solution to the flask. The solution should turn a yellow or orange-yellow color.

• Titration:

  • Slowly add the standardized base solution from the buret to the Erlenmeyer flask while continuously swirling the flask to ensure thorough mixing.

  • As the endpoint is approached, the purple color will begin to persist for longer periods where the drops of base enter the solution.

  • Continue adding the base drop by drop until the solution undergoes a distinct color change from yellow/orange-yellow to a persistent purple or violet color. This is the endpoint of the titration.

• Data Recording and Calculation:

  • Record the final volume of the base solution in the buret to two decimal places.

  • Calculate the volume of base added by subtracting the initial volume from the final volume.

  • Repeat the titration at least two more times for accuracy.

  • Calculate the concentration of the unknown acid using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the acid, and M₂ and V₂ are the molarity and volume of the base.

Logical Workflow for Acid-Base Titration

Figure 1: Workflow for a typical acid-base titration using Bromophenol Red.

Bromophenol Red in Gel Electrophoresis

In molecular biology, Bromophenol Red is a common component of loading buffers for agarose and polyacrylamide gel electrophoresis. Due to its negative charge at neutral or slightly basic pH, it migrates towards the positive electrode along with the nucleic acids or proteins. Its visible color allows for the real-time monitoring of the electrophoresis progress.

Quantitative Data for Bromophenol Red in Gel Electrophoresis

Parameter	Description	Value	Reference(s)
Typical Concentration in 6x Loading Buffer	The working concentration of the dye in the final sample.	~0.25% (w/v)
Apparent Migration in 1% Agarose Gel	The approximate size of a double-stranded DNA fragment with which Bromophenol Red co-migrates.	300 - 500 bp	[3]

Experimental Protocol: Agarose Gel Electrophoresis with a Bromophenol Red-Containing Loading Dye

This protocol describes the preparation of an agarose gel and the subsequent electrophoresis of DNA samples using a loading buffer containing Bromophenol Red.

Materials:

• Agarose powder

• Electrophoresis buffer (e.g., 1x TAE or 1x TBE)

• Erlenmeyer flask

• Microwave or heating plate

• Gel casting tray and combs

• Horizontal gel electrophoresis apparatus and power supply

• DNA samples

• 6x DNA loading buffer containing Bromophenol Red (e.g., 0.25% Bromophenol Red, 30% glycerol, in buffer)

• DNA ladder (molecular weight marker)

• UV transilluminator and imaging system

• Nucleic acid stain (e.g., ethidium bromide or a safer alternative)

Procedure:

• Preparation of the Agarose Gel:

  • Weigh the appropriate amount of agarose to achieve the desired gel concentration (e.g., 1 g of agarose for a 1% gel in 100 mL of buffer).

  • Add the agarose to the electrophoresis buffer in an Erlenmeyer flask.

  • Heat the mixture in a microwave or on a heating plate until the agarose is completely dissolved. Swirl the flask occasionally.

  • Allow the molten agarose to cool to approximately 50-60°C.

  • If using a nucleic acid stain that is added to the gel, add it at this stage and swirl to mix.

  • Pour the agarose into the gel casting tray with the combs in place. Ensure there are no air bubbles.

  • Allow the gel to solidify completely at room temperature.

• Preparation of Samples and Loading the Gel:

  • Once the gel has solidified, carefully remove the combs.

  • Place the gel tray into the electrophoresis chamber and fill the chamber with electrophoresis buffer until the gel is submerged.

  • Prepare the DNA samples by mixing them with the 6x loading buffer in a 5:1 ratio (e.g., 5 µL of DNA sample with 1 µL of 6x loading buffer).

  • Carefully load the DNA samples and the DNA ladder into the wells of the gel.

• Running the Gel:

  • Place the lid on the electrophoresis chamber and connect the electrodes to the power supply, ensuring the negative electrode (black) is at the end with the wells and the positive electrode (red) is at the opposite end.

  • Turn on the power supply and set the voltage to an appropriate level (e.g., 80-120 V).

  • Monitor the migration of the Bromophenol Red dye front down the gel.

  • Stop the electrophoresis when the dye front has migrated to the desired distance, typically about two-thirds to three-quarters of the way down the gel.

• Visualization of DNA:

  • Turn off the power supply and disconnect the electrodes.

  • Carefully remove the gel from the electrophoresis chamber.

  • If the nucleic acid stain was not included in the gel, stain the gel now according to the manufacturer's instructions.

  • Visualize the DNA bands using a UV transilluminator and capture an image. The migration distance of the sample bands can be compared to the DNA ladder to estimate their size.

Experimental Workflow for Agarose Gel Electrophoresis

Figure 2: Workflow for a standard agarose gel electrophoresis experiment.

Conclusion

Bromophenol Red is a fundamental and cost-effective reagent with indispensable applications in the modern laboratory. Its reliable performance as a pH indicator and a tracking dye in gel electrophoresis underscores its importance in a wide range of experimental workflows. A thorough understanding of its properties and the detailed protocols for its use, as outlined in this guide, will enable researchers, scientists, and drug development professionals to effectively harness its capabilities in their scientific endeavors.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. Bromophenol Red CAS#: 2800-80-8 [m.chemicalbook.com]
• 3. moleculartb.org [moleculartb.org]

Protocols & Analytical Methods

Preparation of Bromophenol Red Indicator Solution: Application Notes and Protocols for Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophenol Red is a sulfonephthalein dye commonly utilized as a pH indicator in various chemical and biological applications. Its distinct color transition from yellow in acidic conditions to purple in alkaline conditions makes it a valuable tool for monitoring pH changes in titrations, cell culture media, and biochemical assays. This document provides detailed protocols for the preparation of Bromophenol Red indicator solutions and outlines its applications in scientific research.

Chemical and Physical Properties

Bromophenol Red is a complex organic molecule with specific properties that are crucial for its function as a pH indicator. A summary of its key characteristics is presented in the table below.

Property	Value
Chemical Formula	C₁₉H₁₂Br₂O₅S
Molecular Weight	512.17 g/mol [1][2]
Appearance	Brown or dark red to purple crystalline solid[1][3]
Solubility	Sparingly soluble in water; soluble in ethanol, methanol, and dimethyl sulfoxide[3]
pH Range	5.2 - 6.8[1][4]
Color Transition	Yellow/Orange (acidic) to Purple/Red (alkaline)[4][5]

Applications in Research and Development

Bromophenol Red's utility as a pH indicator extends to several areas of scientific investigation:

• Acid-Base Titrations: It is frequently used to determine the endpoint of titrations due to its clear color change within a specific pH range.[1][5]

• Cell Culture: While less common than Phenol Red, Bromophenol Red can be employed in cell culture media to visually monitor the pH, which is a critical parameter for optimal cell growth.[1] Drastic color changes can indicate issues such as bacterial contamination or metabolic stress.

• Biochemical Assays: In various enzyme assays and other biochemical reactions, maintaining a specific and stable pH is essential. Bromophenol Red can serve as a visual indicator to ensure the reaction buffer is within the desired pH range.[5]

• Microbiology: It aids in the differentiation of microbial species based on their metabolic activities that result in pH changes in the growth medium.[1]

Experimental Protocols

Below are detailed protocols for the preparation of Bromophenol Red indicator solutions for different laboratory applications.

Protocol 1: 0.1% (w/v) Bromophenol Red Solution in 20% Ethanol (for General Use and Titrations)

This is a general-purpose indicator solution suitable for most standard laboratory titrations and pH estimations.

Materials:

• Bromophenol Red powder

• 95% Ethanol

• Distilled or deionized water

• 100 mL volumetric flask

• Weighing paper or boat

• Spatula

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh out 0.1 g of Bromophenol Red powder using a clean and dry weighing boat.

• Transfer the powder to a 100 mL volumetric flask.

• Add 20 mL of 95% ethanol to the volumetric flask.

• Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely.

• Once the powder is fully dissolved, add distilled or deionized water to the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a well-labeled, sealed container at room temperature, protected from light.

Protocol 2: 0.04% (w/v) Aqueous Bromophenol Red Solution (Alkaline-dissolved)

This protocol is an alternative method that uses a small amount of sodium hydroxide to aid in the dissolution of Bromophenol Red in an aqueous solution.

Materials:

• Bromophenol Red powder

• 0.1 M Sodium Hydroxide (NaOH) solution

• Distilled or deionized water

• 100 mL volumetric flask

• Micropipette or graduated pipette

• Weighing paper or boat

• Spatula

Procedure:

• Weigh out 0.04 g of Bromophenol Red powder.

• Transfer the powder to a 100 mL volumetric flask.

• Carefully add 0.94 mL of 0.1 M NaOH solution to the flask using a pipette.

• Swirl the flask gently to dissolve the powder. The solution should turn a purplish color as the indicator dissolves in the alkaline solution.

• Once the powder is completely dissolved, dilute the solution to the 100 mL mark with distilled or deionized water.

• Stopper the flask and mix thoroughly by inverting.

• Store in a labeled, sealed bottle at room temperature.

Visualization of Experimental Workflow and Principle

To facilitate a clearer understanding of the preparation process and the indicator's mechanism, the following diagrams are provided.

Caption: Workflow for preparing Bromophenol Red indicator solution.

Caption: Reversible pH-dependent equilibrium of Bromophenol Red.

Safety Precautions

While Bromophenol Red is not considered highly hazardous, it is good laboratory practice to handle all chemicals with care.

• Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Avoid inhalation of the powder. Work in a well-ventilated area or use a fume hood when handling the solid form.

• In case of contact with skin or eyes, rinse thoroughly with water.

• Consult the Safety Data Sheet (SDS) for comprehensive safety information.

By following these detailed protocols and understanding the underlying principles, researchers, scientists, and drug development professionals can effectively prepare and utilize Bromophenol Red indicator solutions in their laboratory work.

References

• 1. Bromophenol red [myskinrecipes.com]
• 2. youtube.com [youtube.com]
• 3. pharmacopeia.cn [pharmacopeia.cn]
• 4. researchgate.net [researchgate.net]
• 5. gspchem.com [gspchem.com]

Application Notes: Bromophenol Red in Acid-Base Titration Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophenol red is a sulfonphthalein dye widely utilized as a pH indicator in various analytical and biological applications. Its distinct color transition and specific pH range make it a valuable tool for monitoring acid-base reactions, particularly in the titration of weak bases with strong acids. These application notes provide detailed protocols and technical data for the effective use of bromophenol red in laboratory settings, with a focus on applications relevant to pharmaceutical analysis and drug development.

Principle and Mechanism of Action

Bromophenol red functions as a weak acid. The molecule exists in two forms, a protonated (acidic) form and a deprotonated (basic) form, which exhibit different colors. The equilibrium between these two forms is dependent on the hydronium ion concentration (pH) of the solution.

The color change of bromophenol red is a result of a change in its chemical structure. In acidic solutions, the indicator is in its protonated, non-ionized form, which is typically yellow to orange. As the pH increases, the molecule deprotonates, leading to a structural rearrangement and the formation of a quinoid structure, which is purple in its basic form. The transition between these forms occurs over a specific pH range.

Physicochemical Properties and Data

Quantitative data for bromophenol red is summarized in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Name	5',5"-Dibromophenolsulfonphthalein	N/A
Molecular Formula	C₁₉H₁₂Br₂O₅S	N/A
Molecular Weight	512.17 g/mol	N/A
pKa	~6.51	[1]
pH Transition Range	5.2 - 6.8	[2]
Color in Acidic Medium	Orange/Yellow	[2]
Color in Basic Medium	Purple	[2]

Applications in Research and Drug Development

Due to its pH transition range, bromophenol red is particularly well-suited for the following applications:

• Titration of Weak Bases with Strong Acids: The equivalence point for this type of titration typically occurs in the acidic pH range. The transition range of bromophenol red (pH 5.2-6.8) makes it an excellent choice for accurately determining the endpoint of such titrations.[3]

• Pharmaceutical Analysis: Many active pharmaceutical ingredients (APIs) are weak bases, such as alkaloids and other nitrogen-containing compounds.[4][5] Titration with a strong acid using bromophenol red as an indicator can be a straightforward and effective method for the quantitative analysis and quality control of these substances.

• Non-Aqueous Titrations: In non-aqueous solvents, the acidic or basic properties of substances can be enhanced. Bromophenol red can be used as an indicator in the titration of very weak bases with perchloric acid in a non-aqueous medium like glacial acetic acid.[6][7]

• Monitoring pH in Biological Systems: While not its primary use in titrations, the pH range of bromophenol red is relevant to some biological systems, making it useful for indicating pH changes in cell culture media and microbiological assays.[2]

Experimental Protocols

Preparation of Bromophenol Red Indicator Solution (0.1% w/v)

Materials:

• Bromophenol red powder

• 95% Ethanol

• 0.1 M Sodium hydroxide (NaOH) solution

• Distilled or deionized water

• 100 mL volumetric flask

• Beaker

• Stirring rod

Procedure:

• Weigh 0.1 g of bromophenol red powder and transfer it to a beaker.

• Add 1.85 mL of 0.1 M NaOH solution to the beaker.

• Add 20 mL of 95% ethanol and stir until the bromophenol red is completely dissolved.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Dilute to the mark with distilled or deionized water.

• Mix the solution thoroughly. Store in a tightly sealed, light-resistant bottle.

Protocol for Titration of a Weak Base with a Strong Acid (Example: Determination of Ammonia Concentration)

This protocol details the determination of the concentration of an ammonia (NH₃) solution by titrating it with a standardized solution of hydrochloric acid (HCl).

Materials:

• Ammonia solution of unknown concentration

• Standardized 0.1 M Hydrochloric acid (HCl) solution

• Bromophenol red indicator solution (0.1%)

• 50 mL Burette

• 25 mL Pipette

• 250 mL Erlenmeyer flask

• Retort stand and burette clamp

• White tile or white paper

• Magnetic stirrer and stir bar (optional)

Procedure:

• Rinse the burette with a small amount of the 0.1 M HCl solution and then fill it, ensuring no air bubbles are present in the tip. Record the initial burette reading.

• Pipette 25.00 mL of the ammonia solution into a 250 mL Erlenmeyer flask.

• Add 2-3 drops of bromophenol red indicator solution to the flask. The solution should turn a shade of purple.

• Place the Erlenmeyer flask on a white tile under the burette to easily observe the color change. If using a magnetic stirrer, add the stir bar and begin gentle stirring.

• Slowly add the HCl solution from the burette to the ammonia solution while constantly swirling the flask (or with continuous stirring).

• As the endpoint is approached, the purple color will begin to fade. Add the HCl drop by drop until the solution turns from purple to yellow/orange. The endpoint is reached when a single drop of HCl causes a permanent color change.

• Record the final burette reading.

• Repeat the titration at least two more times to ensure concordant results (volumes that agree within ±0.1 mL).

Calculation of Molarity:

The concentration of the ammonia solution can be calculated using the following formula:

M₁V₁ = M₂V₂

Where:

• M₁ = Molarity of the HCl solution

• V₁ = Volume of the HCl solution used (final burette reading - initial burette reading)

• M₂ = Molarity of the ammonia solution (unknown)

• V₂ = Volume of the ammonia solution used (25.00 mL)

Therefore:

M₂ = (M₁ × V₁) / V₂

Visualizations

Caption: Experimental workflow for acid-base titration using bromophenol red.

Caption: Simplified mechanism of bromophenol red color change.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Khan Academy [khanacademy.org]
• 4. Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. lcms.cz [lcms.cz]
• 7. sips.org.in [sips.org.in]

Application of Bromophenol Blue in Agarose Gel Electrophoresis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Agarose gel electrophoresis is a fundamental technique in molecular biology for the separation, identification, and purification of nucleic acids.[1][2] A critical component of this process is the use of a loading dye, which is mixed with the DNA sample before it is loaded into the wells of the agarose gel.[3][4] Bromophenol blue is one of the most common tracking dyes used in DNA loading buffers.[3][5] Its primary functions are to provide density to the DNA sample, allowing it to settle at the bottom of the well, and to provide a visible marker to monitor the progress of electrophoresis.[6][7] This document provides detailed application notes and protocols for the use of Bromophenol Blue in agarose gel electrophoresis.

Principle of Action

Bromophenol blue is a negatively charged molecule at neutral or alkaline pH, which is the typical condition for DNA electrophoresis.[8] This negative charge causes it to migrate towards the positive electrode (anode) when an electric field is applied, similar to DNA.[9] Its migration rate through the agarose gel is dependent on the concentration of agarose and the buffer system used.[5] By tracking the movement of the blue dye front, researchers can estimate the migration of the DNA fragments and decide when to stop the electrophoresis run, preventing the smaller DNA fragments from running off the gel.[9]

Quantitative Data: Migration of Bromophenol Blue

The apparent molecular weight of Bromophenol Blue's migration in relation to linear double-stranded DNA fragments varies with the percentage of agarose in the gel. This data is crucial for experimental planning to ensure that the dye front does not co-migrate with and obscure the DNA fragments of interest.[10]

Agarose Gel Concentration (%)	Apparent Co-migrating DNA Fragment Size (base pairs, bp)
0.7%	~800 - 900 bp[8]
1.0%	~300 - 500 bp[5][8][11][12]
1.5%	~200 - 500 bp[1][13]
2.0%	~150 - 250 bp[8][12]
3.0%	~50 - 80 bp[8]

Note: These values are approximate and can be influenced by the buffer system (TAE or TBE), voltage, and the specific composition of the loading dye.[1][5]

Experimental Protocols

Protocol 1: Preparation of 6X Bromophenol Blue DNA Loading Dye

This protocol outlines the preparation of a standard 6X concentrated DNA loading dye containing Bromophenol Blue.

Materials:

• Bromophenol blue powder

• Sucrose or Glycerol or Ficoll 400[3][6]

• Deionized/Milli-Q water

• Screw-capped tube (e.g., 15 mL polypropylene centrifuge tube)

• Vortex mixer

• Centrifuge (optional)

Composition for 10 mL of 6X Loading Dye:

Component	Quantity	Purpose
Bromophenol Blue	25 mg (for 0.25% w/v)	Tracking Dye[7]
Sucrose	4 g (for 40% w/v)	Density Agent[3]
Deionized Water	to 10 mL	Solvent

Procedure:

• Weigh out 25 mg of Bromophenol Blue and 4 g of sucrose.

• Transfer the weighed components into a 15 mL screw-capped tube.

• Add approximately 7 mL of deionized water to the tube.

• Vortex the tube vigorously until all the components are completely dissolved. The solution should appear as a dark blue/purple color with no visible particles.[3]

• If undissolved particles remain, centrifuge the tube at 4000–5000 rpm for 10 minutes at room temperature and transfer the supernatant to a new tube.[3][7]

• Adjust the final volume to 10 mL with deionized water and mix again.

• Store the 6X loading dye at 4°C for short-term use (a few weeks) or at -20°C for long-term storage.[3][7] It is recommended to store the solution in small aliquots to avoid repeated freezing and thawing.[3]

Protocol 2: Agarose Gel Electrophoresis using Bromophenol Blue Loading Dye

This protocol describes the general steps for performing agarose gel electrophoresis of DNA samples using the prepared Bromophenol Blue loading dye.

Materials:

• Agarose

• 1X TAE or TBE buffer

• Erlenmeyer flask

• Microwave oven or heating plate

• Gel casting tray and combs

• Electrophoresis chamber and power supply

• DNA samples

• DNA molecular weight marker (ladder)

• 6X Bromophenol Blue DNA loading dye

• Micropipettes and sterile tips

• UV transilluminator or gel documentation system

• Ethidium bromide or other DNA stain (e.g., SYBR Safe)

Procedure:

• Gel Preparation:

  • Weigh the appropriate amount of agarose to achieve the desired gel concentration (e.g., 1 g of agarose for 100 mL of 1X TBE buffer to make a 1% gel).[14]

  • Add the agarose to an Erlenmeyer flask and pour in the required volume of 1X TAE or TBE buffer.[14]

  • Heat the mixture in a microwave oven until the agarose is completely dissolved. Swirl the flask gently to ensure even mixing.[15]

  • Allow the agarose solution to cool to about 50-60°C. At this stage, a DNA stain like ethidium bromide can be added to the molten agarose (final concentration of 0.5 µg/mL).[14] Caution: Ethidium bromide is a potent mutagen; handle with appropriate personal protective equipment.[11]

  • Assemble the gel casting tray with the combs in place. Pour the cooled agarose solution into the tray and allow it to solidify at room temperature for at least 30 minutes.[2][14]

• Sample Preparation and Loading:

  • Once the gel has solidified, carefully remove the combs. Place the gel tray into the electrophoresis chamber.

  • Fill the chamber with 1X running buffer (the same buffer used to prepare the gel) until the gel is submerged.[15]

  • Prepare the DNA samples by mixing them with the 6X Bromophenol Blue loading dye in a 5:1 ratio (e.g., 5 µL of DNA sample with 1 µL of 6X loading dye).

  • Carefully load the DNA sample-dye mixture into the wells of the agarose gel using a micropipette. Also, load a DNA molecular weight marker in one of the wells to estimate the size of the DNA fragments.[16]

• Electrophoresis:

  • Place the lid on the electrophoresis chamber and connect the electrodes to the power supply, ensuring the negative electrode (black) is at the end with the wells and the positive electrode (red) is at the opposite end.[11]

  • Turn on the power supply and set the voltage to 75-100 V.[15]

  • Monitor the migration of the Bromophenol Blue dye front. Run the gel until the dye has migrated approximately two-thirds to three-quarters of the way down the gel.[15]

• Visualization:

  • Once the electrophoresis is complete, turn off the power supply and disconnect the electrodes.

  • Carefully remove the gel from the chamber.

  • Visualize the DNA bands using a UV transilluminator or a gel documentation system. The DNA fragments will appear as fluorescent bands. Warning: UV light is harmful; always use a UV-blocking face shield.[15]

Diagrams

Caption: Workflow of Agarose Gel Electrophoresis.

Conclusion

Bromophenol Blue is an indispensable tool in agarose gel electrophoresis, providing a simple and effective means to track the progress of DNA separation. Understanding its migration characteristics in different gel concentrations is key to designing successful experiments. The protocols provided herein offer a standardized approach for the preparation of Bromophenol Blue loading dye and its application in routine DNA analysis. By following these guidelines, researchers can achieve reliable and reproducible results in their molecular biology workflows.

References

• 1. sg.idtdna.com [sg.idtdna.com]
• 2. pbge.faculty.ucdavis.edu [pbge.faculty.ucdavis.edu]
• 3. laboratorynotes.com [laboratorynotes.com]
• 4. geneticeducation.co.in [geneticeducation.co.in]
• 5. Electrophoretic color marker - Wikipedia [en.wikipedia.org]
• 6. Loading Dye in Gel Electrophoresis | Thermo Fisher Scientific - US [thermofisher.com]
• 7. gatescientific.com [gatescientific.com]
• 8. homework.study.com [homework.study.com]
• 9. quora.com [quora.com]
• 10. DNA Gel Loading Dye Recipes | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 11. moleculartb.org [moleculartb.org]
• 12. genomica.uaslp.mx [genomica.uaslp.mx]
• 13. scribd.com [scribd.com]
• 14. static.igem.org [static.igem.org]
• 15. ocw.ehu.eus [ocw.ehu.eus]
• 16. quora.com [quora.com]

Application Notes and Protocols for Monitoring Cell Culture pH with Bromophenol Red

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maintaining a stable physiological pH is critical for the successful in vitro cultivation of mammalian cells. The optimal pH for most human and animal cell lines is tightly regulated between 7.2 and 7.4.[1] Deviations from this range can significantly impact cell growth, metabolism, protein expression, and overall cellular health, thereby affecting experimental outcomes and the reliability of drug discovery assays.

Visual monitoring of pH in cell culture media is a rapid and convenient method for assessing the health of a culture. While Phenol Red is a commonly used pH indicator, Bromophenol Red presents a viable alternative with a distinct color transition.[2] This document provides detailed application notes and protocols for the use of Bromophenol Red as a pH indicator in mammalian cell culture.

Principle of Bromophenol Red as a pH Indicator

Bromophenol Red is a sulfonephthalein dye that exhibits a distinct color change over a pH range of 5.2 to 6.8, transitioning from yellow in acidic conditions to red in neutral to slightly alkaline conditions. While its primary transition range is slightly more acidic than that of Phenol Red, it can still serve as a useful indicator for significant drops in pH often associated with rapid cell growth, metabolic activity, or bacterial contamination.

Quantitative Data

The following tables summarize the key quantitative data for Bromophenol Red and provide a comparison with the more commonly used Phenol Red.

Table 1: Properties of Bromophenol Red

Property	Value
pH Range	5.2 - 6.8
Color in Acidic Conditions (pH < 5.2)	Yellow
Color in Transition Range	Orange/Red
Color in Alkaline Conditions (pH > 6.8)	Red/Purple
Molecular Formula	C₁₉H₁₂Br₂O₅S
Molecular Weight	512.17 g/mol

Table 2: Comparison of Bromophenol Red and Phenol Red

Feature	Bromophenol Red	Phenol Red
pH Range	5.2 - 6.8	6.8 - 8.2[3]
Color Change (Acidic to Alkaline)	Yellow to Red/Purple	Yellow to Red/Pink[4]
Typical Concentration in Media	5 - 20 µg/mL (starting range)	5 - 15 mg/L[5]
Estrogenic Activity	Not well-documented	Weak estrogen mimic[3]

Experimental Protocols

Preparation of Sterile Bromophenol Red Stock Solution (1 mg/mL)

This protocol is adapted from the standard preparation of other pH indicator solutions for cell culture.[6]

Materials:

• Bromophenol Red powder

• Ethanol (95%, cell culture grade)

• 0.1 M Sodium Hydroxide (NaOH), sterile

• Sterile, deionized water

• Sterile 0.22 µm syringe filter

• Sterile storage vials

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh out 10 mg of Bromophenol Red powder and transfer it to a sterile container.

• Add 1.5 mL of sterile 0.1 M NaOH and gently swirl to dissolve the powder. Gentle heating may be applied if necessary.

• Add 2 mL of 95% ethanol and mix thoroughly.

• Bring the final volume to 10 mL with sterile, deionized water.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile storage vial.

• Store the stock solution at 4°C, protected from light.

Supplementing Cell Culture Media with Bromophenol Red

Materials:

• Sterile Bromophenol Red stock solution (1 mg/mL)

• Phenol Red-free cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile serological pipettes

Procedure:

• Determine the desired final concentration of Bromophenol Red in the cell culture medium. A starting range of 5-20 µg/mL is recommended for initial optimization.[7]

• In a sterile biosafety cabinet, add the appropriate volume of the 1 mg/mL Bromophenol Red stock solution to the Phenol Red-free medium. For example, to prepare 100 mL of medium with a final concentration of 10 µg/mL, add 1 mL of the 1 mg/mL stock solution.

• Mix the supplemented medium thoroughly by gentle inversion.

• The medium is now ready for use in cell culture experiments.

Protocol for Assessing the Cytotoxicity of Bromophenol Red using MTT Assay

This protocol provides a framework for evaluating the potential cytotoxic effects of Bromophenol Red on a specific cell line.[8][9][10][11]

Materials:

• Mammalian cell line of interest

• Complete cell culture medium (Phenol Red-free)

• Bromophenol Red stock solution (1 mg/mL)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and proliferate for 24 hours.

• Treatment: Prepare serial dilutions of Bromophenol Red in complete, Phenol Red-free medium to achieve a range of final concentrations (e.g., 0, 5, 10, 20, 50, 100 µg/mL). Remove the existing medium from the cells and replace it with the medium containing the different concentrations of Bromophenol Red. Include a "no-cell" control with medium only.

• Incubation: Incubate the plate for a period that reflects a typical experiment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control (0 µg/mL Bromophenol Red).

Visualizations

Signaling Pathways Affected by pH Changes

Changes in extracellular and intracellular pH can have profound effects on various cellular signaling pathways, impacting cell proliferation, metabolism, and differentiation.

Caption: Impact of pH changes on cellular signaling.

Experimental Workflow for Visual pH Monitoring

The following diagram illustrates the workflow for incorporating Bromophenol Red into a cell culture experiment for pH monitoring.

Caption: Workflow for visual pH monitoring.

Applications in Research and Drug Development

• Routine Cell Culture Maintenance: Provides a clear visual cue for the need to passage cells or refresh the medium, preventing overgrowth and the accumulation of metabolic byproducts.[12]

• Early Detection of Contamination: A rapid drop in pH, indicated by a swift color change to yellow, can be an early sign of bacterial or yeast contamination.[12]

• Monitoring Metabolic Activity: In studies involving cellular metabolism, the rate of pH change can serve as a qualitative indicator of metabolic shifts, such as the Warburg effect in cancer cells.

• High-Throughput Screening: In drug screening assays, visual pH monitoring can help identify compounds that induce significant metabolic changes or cytotoxicity.

• Bioprocess Development: In bioreactors and large-scale cell culture, maintaining optimal pH is crucial for maximizing yield and product quality. Visual indicators can complement electronic pH monitoring.

Limitations and Considerations

• Subjectivity: The interpretation of color changes can be subjective and may vary between individuals.

• Limited pH Range: Bromophenol Red's effective pH range is more acidic than the optimal physiological pH for most mammalian cells. Therefore, it is more suitable for detecting significant drops in pH rather than subtle fluctuations within the optimal range.

• Potential for Cytotoxicity: While generally considered safe at low concentrations, it is crucial to perform a cytotoxicity assay for the specific cell line and experimental conditions to be used.

• Interference with Assays: Like Phenol Red, Bromophenol Red may interfere with certain colorimetric or fluorescent assays. It is recommended to use indicator-free medium for such applications.[3]

Conclusion

Bromophenol Red can be a useful and cost-effective tool for the visual monitoring of pH in mammalian cell culture. By providing a clear indication of significant decreases in pH, it aids in routine cell maintenance, early detection of potential issues, and the monitoring of cellular metabolism. The protocols provided in this document offer a starting point for researchers to incorporate Bromophenol Red into their cell culture workflows. However, it is essential to optimize the concentration and assess potential cytotoxicity for each specific application to ensure reliable and reproducible results.

References

• 1. scientificbio.com [scientificbio.com]
• 2. nbinno.com [nbinno.com]
• 3. promocell.com [promocell.com]
• 4. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 7. A Simple but Effective Combination of pH Indicators for Plant Tissue Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. google.com [google.com]

Application Notes and Protocols: Bromophenol Red in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromophenol Red is a sulfonephthalein dye primarily recognized for its utility as a pH indicator.[1][2][3] While not a conventional histological or cytological stain, its properties lend it to specific applications within microscopy, particularly in monitoring the physiological state of cell cultures and, to a lesser extent, as a vital stain.[3][4] These application notes provide detailed protocols for the use of Bromophenol Red in microscopy-based research, with a focus on its role as a pH indicator in cell culture and as a vital stain.

Physicochemical and Spectrophotometric Data

A summary of the key quantitative properties of Bromophenol Red is presented in Table 1. This data is essential for the preparation of staining solutions and for the interpretation of results.

Property	Value	Reference
Molecular Formula	C₁₉H₁₂Br₂O₅S	[5]
Molecular Weight	512.17 g/mol	[5]
pH Transition Range	pH 4.7 (Yellow) - pH 6.3 (Purple)	[2][5][6]
pKa	6.51 (at 25°C)
Absorption Maximum (λmax) at pH 4.7	435 - 440 nm	[2][5][6]
Absorption Maximum (λmax) at pH 6.3	574 - 577 nm	[2][5][6]
Appearance	Red-brown to brown powder
Solubility	Sparingly soluble in water; soluble in ethanol

Application 1: pH Indicator in Cell Culture Media for Microscopy

The metabolic activity of cultured cells leads to the production of acidic byproducts, causing a decrease in the pH of the culture medium.[7][8] Bromophenol Red can be incorporated into the medium to provide a continuous, visual assessment of the culture's health under the microscope. A color shift from red towards yellow indicates a drop in pH, signaling the need for a medium change or the presence of contamination.[7][8]

Experimental Protocol: Monitoring Cell Culture pH

Materials:

• Bromophenol Red powder

• Ethanol (95%)

• Sterile cell culture medium (phenol red-free)

• Sterile filtration unit (0.22 µm pore size)

• Cultured cells in a suitable vessel for microscopy (e.g., chamber slides, petri dishes)

Procedure:

• Preparation of Bromophenol Red Stock Solution (0.1% w/v):

  • Dissolve 100 mg of Bromophenol Red powder in 100 mL of 95% ethanol.

  • Mix thoroughly until the powder is completely dissolved.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter.

  • Store the stock solution in a sterile, light-protected container at 4°C.

• Preparation of Bromophenol Red-Containing Culture Medium:

  • Aseptically add the sterile Bromophenol Red stock solution to the phenol red-free cell culture medium to achieve a final concentration typically in the range of 5-15 mg/L. The optimal concentration may vary depending on the cell type and medium composition and should be determined empirically.

  • Mix the medium gently but thoroughly.

• Cell Culture and Microscopic Observation:

  • Culture cells in the Bromophenol Red-containing medium using standard cell culture techniques.

  • Observe the cells and the color of the medium at regular intervals using a light microscope.

  • A change in the medium's color from red to orange or yellow indicates a decrease in pH. A change to a purplish hue indicates an increase in pH.

Expected Results:

• Healthy, actively proliferating cultures: Gradual color change from red to orange/yellow over time.

• Contaminated cultures (e.g., bacterial): Rapid color change to yellow.

• Alkaline conditions: Color change to purple.

Workflow for using Bromophenol Red as a pH indicator in cell culture.

Application 2: Vital Staining for Microscopy

Vital staining is a technique used to stain living cells or tissues. Bromophenol Red has been investigated as a vital dye for intraocular membranes, demonstrating moderate staining of the internal limiting membrane (ILM), epiretinal membranes (ERM), and vitreous humor.[4] While other dyes like Brilliant Blue showed superior performance for ILM staining, Bromophenol Red can be considered for applications where differential staining of these structures is desired.[4] The following is a general protocol inferred from its use in ophthalmic research and general vital staining principles.

Experimental Protocol: General Vital Staining of Living Cells/Tissues

Materials:

• Bromophenol Red powder

• Physiologically balanced salt solution (e.g., PBS, Hanks' Balanced Salt Solution), sterile

• Cultured cells on coverslips or freshly isolated tissue

• Microscope slides and coverslips

• Fluorescence microscope (if applicable, though Bromophenol Red is primarily a colorimetric dye)

Procedure:

• Preparation of Staining Solution:

  • Prepare a stock solution of Bromophenol Red in a balanced salt solution. A typical starting concentration is 0.1% to 0.5% (w/v). The optimal concentration should be determined experimentally to achieve adequate staining with minimal cytotoxicity.

  • Ensure the pH of the staining solution is compatible with the cells or tissue being stained.

  • Sterilize the solution by filtration if it will be used on living cells for an extended period.

• Staining:

  • For adherent cells, remove the culture medium and gently wash with a balanced salt solution.

  • For tissue, place the freshly isolated specimen in a small volume of balanced salt solution.

  • Add the Bromophenol Red staining solution to cover the cells or tissue.

  • Incubate for a short period, typically 1-5 minutes, at room temperature or 37°C. Incubation time should be minimized to reduce potential toxicity.

• Washing:

  • Remove the staining solution.

  • Gently wash the cells or tissue multiple times with the balanced salt solution to remove excess, unbound dye.

• Microscopic Observation:

  • Mount the coverslip with stained cells on a microscope slide with a drop of fresh balanced salt solution. For tissue, place it on a slide with a drop of the salt solution and cover with a coverslip.

  • Observe immediately using a light microscope.

Expected Results:

• Living cells or specific tissue components may take up the stain, appearing in shades of red to purple depending on the local pH and the nature of the stained structures.

• The intensity and localization of the stain will depend on the cell/tissue type and the specific experimental conditions.

General workflow for vital staining with Bromophenol Red.

Principle of pH Indication

The color change of Bromophenol Red is due to a change in its molecular structure in response to different hydrogen ion concentrations. This principle is fundamental to its application as a pH indicator.

Principle of pH indication for Bromophenol Red.

Concluding Remarks

Bromophenol Red is a versatile tool for researchers, primarily for its function as a pH indicator in applications such as monitoring cell culture health. While its use as a direct stain for microscopy is not widespread, it has shown some utility as a vital stain in specialized contexts. The protocols provided here offer a starting point for incorporating Bromophenol Red into microscopy workflows. Researchers are encouraged to optimize concentrations and incubation times for their specific experimental systems.

References

• 1. rokchem.co.uk [rokchem.co.uk]
• 2. gspchem.com [gspchem.com]
• 3. Bromophenol red [myskinrecipes.com]
• 4. Ability of new vital dyes to stain intraocular membranes and tissues in ocular surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pH indicator | Sigma-Aldrich [sigmaaldrich.cn]
• 6. merckmillipore.com [merckmillipore.com]
• 7. promocell.com [promocell.com]
• 8. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]

Bromophenol Red as a Tracking Dye in Protein Electrophoresis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein electrophoresis is a fundamental technique for the separation of proteins based on their molecular weight, charge, or isoelectric point. A critical component of this process is the use of a tracking dye in the sample loading buffer. This dye allows for the visual monitoring of the electrophoresis progress, indicating the position of the ion front. While bromophenol blue is the most commonly used tracking dye, bromophenol red also serves as a visible marker to track the migration of molecules through the gel matrix.[1][2][3][4] This document provides detailed application notes and protocols for the use of bromophenol red as a tracking dye in protein electrophoresis.

Bromophenol red is a pH indicator that exhibits a color transition from yellow to red in the pH range of 5.2 to 6.8.[5] In the alkaline conditions of a standard Laemmli SDS-PAGE running buffer (pH 8.3), bromophenol red will be in its red or purple form.[6] Its net negative charge at this pH ensures it migrates towards the anode, along with the protein samples.[7]

Properties of Bromophenol Red

Property	Value
Molecular Formula	C₁₉H₁₂Br₂O₅S[5]
Molecular Weight	512.19 g/mol [5][6]
pH Indicator Range	5.2 - 6.8[5]
Color Change	Yellow to Red/Purple as pH increases[5][6][8]
Absorption Maximum (pH 4.7)	435 - 444 nm[6]
Absorption Maximum (pH 6.3)	574 - 580 nm[6]

Application Notes

Bromophenol red's primary role in protein electrophoresis is to provide a visible indication of the migration front, allowing the user to determine when the electrophoresis is complete.[9] The dye is a small, negatively charged molecule that migrates ahead of most proteins in a gel.[4]

Considerations for Use:

• pH Sensitivity: Due to its nature as a pH indicator, the color of the bromophenol red tracking dye may change if the pH of the loading buffer or the gel buffer is altered. This can serve as a quick visual check for buffer preparation errors.

• Migration Characteristics: The migration of bromophenol red, like other tracking dyes, is dependent on the polyacrylamide gel concentration. In higher percentage gels, the dye will migrate slower.

• Interference: While tracking dyes are generally considered inert, it is important to be aware of any potential interactions with the proteins of interest. For applications such as fluorescent western blotting, the use of a tracking dye may not be recommended due to potential interference with fluorescent channels.

Experimental Protocols

Preparation of 2X Laemmli Sample Buffer with Bromophenol Red

This protocol is for the preparation of a 2X reducing sample loading buffer for SDS-PAGE.

Reagents:

• 1.0 M Tris-HCl, pH 6.8

• Glycerol

• Sodium Dodecyl Sulfate (SDS)

• β-mercaptoethanol (or DTT)

• Bromophenol Red

• Deionized Water

Protocol:

• To prepare 10 mL of 2X Laemmli Sample Buffer, combine the following:

  • 1.25 mL of 1.0 M Tris-HCl, pH 6.8

  • 2.5 mL of Glycerol

  • 2.0 mL of 10% (w/v) SDS

  • 0.5 mL of β-mercaptoethanol (or 200 mM DTT)

  • A small amount of Bromophenol Red (e.g., to a final concentration of 0.01%)

  • Add deionized water to a final volume of 10 mL.

• Mix thoroughly until the solution is homogeneous.

• Store the buffer at -20°C in small aliquots.

Protein Sample Preparation and Electrophoresis

• Mix your protein sample with an equal volume of 2X Laemmli Sample Buffer (e.g., 10 µL of sample + 10 µL of 2X buffer).[10][11]

• Heat the mixture at 95-100°C for 5 minutes to denature the proteins.[11]

• Centrifuge the samples briefly to collect the contents at the bottom of the tube.

• Load the samples into the wells of a polyacrylamide gel.

• Run the gel in an electrophoresis chamber filled with 1X running buffer at a constant voltage or current until the bromophenol red dye front reaches the bottom of the gel.[9][12]

Data Presentation

Migration of Tracking Dyes in Polyacrylamide Gels

Gel Percentage (%)	Apparent Migration of Bromophenol Blue (in a non-denaturing gel)
3.5	~100 bp DNA equivalent[13]
5.0	~65 bp DNA equivalent[13]
8.0	~45 bp DNA equivalent[13]
12.0	~20 bp DNA equivalent[13]
15.0	~15 bp DNA equivalent[13]
20.0	~12 bp DNA equivalent[13]

Visualizations

Caption: Workflow for Protein Electrophoresis using Bromophenol Red.

Caption: Function of Bromophenol Red as a Tracking Dye.

References

• 1. Overview of Electrophoresis | Thermo Fisher Scientific - UZ [thermofisher.com]
• 2. Protein Electrophoresis Buffers and Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 3. bio-rad.com [bio-rad.com]
• 4. geneticeducation.co.in [geneticeducation.co.in]
• 5. Bromophenol red [myskinrecipes.com]
• 6. gspchem.com [gspchem.com]
• 7. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 8. Bromophenol red indicator solution | Indicator solutions – ready to use | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]
• 9. Comparative analysis of electrophoresis and interferometric optical detection method for molecular weight determination of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bosterbio.com [bosterbio.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. researchgate.net [researchgate.net]
• 13. Gel Electrophoresis Tables | Thermo Fisher Scientific - UK [thermofisher.com]

Application Notes: Spectrophotometric Determination of pKa of Bromophenol Red

Introduction

The acid dissociation constant (pKa) is a critical physicochemical parameter that quantifies the strength of an acid in a solution. It is the pH at which the acid is 50% dissociated. For ionizable drug compounds, the pKa value influences key properties such as solubility, absorption, distribution, and excretion. Therefore, accurate pKa determination is fundamental in drug development and research. Acid-base indicators, which are weak acids or bases that exhibit different colors in their protonated and deprotonated forms, provide a simple yet effective means for pKa determination via spectrophotometry.[1][2] This application note details a comprehensive protocol for determining the pKa value of Bromophenol Red, a common pH indicator, using UV-Visible spectrophotometry.

Principle of the Method

The determination of pKa by spectrophotometry is based on the Beer-Lambert Law and the Henderson-Hasselbalch equation.[3][4] Bromophenol Red (HIn) is a weak acid that dissociates in water to form its conjugate base (In⁻).[1]

HIn ⇌ H⁺ + In⁻

The acidic form (HIn) and the basic form (In⁻) of Bromophenol Red have distinct colors and, consequently, different absorption spectra.[2][5] By measuring the absorbance of a series of solutions with known pH values at a wavelength where the two forms have significantly different absorbances, the ratio of the concentrations of the deprotonated (basic) and protonated (acidic) forms can be determined.[1][6]

The Henderson-Hasselbalch equation relates pH, pKa, and the ratio of the concentrations of the conjugate base to the weak acid:[3][4][7][8][9]

pH = pKa + log ( [In⁻] / [HIn] )

When the concentrations of the acidic and basic forms are equal ([In⁻] / [HIn] = 1), the log term becomes zero, and the pH is equal to the pKa.[3][8] A plot of pH versus log([In⁻]/[HIn]) will yield a straight line with a y-intercept equal to the pKa.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for Bromophenol Red relevant to this experimental protocol.

Parameter	Value	Reference
pKa	~4.0	[10]
pH Transition Range	4.7 - 6.3 (Yellow to Purple)	[11][12]
λmax (Acidic Form, HIn)	435 - 440 nm	[11][13]
λmax (Basic Form, In⁻)	574 - 580 nm	[11][12]

Experimental Protocol

Materials and Reagents

• Bromophenol Red indicator solution (e.g., 0.04% aqueous solution)

• Buffer solutions of varying known pH values (e.g., pH 3.0, 3.5, 4.0, 4.5, 5.0, 5.5, 6.0)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Deionized water

• UV-Visible Spectrophotometer

• pH meter

• Volumetric flasks (10 mL)

• Pipettes

• Cuvettes

Procedure

Part 1: Determination of the Absorption Maxima (λmax)

• Prepare the Acidic Solution (HIn): Pipette a small, fixed volume of the Bromophenol Red stock solution into a 10 mL volumetric flask. Add 0.1 M HCl to bring the pH to a very acidic value (e.g., pH << 2) and dilute to the mark with deionized water. This ensures that the indicator is almost entirely in its protonated (HIn) form.

• Prepare the Basic Solution (In⁻): Pipette the same fixed volume of the Bromophenol Red stock solution into a second 10 mL volumetric flask. Add 0.1 M NaOH to bring the pH to a very basic value (e.g., pH >> 8) and dilute to the mark with deionized water. This ensures the indicator is almost entirely in its deprotonated (In⁻) form.

• Scan the Spectra: Using the spectrophotometer, record the absorbance spectra of both the acidic and basic solutions over a wavelength range of 400-700 nm, using deionized water as a blank.

• Identify λmax: From the spectra, determine the wavelength of maximum absorbance for the acidic form (λmax,HIn) and the basic form (λmax,In⁻).

Part 2: Measurement of Absorbance at Different pH Values

• Prepare a Series of Buffered Solutions: For each buffer solution of known pH, pipette the same fixed volume of the Bromophenol Red stock solution used in Part 1 into a series of 10 mL volumetric flasks. Dilute each to the mark with the corresponding buffer solution.

• Measure Absorbance: Measure the absorbance of each of the buffered indicator solutions at the λmax determined for the basic form (λmax,In⁻). It is also advisable to measure the absorbance at the λmax for the acidic form.

• Measure Absorbance of Acidic and Basic Solutions: Measure the absorbance of the fully acidic (A_HIn) and fully basic (A_In⁻) solutions prepared in Part 1 at the chosen λmax,In⁻.

Data Analysis and pKa Calculation

• Calculate the Ratio of [In⁻]/[HIn]: For each buffered solution, the ratio of the concentrations of the basic to the acidic form can be calculated from the measured absorbances at λmax,In⁻ using the following equation:[1]

  [In⁻] / [HIn] = (A - A_HIn) / (A_In⁻ - A)

  Where:

  • A is the absorbance of the indicator in the buffered solution at λmax,In⁻.

  • A_HIn is the absorbance of the fully acidic indicator solution at λmax,In⁻.

  • A_In⁻ is the absorbance of the fully basic indicator solution at λmax,In⁻.

• Calculate log([In⁻]/[HIn]): Calculate the logarithm of the ratio obtained in the previous step for each buffered solution.

• Plot the Data: Create a graph of pH (y-axis) versus log([In⁻]/[HIn]) (x-axis).

• Determine the pKa: Perform a linear regression on the plotted data. The pKa is the y-intercept of the resulting line. Alternatively, the pKa is the pH at which log([In⁻]/[HIn]) = 0.

Visualizations

Caption: Experimental workflow for pKa determination.

References

• 1. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 2. egyankosh.ac.in [egyankosh.ac.in]
• 3. pH, pKa, and the Henderson-Hasselbalch Equation [thoughtco.com]
• 4. byjus.com [byjus.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ulm.edu [ulm.edu]
• 7. Henderson Hasselbalch Equation- Estimating the pH of Buffers [turito.com]
• 8. Khan Academy [khanacademy.org]
• 9. m.youtube.com [m.youtube.com]
• 10. A simplified method for finding the pKa of an acid-base indicator by spectrophotometry - ProQuest [proquest.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. gspchem.com [gspchem.com]
• 13. researchgate.net [researchgate.net]

Spectrophotometric Analysis of pH using Bromophenol Red: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise determination of pH is critical in a vast array of research, development, and quality control applications, particularly within the pharmaceutical and biotechnology sectors. Spectrophotometry offers a rapid, reliable, and non-invasive alternative to traditional potentiometric methods for pH measurement. This application note details the use of Bromophenol Red, a sulfonephthalein indicator, for the spectrophotometric determination of pH.

Bromophenol Red undergoes a distinct color change from yellow in acidic solutions to purple in basic solutions, with a transition range of pH 5.2 to 6.8.[1] This change in color corresponds to shifts in the absorbance spectrum of the dye, which can be quantified using a spectrophotometer to accurately determine the pH of a solution. The underlying principle is based on the Beer-Lambert law and the pH-dependent equilibrium between the acidic (HIn) and basic (In⁻) forms of the indicator.

Principle of the Method

Bromophenol Red is a weak acid that dissociates in solution according to the following equilibrium:

HIn (Yellow) ⇌ H⁺ + In⁻ (Purple)

The acidic form (HIn) and the basic form (In⁻) of Bromophenol Red exhibit different absorption spectra. The acidic form has a maximum absorbance (λmax) in the range of 435-444 nm, while the basic form has a λmax in the range of 574-580 nm.[2] By measuring the absorbance of a solution containing Bromophenol Red at these two wavelengths, the ratio of the concentrations of the two forms can be determined. The pH of the solution can then be calculated using the Henderson-Hasselbalch equation:

pH = pKa + log ([In⁻] / [HIn])

Where pKa is the acid dissociation constant of the indicator.

Quantitative Data

The following tables summarize the key quantitative parameters for the spectrophotometric analysis of pH using Bromophenol Red.

Table 1: Properties of Bromophenol Red

Property	Value	Reference
CAS Number	2800-80-8	[2]
Molecular Weight	512.17 g/mol
pH Transition Range	5.2 - 6.8	[1]
pKa	~6.0
Color Change	Yellow to Purple	[2]
λmax (Acidic form, HIn)	435 - 444 nm	[2]
λmax (Basic form, In⁻)	574 - 580 nm	[2]

Table 2: Representative Absorbance Data at Different pH Values

This table provides an illustrative dataset for the absorbance of a Bromophenol Red solution at its two analytical wavelengths across a range of pH values. The exact absorbance values will depend on the concentration of the indicator and the path length of the cuvette.

pH	Absorbance at ~440 nm (A₄₄₀)	Absorbance at ~578 nm (A₅₇₈)	Ratio (A₅₇₈ / A₄₄₀)
4.0	0.850	0.050	0.059
4.5	0.825	0.100	0.121
5.0	0.750	0.200	0.267
5.5	0.600	0.350	0.583
6.0	0.425	0.425	1.000
6.5	0.250	0.550	2.200
7.0	0.100	0.650	6.500
7.5	0.050	0.700	14.000
8.0	0.025	0.725	29.000

Experimental Protocols

Preparation of Reagents

4.1.1. Bromophenol Red Stock Solution (0.1%)

• Method 1 (Aqueous): Dissolve 0.1 g of Bromophenol Red sodium salt in 100 mL of deionized water.

• Method 2 (Ethanolic): Dissolve 0.1 g of Bromophenol Red in 100 mL of 95% ethanol.[3]

4.1.2. Acetate Buffer Solutions (0.1 M)

A series of acetate buffer solutions with pH values ranging from 4.0 to 6.0 can be prepared by mixing 0.1 M acetic acid and 0.1 M sodium acetate solutions in different ratios.

• 0.1 M Acetic Acid: Add 5.77 mL of glacial acetic acid to a 1 L volumetric flask and dilute to the mark with deionized water.

• 0.1 M Sodium Acetate: Dissolve 8.20 g of anhydrous sodium acetate in a 1 L volumetric flask and dilute to the mark with deionized water.

Table 3: Preparation of Acetate Buffer Standards

Desired pH	Volume of 0.1 M Acetic Acid (mL)	Volume of 0.1 M Sodium Acetate (mL)	Final Volume (mL)
4.0	84.0	16.0	100
4.5	68.5	31.5	100
5.0	48.0	52.0	100
5.5	27.5	72.5	100
6.0	12.0	88.0	100

Verify the final pH of each buffer solution with a calibrated pH meter.

Experimental Procedure

4.2.1. Generation of a pH Calibration Curve

• Pipette a fixed volume (e.g., 50 µL) of the Bromophenol Red stock solution into a series of test tubes.

• Add a fixed volume (e.g., 5 mL) of each standard buffer solution (pH 4.0 to 6.0) to the respective test tubes.

• Mix the solutions thoroughly.

• Set the spectrophotometer to measure absorbance at the λmax of the acidic form (e.g., 440 nm).

• Use the pH 4.0 buffer solution without the indicator as a blank to zero the spectrophotometer.

• Measure and record the absorbance of each standard solution at 440 nm.

• Set the spectrophotometer to measure absorbance at the λmax of the basic form (e.g., 578 nm).

• Use the pH 8.0 buffer solution (or a highly basic solution) without the indicator as a blank.

• Measure and record the absorbance of each standard solution at 578 nm.

• Calculate the ratio of the absorbances (A₅₇₈ / A₄₄₀) for each standard.

• Plot a graph of the absorbance ratio (y-axis) against the corresponding pH (x-axis) to generate a calibration curve.

4.2.2. Determination of Unknown pH

• Pipette the same volume of Bromophenol Red stock solution as used for the calibration curve into a test tube.

• Add the same volume of the unknown sample solution.

• Mix thoroughly.

• Measure the absorbance of the sample at both ~440 nm and ~578 nm.

• Calculate the absorbance ratio (A₅₇₈ / A₄₄₀).

• Determine the pH of the unknown sample by interpolating the absorbance ratio on the calibration curve.

Visualizations

Caption: Chemical equilibrium of Bromophenol Red indicator.

Caption: Workflow for pH determination using Bromophenol Red.

References

• 1. weber.hu [weber.hu]
• 2. gspchem.com [gspchem.com]
• 3. Bromophenol red indicator solution | Indicator solutions – ready to use | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - Netherlands [carlroth.com]

Application Note: High-Throughput Screening for Enzyme Inhibitors Using a Bromophenol Red-Based pH Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large compound libraries against biological targets.[1] A significant class of enzymes, including hydrolases and kinases, catalyze reactions that result in a net change in proton concentration, thereby altering the pH of the surrounding solution.[2][3][4] This fundamental catalytic property can be harnessed to develop simple and robust colorimetric HTS assays. This application note describes a detailed protocol for a high-throughput screening assay using Bromophenol Red, a pH indicator, to identify inhibitors of enzymes that produce an acidic byproduct.

Bromophenol Red is a suitable indicator for this purpose due to its distinct color change from yellow to purple in the pH range of 4.7 to 6.3.[5] The assay principle is based on monitoring the enzyme-catalyzed production of protons, which causes a decrease in the pH of a weakly buffered solution. This pH shift is detected as a change in the absorbance of Bromophenol Red, which can be measured on a standard plate reader. The inhibition of the enzyme by a test compound will prevent this pH change, thus providing a clear signal for identifying potential inhibitors.

Key Features of the Bromophenol Red HTS Assay:

• Simple and Cost-Effective: The assay utilizes common laboratory reagents and a standard absorbance plate reader.

• Broad Applicability: This method is adaptable to a wide range of enzymes that produce a change in pH, such as ATPases, certain hydrolases, and kinases.[2][6][7]

• Continuous Monitoring: The assay can be configured for kinetic measurements, allowing for the real-time monitoring of enzyme activity.[8]

• High-Throughput Format: The protocol is designed for 96- or 384-well plates, making it suitable for screening large compound libraries.[9]

Experimental Protocols

Materials and Reagents

• Enzyme: Purified enzyme of interest (e.g., a hydrolase such as Acetylcholinesterase, or a kinase).

• Substrate: The specific substrate for the enzyme that, upon conversion, leads to the release of a proton.

• Bromophenol Red Indicator Solution: 1 mg/mL stock solution in ethanol.

• Assay Buffer: A weakly buffered solution with a pH at the upper end of Bromophenol Red's transition range (e.g., 1-5 mM Tris or HEPES, pH ~6.3). The optimal buffer concentration will need to be determined empirically to allow for a detectable pH change upon enzyme reaction.

• Test Compounds: Library of potential inhibitors dissolved in a suitable solvent (e.g., DMSO).

• Positive Control Inhibitor: A known inhibitor of the target enzyme.

• Microplates: 96- or 384-well clear, flat-bottom microplates.

• Plate Reader: A spectrophotometer capable of measuring absorbance at the wavelength corresponding to the purple form of Bromophenol Red (574-580 nm).[5]

Assay Development and Optimization

Before initiating a full HTS campaign, it is crucial to optimize the assay conditions to ensure a robust and reliable signal.

• Determination of Optimal Bromophenol Red Concentration: Titrate the Bromophenol Red indicator solution in the assay buffer to find a concentration that gives a strong absorbance signal at ~578 nm without being inhibitory to the enzyme.

• Enzyme and Substrate Titration: Perform a matrix titration of enzyme and substrate concentrations to identify conditions that result in a linear reaction rate and a significant change in absorbance over a reasonable time frame (e.g., 15-60 minutes).

• Assay Buffer Optimization: The buffering capacity of the assay buffer is critical. The buffer concentration should be low enough to allow a measurable pH drop but sufficient to maintain the initial pH in the sensitive range of the indicator.

• DMSO Tolerance: Determine the maximum concentration of the compound solvent (e.g., DMSO) that can be tolerated in the assay without significantly affecting enzyme activity or the indicator's performance.

High-Throughput Screening Protocol

This protocol is designed for a 384-well plate format. Volumes can be adjusted for 96-well plates.

• Compound Plating: Add 1 µL of test compounds (at the desired screening concentration) or control solutions (DMSO for negative control, known inhibitor for positive control) to the wells of the microplate.

• Enzyme Addition: Prepare a solution of the enzyme in the optimized assay buffer containing Bromophenol Red. Add 20 µL of this solution to each well.

• Pre-incubation: Incubate the plate for 10-15 minutes at the optimal temperature for the enzyme. This step allows for any potential inhibitors to bind to the enzyme before the reaction is initiated.

• Reaction Initiation: Prepare a solution of the substrate in the assay buffer. Add 20 µL of the substrate solution to each well to start the enzymatic reaction.

• Kinetic or Endpoint Reading:

  • Kinetic Reading: Immediately place the plate in a plate reader pre-set to the optimal temperature. Measure the absorbance at ~578 nm every minute for 15-60 minutes. The rate of decrease in absorbance is proportional to the enzyme activity.

  • Endpoint Reading: Incubate the plate at the optimal temperature for a predetermined time (e.g., 30 minutes). After the incubation, measure the absorbance at ~578 nm.

• Data Analysis:

  • Calculate the percent inhibition for each compound relative to the negative (uninhibited) and positive (fully inhibited) controls.

  • Plot dose-response curves for active compounds to determine their IC50 values.

  • Calculate the Z'-factor to assess the quality and reliability of the assay.[10][11] A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[12][13]

Data Presentation

Quantitative data from HTS campaigns should be summarized for clarity and ease of comparison. The following tables provide examples of how to present screening and validation data.

Table 1: Representative HTS Assay Performance Metrics

Parameter	Value	Interpretation
Z'-Factor	0.75	Excellent assay quality, suitable for HTS.[12]
Signal-to-Background	8.2	A robust signal window for hit identification.
Coefficient of Variation (%CV) for Controls	< 5%	High precision and reproducibility.

Table 2: Representative IC50 Values for Known Inhibitors of Acetylcholinesterase (AChE) Determined by a pH-based Assay

Note: This data is illustrative and based on literature values for AChE inhibitors, which can be assayed using a pH-based method. The specific values obtained with a Bromophenol Red assay would need to be determined experimentally.

Compound	Target Enzyme	IC50 (nM)
Donepezil	Acetylcholinesterase	6.7
Tacrine	Acetylcholinesterase	77
Galantamine	Acetylcholinesterase	405

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. A pH sensitive colorometric assay for the high-throughput screening of enzyme inhibitors and substrates: a case study using kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A high-throughput pH-based colorimetric assay: application focus on alpha/beta hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Visualization of enzyme-catalyzed reactions using pH indicators: rapid screening of hydrolase libraries and estimation of the enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gspchem.com [gspchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to Measure Enzyme Kinetics Using Spectrophotometry [synapse.patsnap.com]
• 9. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. punnettsquare.org [punnettsquare.org]
• 11. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 12. assay.dev [assay.dev]
• 13. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Inconsistent color change with Bromophenol Red indicator

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using Bromophenol Red as a pH indicator. The information is tailored for researchers, scientists, and drug development professionals to ensure accurate and reliable experimental results.

Quick Reference Data

The following table summarizes the key quantitative properties of Bromophenol Red.

Property	Value	Reference(s)
Visual pH Transition Range	4.7 - 6.3	[1][2]
Color in Acidic Solution (pH < 4.7)	Yellow	[1][2]
Color in Basic Solution (pH > 6.3)	Purple/Red	[1][2][3]
pKa	~6.3
Absorbance Maximum (Acidic form, pH 4.7)	435 - 440 nm	[2]
Absorbance Maximum (Basic form, pH 6.3)	574 - 577 nm	[2]

Troubleshooting Guide for Inconsistent Color Change

An inconsistent or unexpected color change with Bromophenol Red can manifest as a weak, gradual, or off-color transition. This guide will help you diagnose and resolve these common issues.

Issue 1: Weak or Gradual Color Change

A faint or slow color transition can make it difficult to determine a precise endpoint in titrations or accurately assess the pH of a solution.

Possible Causes:

• Low Indicator Concentration: An insufficient amount of the indicator will result in a weak color change.

• Highly Buffered Solution: In a strongly buffered solution, the pH changes gradually, leading to a slow and indistinct color transition.

• High Ionic Strength: Solutions with high salt concentrations can affect the activity of the indicator, potentially leading to a less sharp color change.

Troubleshooting Steps:

• Increase Indicator Concentration: Add a few more drops of the Bromophenol Red solution. However, avoid adding an excessive amount as the indicator itself is a weak acid and can affect the pH of the solution.

• Dilute the Sample: If possible, diluting the sample with deionized water can reduce the buffering capacity and ionic strength, resulting in a sharper endpoint.

• Use a pH Meter: For highly buffered or high ionic strength solutions, using a calibrated pH meter alongside the indicator can help to accurately determine the equivalence point.

Issue 2: Unexpected Color Change (e.g., Green, Orange)

Observing a color outside of the expected yellow-to-purple/red spectrum can be alarming and indicates a potential issue with the experimental setup.

Possible Causes:

• Contamination: The Bromophenol Red solution or the sample may be contaminated with other indicators or colored compounds.

• Presence of Proteins ("Protein Error"): Proteins can bind to pH indicators, causing a shift in their pKa and altering the color change interval. This is a common issue in biological samples.[4][5]

• Presence of Detergents: Certain detergents can interact with the indicator, affecting its colorimetric properties.[6][7]

• Solvent Effects: The solvent used to prepare the indicator or the sample can influence the color change. For example, using a high concentration of ethanol can shift the transition range.

Troubleshooting Steps:

• Prepare Fresh Solutions: Prepare a fresh solution of Bromophenol Red and ensure all glassware is thoroughly cleaned to avoid contamination.

• Address Protein Error: If working with protein-containing samples, consider using a different pH measurement method that is less susceptible to protein interference, such as a pH meter. Alternatively, a correction factor may need to be determined.

• Evaluate Detergent Effects: If detergents are present, their impact on the indicator should be assessed. It may be necessary to choose an alternative indicator or method for pH determination.

• Standardize Solvent Conditions: Ensure that the solvent composition is consistent across all experiments to maintain a consistent color transition range.

Frequently Asked Questions (FAQs)

Q1: What is the correct way to prepare a Bromophenol Red indicator solution?

A1: A common preparation is to dissolve 0.1 g of Bromophenol Red in 100 mL of 20% ethanol. Alternatively, for a water-based solution, dissolve 0.1 g of the sodium salt of Bromophenol Red in 100 mL of deionized water. The solution should be stored in a tightly sealed container to prevent evaporation and contamination.

Q2: How should I store my Bromophenol Red indicator solution?

A2: Bromophenol Red solution should be stored at room temperature in a well-sealed, opaque bottle to protect it from light and air.[1] Exposure to light can cause the dye to degrade over time, leading to weaker performance. Safety data sheets recommend storing the solid form in a dry place.[3][4][8][9]

Q3: Can I use Bromophenol Red for titrating a weak acid with a weak base?

A3: It is generally not recommended to use a visual indicator like Bromophenol Red for the titration of a weak acid with a weak base. The pH change at the equivalence point is too gradual, which will not produce a sharp color change, leading to inaccurate results. A pH meter is the preferred method for such titrations.

Q4: My Bromophenol Red solution appears greenish. What does this mean?

A4: A greenish color indicates that the pH of your solution is within the transition range of Bromophenol Red (approximately pH 5.2 to 6.8). This is the intermediate color between the yellow of the acidic form and the purple/red of the basic form.

Experimental Protocols

Protocol 1: Acid-Base Titration using Bromophenol Red

This protocol outlines the steps for a typical acid-base titration using Bromophenol Red as an indicator.

• Preparation:

  • Rinse a clean burette with a small amount of the titrant (the solution of known concentration) and then fill the burette with the titrant. Record the initial volume.

  • Pipette a known volume of the analyte (the solution of unknown concentration) into a clean Erlenmeyer flask.

  • Add 2-3 drops of Bromophenol Red indicator solution to the analyte in the flask. The solution should turn yellow if the analyte is acidic.

• Titration:

  • Slowly add the titrant from the burette to the analyte while continuously swirling the flask.

  • As the endpoint is approached, the solution will begin to show flashes of purple/red that disappear upon swirling. At this point, add the titrant drop by drop.

  • The endpoint is reached when a single drop of titrant causes a persistent color change from yellow to purple/red.

• Analysis:

  • Record the final volume of the titrant from the burette.

  • Calculate the volume of titrant added by subtracting the initial volume from the final volume.

  • Use the volume and molarity of the titrant and the initial volume of the analyte to calculate the concentration of the analyte.

Protocol 2: Using Bromophenol Red as a Tracking Dye in Agarose Gel Electrophoresis

Bromophenol Red is commonly used as a tracking dye in DNA agarose gel electrophoresis to monitor the progress of the separation.

• Sample Preparation:

  • Prepare your DNA samples for loading.

  • Add a loading dye containing Bromophenol Red to each DNA sample. A typical 6x loading dye contains 0.25% Bromophenol Red, 30% glycerol (to increase the density of the sample), and a buffer.

• Gel Loading:

  • Carefully load the DNA samples mixed with the loading dye into the wells of the agarose gel.

• Electrophoresis:

  • Apply an electric field to the gel. The negatively charged DNA will migrate towards the positive electrode.

  • The Bromophenol Red, also negatively charged, will migrate through the gel alongside the DNA. In a 1% agarose gel, Bromophenol Red migrates at a rate similar to a DNA fragment of approximately 300-500 base pairs.[10]

• Monitoring:

  • Monitor the migration of the blue Bromophenol Red dye front. When the dye front has migrated to the desired distance down the gel, the electrophoresis can be stopped. This prevents the smaller DNA fragments from running off the end of the gel.

Visualizations

Caption: Troubleshooting workflow for inconsistent color change with Bromophenol Red.

Caption: Workflow for a standard acid-base titration using Bromophenol Red.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. pH indicator | Sigma-Aldrich [sigmaaldrich.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. fishersci.com [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. Protein error of pH indicators in the presence of detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. chem.khu.ac.ir [chem.khu.ac.ir]
• 10. moleculartb.org [moleculartb.org]

Fading of Bromophenol Red solution during experiment

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the fading of Bromophenol Red solution during experimental procedures.

Troubleshooting Guide: Fading of Bromophenol Red Solution

This guide addresses common issues leading to the unexpected fading or discoloration of Bromophenol Red, a widely used pH indicator in various scientific assays.

Question 1: Why is my Bromophenol Red solution fading or changing color unexpectedly during my experiment?

Answer: The fading of Bromophenol Red solution can be attributed to several factors beyond a simple pH change. The primary causes include chemical degradation, photodegradation, and interactions with other components in your assay. Identifying the specific cause is crucial for accurate and reproducible results.

Potential Causes and Solutions

Potential Cause	Description	Troubleshooting Steps
pH Shift Outside Indicator Range	Bromophenol Red operates within a pH range of 4.7 (yellow) to 6.3 (purple).[1] A shift in the pH of your solution outside this range due to the experimental reaction will cause a color change, which might be misinterpreted as fading if the final pH is below 4.7.	- Monitor the pH of your solution throughout the experiment. - Ensure your buffering system is robust enough to maintain the pH within the desired range. - If a significant pH change is expected, consider using a different indicator with a more suitable pH range.
Chemical Degradation	The chemical structure of Bromophenol Red can be degraded by strong oxidizing or reducing agents present in the experimental setup. Reactive Oxygen Species (ROS) generated during a reaction can also lead to the breakdown of the dye molecule.[2][3]	- Identify any potential oxidizing or reducing agents in your reagents. - If ROS are suspected, consider adding a quencher to your reaction mixture, if it does not interfere with your assay. - Prepare fresh Bromophenol Red solution for each experiment to minimize degradation over time.
Photodegradation	Prolonged exposure to light, especially UV light, can cause the Bromophenol Red molecule to break down, leading to a loss of color. This is a common issue with many organic dyes.	- Protect your experimental setup from direct light by using amber-colored vessels or by covering the setup with aluminum foil. - Minimize the exposure time of the solution to light sources, especially during long incubation periods. - Prepare and store Bromophenol Red stock solutions in the dark.
High Temperature	Elevated temperatures can accelerate the degradation of Bromophenol Red. Studies on related bromophenol compounds have shown increased decomposition rates at higher temperatures.	- If your experiment requires high temperatures, assess the stability of Bromophenol Red under those conditions in a preliminary test. - Consider using a more thermostable indicator if significant fading is observed. - Minimize the duration of high-temperature incubations.
Interaction with Assay Components	Bromophenol Red may interact with other molecules in your assay, such as proteins or drug compounds, leading to a change in its spectral properties or degradation. For instance, Bromophenol Red sodium has been shown to bind to lysozyme.[4]	- Run a control experiment with Bromophenol Red and individual assay components to identify any specific interactions. - If an interaction is identified, you may need to modify the assay protocol or find an alternative indicator.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage condition for Bromophenol Red solutions?

To ensure the stability of your Bromophenol Red solution, it should be stored in a tightly sealed, dark-colored bottle in a cool, dark place. This minimizes exposure to light and air, which can contribute to its degradation. For long-term storage, refrigeration is recommended.

Q2: Can I use Bromophenol Red in enzyme assays?

Yes, Bromophenol Red is used for visual detection of pH changes in enzyme assays.[1] However, it's crucial to ensure that the indicator does not interfere with the enzyme's activity or the substrate. A control experiment without the enzyme should be performed to verify that the observed color change is due to the enzymatic reaction.

Q3: How can I quantify the fading of my Bromophenol Red solution?

The fading of Bromophenol Red can be quantified by measuring the change in its absorbance over time using a spectrophotometer. The peak absorbance for the basic (purple) form of Bromophenol Red is around 574-580 nm.[1] By monitoring the decrease in absorbance at this wavelength, you can determine the rate of fading.

Q4: Are there any alternatives to Bromophenol Red if fading is a persistent issue?

If you continue to experience fading with Bromophenol Red, several other pH indicators with different chemical structures and stability profiles are available. The choice of an alternative indicator will depend on the specific pH range and chemical environment of your experiment. Some alternatives for similar pH ranges include Bromocresol Purple and Chlorophenol Red.

Experimental Protocols

Protocol 1: General Protocol for a Colorimetric Enzyme Assay Using a pH Indicator

This protocol provides a general framework for using a pH indicator like Bromophenol Red to monitor an enzyme-catalyzed reaction that results in a pH change.

• Reagent Preparation:

  • Prepare a buffered solution at the optimal pH for the enzyme activity. The buffer concentration should be low enough to allow for a detectable pH change.

  • Prepare the substrate solution in the same buffer.

  • Prepare the enzyme solution in a suitable buffer that ensures its stability.

  • Prepare a stock solution of Bromophenol Red in ethanol or water.

• Assay Setup:

  • In a cuvette or a well of a microplate, add the buffered substrate solution and the Bromophenol Red indicator to a final concentration that gives a clear and measurable color.

  • Include a control reaction without the enzyme to account for any non-enzymatic pH changes.

  • Equilibrate the reaction mixture to the desired temperature.

• Enzyme Reaction and Measurement:

  • Initiate the reaction by adding the enzyme solution to the experimental cuvettes/wells.

  • Immediately start monitoring the change in absorbance at the wavelength of maximum absorbance for the indicator's color change (e.g., ~577 nm for the purple form of Bromophenol Red).

  • Record the absorbance at regular time intervals.

• Data Analysis:

  • Plot the absorbance versus time. The initial rate of the reaction can be determined from the slope of the linear portion of the curve.

Visualizations

Logical Workflow for Troubleshooting Bromophenol Red Fading

Caption: A flowchart outlining the systematic process for diagnosing the cause of Bromophenol Red fading.

Signaling Pathway of Bromophenol Red Degradation by Reactive Oxygen Species (ROS)

Caption: A simplified diagram illustrating the potential oxidative degradation of Bromophenol Red by ROS.

References

• 1. gspchem.com [gspchem.com]
• 2. Reactive oxygen species - Wikipedia [en.wikipedia.org]
• 3. The Hidden Influence of Reactive Oxygen Species (ROS) in Modern Chemistry — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 4. medchemexpress.com [medchemexpress.com]

How to resolve unclear endpoint with Bromophenol Red titration

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals resolve issues encountered during titrations using Bromophenol Red as an indicator.

Troubleshooting Guide: Unclear Endpoint with Bromophenol Red

An unclear or gradual color change at the endpoint of a Bromophenol Red titration can lead to inaccurate results. This guide addresses the common causes and provides systematic solutions to achieve a sharp and discernible endpoint.

Problem: The color change at the endpoint is gradual, faint, or difficult to determine.

Initial Checks

• Have you selected the appropriate titration type for Bromophenol Red?

  • Bromophenol Red is most effective for titrations with a pH transition range of 5.2 to 6.8. It is ideal for strong acid-strong base titrations where the equivalence point falls within this range. For weak acid-weak base titrations, the pH change at the equivalence point is gradual, which can lead to an indistinct endpoint with any indicator.

• Is the concentration of your titrant and analyte appropriate?

  • Very dilute solutions can result in a smaller pH change at the equivalence point, making the color transition less sharp. If feasible, using slightly more concentrated solutions can improve the clarity of the endpoint.

Systematic Troubleshooting

If the initial checks do not resolve the issue, proceed with the following troubleshooting steps:

Potential Cause	Troubleshooting Steps	Explanation
Improper Indicator Concentration	1. Ensure the correct amount of Bromophenol Red indicator solution is added. Typically, 2-3 drops are sufficient for a 100 mL titration volume. 2. Prepare a fresh indicator solution if the current one is old or has been stored improperly.	Using too much indicator can cause the color change to appear gradual. An excess of the indicator itself can consume a small amount of titrant, leading to a shift in the endpoint.
Poor Mixing	1. Continuously swirl the flask during the titration, especially near the endpoint. 2. Consider using a magnetic stirrer for consistent and thorough mixing.	Inadequate mixing can lead to localized areas of high titrant concentration, causing a premature or fleeting color change.
Titrant Added Too Quickly	1. Add the titrant drop by drop as you approach the endpoint. 2. Observe the color change after each drop and ensure it persists for at least 30 seconds with swirling.	Adding the titrant too rapidly can overshoot the endpoint, making it seem as though the color change was gradual when, in fact, the true endpoint was missed.
Temperature Effects	1. Perform the titration at a consistent, controlled room temperature. 2. If the reaction is significantly exothermic or endothermic, allow the solution to return to room temperature before the final endpoint determination.	The pKa of the indicator, which determines its pH transition range, can be temperature-dependent. Significant temperature fluctuations during the titration can alter the pH at which the color change occurs.
Solvent Composition	1. If using a mixed-solvent system, ensure the composition is consistent across all experiments. 2. Be aware that organic co-solvents can alter the pKa of the indicator, shifting its transition range.	The polarity of the solvent can affect the electronic structure of the indicator molecule, thereby changing its color and the pH at which the color transition occurs.[1]
Presence of Interfering Substances	1. Review the sample composition for the presence of oxidizing or reducing agents. For example, high levels of chlorine can bleach the indicator.[2] 2. If interfering substances are suspected, consider a sample pretreatment step or using a different indicator.	Chemical interferents can react with the Bromophenol Red indicator, causing a color change that is not related to the pH or masking the true endpoint.
Turbidity or Sample Color	1. If the sample is turbid, attempt to filter it before titration. 2. If the sample is colored, the indicator's color change may be obscured. In such cases, a potentiometric titration using a pH meter is a more reliable method.	A turbid or colored sample can make visual detection of the endpoint challenging.

Frequently Asked Questions (FAQs)

Q1: What is the exact color change I should be looking for with Bromophenol Red?

A1: Bromophenol Red transitions from yellow in acidic solutions to red in basic solutions. The endpoint is reached when the solution shows the first persistent hint of a reddish-orange color.

Q2: How long should the endpoint color persist?

A2: The endpoint color should persist for at least 30 seconds after the last drop of titrant is added and the solution is thoroughly mixed. A fleeting color change indicates that the endpoint has not yet been reached.

Q3: Can I use Bromophenol Red for titrating a weak acid with a weak base?

A3: It is generally not recommended. The pH change at the equivalence point of a weak acid-weak base titration is not as steep as in other titration types. This gradual change makes it difficult to observe a sharp endpoint with any visual indicator, including Bromophenol Red.

Q4: My solution turned a brownish color instead of red. What could be the cause?

A4: A brownish color can indicate the presence of interfering substances in your sample that are reacting with the Bromophenol Red. High chlorine levels, for instance, can cause a yellow-brown color.[3] It could also be a result of the indicator degrading over time. Preparing a fresh indicator solution and pretreating the sample to remove potential interferences are recommended steps.

Q5: How does the concentration of the indicator affect the titration results?

A5: Using an excessive amount of indicator can lead to a gradual color change and may shift the endpoint, as the indicator itself is a weak acid and will react with the titrant.[4][5] It is crucial to use a minimal yet sufficient amount of indicator to produce a clear color.

Experimental Protocols

Standard Protocol for Acid-Base Titration using Bromophenol Red

This protocol outlines a standard procedure for the titration of a strong acid with a strong base using Bromophenol Red indicator.

1. Reagent Preparation:

• Standardized Strong Base (e.g., 0.1 M NaOH): Prepare and standardize against a primary standard.

• Strong Acid of Unknown Concentration (e.g., HCl): Prepare the acid solution.

• Bromophenol Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Bromophenol Red in 100 mL of 20% ethanol.

2. Titration Procedure:

• Rinse a clean burette with a small amount of the standardized strong base solution and then fill the burette. Record the initial volume.

• Pipette a known volume (e.g., 25.00 mL) of the strong acid solution into a clean Erlenmeyer flask.

• Add 2-3 drops of the Bromophenol Red indicator solution to the Erlenmeyer flask. The solution should turn yellow.

• Begin adding the strong base from the burette to the Erlenmeyer flask while continuously swirling the flask to ensure thorough mixing.

• As the endpoint is approached, the solution will start to show flashes of red where the titrant is added. At this point, add the titrant drop by drop.

• The endpoint is reached when a single drop of the strong base causes the solution to change from yellow to a persistent reddish-orange color that lasts for at least 30 seconds.

• Record the final volume of the strong base used.

• Repeat the titration at least two more times to ensure concordant results.

3. Data Analysis:

Calculate the concentration of the strong acid using the following formula:

M_acid * V_acid = M_base * V_base

Where:

• M_acid = Molarity of the acid

• V_acid = Volume of the acid

• M_base = Molarity of the base

• V_base = Volume of the base

Quantitative Data Summary

Table 1: pH Transition Ranges of Common Indicators

Indicator	Acid Color	Base Color	pH Range
Bromophenol Red	Yellow	Red	5.2 - 6.8
Bromothymol Blue	Yellow	Blue	6.0 - 7.6
Phenolphthalein	Colorless	Pink	8.2 - 10.0
Methyl Orange	Red	Yellow	3.1 - 4.4

Visualizations

Caption: Troubleshooting workflow for an unclear endpoint.

Caption: Experimental workflow for Bromophenol Red titration.

References

• 1. researchgate.net [researchgate.net]
• 2. Recreational water testing: Tips for anticipating and removing interferences and errors - Page 2 of 5 - Pool & Spa Marketing [poolspamarketing.com]
• 3. MyHach - Customer Service [support.hach.com]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]

Technical Support Center: Optimizing Bromophenol Red for pH Measurement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Bromophenol Red as a pH indicator.

Frequently Asked Questions (FAQs)

1. What is Bromophenol Red and what is its primary application?

Bromophenol Red is a pH indicator used to determine the acidity or alkalinity of a solution.[1][2] Its primary application is to visually signal pH changes in chemical and biological experiments, such as titrations, enzyme assays, and cell culture monitoring.[1][3][4]

2. What is the pH range and color change of Bromophenol Red?

Bromophenol Red exhibits a distinct color change from yellow in acidic solutions to purple in basic solutions.[5][6] The transition from yellow to purple occurs over a pH range of 5.2 to 6.8.[3][7] Some sources may describe the transition range as pH 4.7 to 6.3.[1][5][6]

3. How do I prepare a Bromophenol Red indicator solution?

There are several methods to prepare a Bromophenol Red indicator solution. A common preparation involves dissolving 0.1 g of Bromophenol Red powder in 100 ml of 20% ethanol.[7] Alternatively, a 0.04% aqueous solution can be prepared by dissolving 0.04 g in 0.94 ml of 0.1M sodium hydroxide and diluting to 100 ml with water.[7]

4. What are the key properties of Bromophenol Red?

The key properties of Bromophenol Red are summarized in the table below.

Property	Value
Molecular Weight	512.19 g/mol [1]
pH Range	5.2 - 6.8 (Yellow to Purple)[3][7]
Absorption Maximum (pH 4.7)	435 - 444 nm[1][5][6]
Absorption Maximum (pH 6.3)	574 - 580 nm[1][5][6]
Solubility	Soluble in ethanol and dilute alkali solutions.[7]

Troubleshooting Guides

Problem: The color of the indicator is faint or difficult to see.

• Possible Cause 1: Indicator concentration is too low.

  • Solution: Increase the concentration of the Bromophenol Red solution. If you are using a 0.04% solution, consider preparing a 0.1% solution.

• Possible Cause 2: The sample solution is highly colored.

  • Solution: If possible, dilute the sample or use a pH meter for highly colored solutions where a visual indicator is not suitable.

Problem: The color change is not sharp or is ambiguous.

• Possible Cause 1: The pH of the solution is outside the effective range of Bromophenol Red.

  • Solution: Ensure the expected pH of your sample is within the 5.2 to 6.8 range of the indicator. For pH values outside this range, consider using a different indicator with a more appropriate pH transition range.

• Possible Cause 2: The indicator has degraded.

  • Solution: Prepare a fresh indicator solution. Store the Bromophenol Red powder in a cool, dark, and dry place to prevent degradation.

Problem: The experimental results are not reproducible.

• Possible Cause 1: Inconsistent indicator volume.

  • Solution: Use a calibrated pipette to add a consistent volume of the indicator solution to each sample.

• Possible Cause 2: Temperature fluctuations.

  • Solution: Perform experiments at a consistent temperature, as temperature can affect pH.[8]

• Possible Cause 3: Interference from components in the sample matrix.

  • Solution: Analyze the composition of your sample for substances that may interact with the indicator. If interference is suspected, validation with a pH meter is recommended.

Experimental Protocols

Protocol 1: Preparation of 0.1% Bromophenol Red Indicator Solution in Ethanol

Materials:

• Bromophenol Red powder

• 20% Ethanol

• 100 ml volumetric flask

• Weighing scale

• Spatula

• Funnel

Procedure:

• Weigh out 0.1 g of Bromophenol Red powder.

• Transfer the powder to a 100 ml volumetric flask using a funnel.

• Add approximately 50 ml of 20% ethanol to the flask.

• Swirl the flask gently to dissolve the powder.

• Once the powder is completely dissolved, add 20% ethanol to the 100 ml mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a labeled, sealed container.

Protocol 2: Spectrophotometric Determination of pH

This protocol allows for a more quantitative pH measurement using Bromophenol Red by measuring the absorbance at its two peak wavelengths.

Materials:

• Prepared Bromophenol Red indicator solution

• pH buffer solutions (e.g., pH 4.0, 7.0, 10.0) for calibration

• Sample solution

• Spectrophotometer

• Cuvettes

Procedure:

• Prepare a calibration curve:

  • Add a fixed amount of Bromophenol Red indicator solution to a series of buffer solutions of known pH (covering the range of interest).

  • Measure the absorbance of each solution at the two absorption maxima of Bromophenol Red (approximately 435 nm and 577 nm).

  • Plot the ratio of the absorbances (A577 / A435) against the known pH values to create a calibration curve.

• Measure the sample:

  • Add the same fixed amount of Bromophenol Red indicator solution to your unknown sample.

  • Measure the absorbance at 435 nm and 577 nm.

  • Calculate the ratio of the absorbances.

• Determine the pH:

  • Use the calibration curve to determine the pH of your sample from the calculated absorbance ratio.

Visualizations

References

• 1. gspchem.com [gspchem.com]
• 2. rokchem.co.uk [rokchem.co.uk]
• 3. Bromophenol red [myskinrecipes.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pH indicator | Sigma-Aldrich [sigmaaldrich.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 8. news-medical.net [news-medical.net]

Technical Support Center: Interference of Buffer Components with Bromophenol Red

Welcome to the technical support center for troubleshooting issues related to Bromophenol Red. This guide is designed for researchers, scientists, and drug development professionals who use Bromophenol Red as a pH indicator in their experiments. Here, you will find frequently asked questions and troubleshooting guides to address common problems encountered with buffer interference.

Frequently Asked Questions (FAQs)

Q1: What is the normal working pH range and color transition for Bromophenol Red?

A1: Bromophenol Red typically undergoes a color change from yellow at pH 4.7 to purple at pH 6.3.[1]

Q2: Why is the color of my Bromophenol Red solution not what I expect, even though the pH of my buffer should be within the transition range?

A2: This discrepancy can be caused by several factors, including interference from buffer components, high ionic strength of the buffer, or temperature effects on the buffer's pH.

Q3: Can the concentration of the buffer affect the color of Bromophenol Red?

A3: Yes, high concentrations of some buffer components can interfere with the indicator. It has been noted that the pH of Tris buffers, for example, is sensitive to concentration.[2]

Q4: Does temperature affect the performance of Bromophenol Red?

A4: While Bromophenol Red itself is relatively stable across a range of temperatures, the pH of your buffer solution can be temperature-dependent. Tris buffers are particularly susceptible to changes in pH with temperature fluctuations.[2][3]

Q5: Are there any known interactions between Tris buffer and Bromophenol Red?

A5: Tris buffer is known to interact with some molecules, and its amine groups can be reactive.[4][5] While direct quantitative data on its interaction with Bromophenol Red is limited, it is plausible that interactions between the Tris molecule and the sulfonephthalein structure of the indicator could occur, potentially affecting its electronic structure and, therefore, its color.

Troubleshooting Guide

Issue 1: Unexpected Color of Bromophenol Red in Solution

Symptoms:

• The color of the Bromophenol Red solution is not yellow in an acidic buffer (pH < 4.7).

• The color of the Bromophenol Red solution is not purple in a basic buffer (pH > 6.3).

• The color transition is sluggish or occurs outside the expected pH range.

Possible Causes and Solutions:

Possible Cause	Explanation	Suggested Action
Buffer Interference	Components of your buffer (e.g., Tris, phosphate, acetate) may be interacting with the Bromophenol Red molecule, altering its chemical structure and color.	1. Lower Buffer Concentration: Try reducing the concentration of your buffer to see if the interference is concentration-dependent. 2. Change Buffer System: Switch to a different buffer system with a different chemical composition. For example, if you are using a Tris buffer, consider a phosphate or citrate buffer.
High Ionic Strength	High salt concentrations in your buffer can affect the activity of the hydronium ions and the pKa of the indicator, leading to a shift in the color transition range.[4][6][7]	1. Reduce Ionic Strength: If possible, lower the salt concentration in your buffer. 2. Characterize the Shift: If high ionic strength is necessary for your experiment, you will need to experimentally determine the pKa of Bromophenol Red under your specific conditions.
Temperature Effects on Buffer pH	The pH of some buffers, particularly Tris, is highly dependent on temperature.[2][3] If you prepared your buffer at a different temperature than your experiment, the actual pH may be different from the expected pH.	1. Measure pH at Experimental Temperature: Always measure the pH of your buffer at the temperature at which you will be conducting your experiment. 2. Use a Temperature-Stable Buffer: Consider using a buffer with a lower temperature coefficient of pH change.
Contamination	The Bromophenol Red solution or the buffer may be contaminated with an acidic or basic substance.	1. Prepare Fresh Solutions: Make fresh Bromophenol Red and buffer solutions. 2. Check Purity of Reagents: Ensure the purity of the reagents used to prepare your buffers.

Issue 2: Inconsistent Results with Bromophenol Red

Symptoms:

• The color change is not reproducible between experiments.

• The endpoint of a titration using Bromophenol Red is not sharp.

Possible Causes and Solutions:

Possible Cause	Explanation	Suggested Action
Variable Buffer Preparation	Inconsistent preparation of buffer solutions can lead to slight variations in pH and ionic strength, affecting the indicator's performance.	1. Standardize Buffer Preparation: Follow a strict, standardized protocol for preparing all buffer solutions. 2. Calibrate pH Meter: Ensure your pH meter is calibrated correctly before preparing buffers.
Indicator Degradation	Over time, Bromophenol Red solutions may degrade, especially if exposed to light or high temperatures.	1. Store Properly: Store Bromophenol Red solutions in a cool, dark place. 2. Prepare Fresh Indicator: Prepare fresh indicator solutions regularly.

Quantitative Data

Parameter	Value	Reference
CAS Number	2800-80-8	[1]
Molecular Formula	C₁₉H₁₂Br₂O₅S	[1]
Molar Mass	512.20 g/mol	[1]
pH Transition Range	4.7 - 6.3	[1]
Color Change	Yellow to Purple	[1]
Absorption Maximum (λmax) at pH 4.7	435 - 440 nm	[1]
Absorption Maximum (λmax) at pH 6.3	574 - 577 nm	[1]

User-Determined Data Template:

Buffer System	Buffer Concentration (M)	Ionic Strength (M)	Temperature (°C)	Apparent pKa	λmax (Acidic Form)	λmax (Basic Form)
e.g., Tris-HCl	e.g., 0.1	e.g., 0.1	e.g., 25
e.g., Sodium Phosphate	e.g., 0.05	e.g., 0.15	e.g., 25
e.g., Sodium Acetate	e.g., 0.2	e.g., 0.2	e.g., 25

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Bromophenol Red pKa in a Specific Buffer

This protocol allows you to determine the apparent pKa of Bromophenol Red in your experimental buffer.

Materials:

• Spectrophotometer

• Cuvettes

• Calibrated pH meter

• Your experimental buffer at various pH values bracketing the expected transition range (e.g., pH 4.0, 4.5, 5.0, 5.5, 6.0, 6.5, 7.0)

• Concentrated acid (e.g., HCl) and base (e.g., NaOH) to adjust buffer pH

• Stock solution of Bromophenol Red in ethanol or water

Procedure:

• Prepare a series of buffer solutions: Prepare your experimental buffer at a constant concentration and ionic strength, but with varying pH values across the expected transition range of Bromophenol Red.

• Prepare samples for spectrophotometry: For each pH value, add a small, constant amount of Bromophenol Red stock solution to a fixed volume of the buffer. The final concentration of the indicator should be low enough to ensure absorbance values are within the linear range of the spectrophotometer.

• Measure Absorbance Spectra: For each sample, scan the absorbance from 400 nm to 700 nm.

• Determine λmax: Identify the wavelength of maximum absorbance for the acidic form (yellow) and the basic form (purple) of the indicator.

• Measure Absorbance at λmax: For each buffer pH, measure the absorbance at the λmax of the basic form.

• Calculate pKa: Plot the absorbance at the λmax of the basic form against the pH of the buffer solutions. The pH at the inflection point of the resulting sigmoidal curve is the apparent pKa of Bromophenol Red in your buffer.

Visualizations

Caption: Troubleshooting workflow for unexpected Bromophenol Red color.

Caption: Principle of buffer interference with Bromophenol Red.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical Systems - Amerigo Scientific [amerigoscientific.com]
• 4. tris-hcl buffer ph: Topics by Science.gov [science.gov]
• 5. How Tris buffer works - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 6. Ionic Strength: Impact on pH and Drug Properties [pion-inc.com]
• 7. Electrostatic control of enzyme reactions: effect of ionic strength on the pKa of an essential acidic group on glucose oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Unexpected pH Readings with Bromophen-ol Red

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered when using Bromophenol Red as a pH indicator in your experiments.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the use of Bromophenol Red indicator.

Q1: Why is my Bromophenol Red solution purple in a solution that should be acidic (pH < 5.2)?

A1: An unexpected purple color in a supposedly acidic solution can be attributed to several factors:

• Contamination of Glassware: Residual basic compounds on your glassware can neutralize the acid in your sample, leading to a higher pH than anticipated. Ensure all glassware is thoroughly cleaned and rinsed with deionized water before use.

• Incorrect Indicator Preparation: The indicator solution itself might be too alkaline. This can happen if an excess of sodium hydroxide is used during its preparation. Remake the indicator solution following a validated protocol.

• Sample Composition: The sample matrix may contain substances that interfere with the indicator. For instance, high concentrations of proteins can cause a "protein error," shifting the transition range of the indicator.

• Degradation of the Indicator: Over time, the Bromophenol Red dye can degrade, especially if not stored correctly. It is advisable to use a freshly prepared indicator solution for critical experiments.

Q2: The color change at the endpoint of my titration is gradual and indistinct, not a sharp transition from yellow to purple. What is causing this?

A2: A blurry or gradual color change is a common issue in titrations and can be caused by:

• Inappropriate Titration Pair: Bromophenol Red is most effective for titrations where there is a sharp pH jump around its transition range (pH 5.2-6.8). It is suitable for the titration of a strong acid with a weak base. For a weak acid-strong base titration, the equivalence point is typically in the basic pH range, making Bromophenol Red an unsuitable indicator.[1]

• Dilute Solutions: When titrating very dilute solutions, the pH change per volume of titrant added is smaller, leading to a less sharp endpoint. If possible, concentrate your sample or use a more concentrated titrant.

• Presence of Carbon Dioxide: Carbon dioxide from the atmosphere can dissolve in your solution, forming carbonic acid. This can buffer the solution and cause a gradual color change. For precise work, it is recommended to use freshly boiled and cooled deionized water and to protect the solution from the air during the titration.

Q3: My Bromophenol Red solution appears to have a different color transition range than what is stated in the literature. Why would this happen?

A3: Several environmental and experimental factors can influence the perceived transition range of Bromophenol Red:

• Temperature: The pKa of an indicator is temperature-dependent.[2] An increase in temperature generally leads to a decrease in the pKa of sulfonephthalein indicators.[2] This will shift the pH transition range. For high-precision work, it is important to control and record the temperature of your experiment.

• Ionic Strength: The ionic strength of the solution can affect the activity of the ions, which in turn influences the pKa of the indicator.[3] In solutions with very low ionic strength, the response of pH indicators can be altered.[4]

• Solvent Effects: If the indicator is dissolved in a solvent other than the recommended ethanol-water mixture, or if your sample is in a non-aqueous or mixed solvent system, the polarity of the medium can alter the dissociation constant of the indicator, thereby shifting its transition range.

Frequently Asked Questions (FAQs)

Q1: What is the precise pH range and color change for Bromophenol Red?

A1: Bromophenol Red transitions from yellow at pH 5.2 to purple at pH 6.8. In its acidic form, it appears yellow, and in its basic form, it is purple.

Q2: How do I properly prepare a Bromophenol Red indicator solution?

A2: A common method for preparing a 0.1% Bromophenol Red indicator solution is to dissolve 0.1 g of Bromophenol Red powder in 100 mL of 20% ethanol. Alternatively, 0.04 g can be dissolved in 0.94 mL of 0.1M sodium hydroxide and then diluted to 100 mL with deionized water.

Q3: Can I use Bromophenol Red for titrating a weak acid like acetic acid with a strong base like sodium hydroxide?

A3: No, Bromophenol Red is not the ideal indicator for this titration. The equivalence point for a weak acid-strong base titration occurs at a pH above 7. The transition range of Bromophenol Red (pH 5.2-6.8) is below this equivalence point, which would lead to an inaccurate determination of the endpoint. An indicator like phenolphthalein, which changes color in the pH range of 8.2-10, would be a more suitable choice.

Q4: Are there any known interferences when using Bromophenol Red in biological buffers?

A4: Yes, components of biological buffers can interact with pH indicators. For example, high concentrations of proteins can lead to a "protein error," where the protein binds to the indicator and alters its pKa, thus shifting the color transition range.[5] It is always advisable to validate the indicator's performance in your specific biological matrix.

Data Presentation

The following table summarizes the key quantitative data for Bromophenol Red.

Property	Value	Reference
pH Range	5.2 - 6.8
Color Change	Yellow to Purple
pKa (at 25 °C)	~6.0
Molar Mass	512.17 g/mol
Absorption Maximum (Acidic form, pH 4.7)	435 - 444 nm
Absorption Maximum (Basic form, pH 6.3)	574 - 580 nm
Effect of Temperature on pKa	pKa generally decreases with increasing temperature.	[2]
Effect of Ionic Strength on pKa	pKa can be affected by the ionic strength of the solution.	[3]

Experimental Protocols

Preparation of 0.1% Bromophenol Red Indicator Solution

Objective: To prepare a 0.1% (w/v) solution of Bromophenol Red for use as a pH indicator.

Materials:

• Bromophenol Red powder

• 95% Ethanol

• Deionized water

• 0.1 M Sodium Hydroxide (NaOH) solution

• 100 mL volumetric flask

• Weighing balance

• Beaker

• Graduated cylinder

Procedure 1 (Ethanolic Solution):

• Weigh out 0.1 g of Bromophenol Red powder and transfer it to a 100 mL beaker.

• Add 20 mL of 95% ethanol to the beaker.

• Gently stir the mixture until the Bromophenol Red has completely dissolved.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with deionized water.

• Stopper the flask and invert it several times to ensure a homogenous solution.

Procedure 2 (Aqueous Solution):

• Weigh out 0.04 g of Bromophenol Red powder and transfer it to a 100 mL beaker.

• Add 0.94 mL of 0.1 M NaOH solution to the beaker.

• Swirl the beaker to dissolve the powder. Gentle warming may be applied if necessary.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with deionized water and add the rinsings to the flask.

• Dilute to the 100 mL mark with deionized water.

• Stopper and invert the flask to mix thoroughly.

Titration of a Strong Acid (HCl) with a Weak Base (NH₄OH) using Bromophenol Red

Objective: To determine the concentration of an ammonia solution by titrating it with a standardized hydrochloric acid solution using Bromophenol Red as an indicator.

Materials:

• Standardized Hydrochloric Acid (HCl) solution (e.g., 0.1 M)

• Ammonia (NH₄OH) solution of unknown concentration

• 0.1% Bromophenol Red indicator solution

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flasks (250 mL)

• Burette clamp and stand

• White tile or paper

Procedure:

• Rinse the burette with a small amount of the standardized HCl solution and then fill it, ensuring the tip is free of air bubbles. Record the initial burette reading to two decimal places.

• Pipette 25.00 mL of the ammonia solution into a clean 250 mL Erlenmeyer flask.

• Add 2-3 drops of Bromophenol Red indicator to the ammonia solution in the flask. The solution should turn purple.

• Place the Erlenmeyer flask on a white tile under the burette to easily observe the color change.

• Slowly add the HCl from the burette to the ammonia solution while constantly swirling the flask.

• As the endpoint is approached, the purple color will start to fade. Add the HCl drop by drop until the solution turns from purple to yellow. The endpoint is reached when a single drop of HCl causes a permanent color change to yellow.

• Record the final burette reading to two decimal places.

• Repeat the titration at least two more times to ensure concordant results (volumes that are within 0.1 mL of each other).

• Calculate the average volume of HCl used.

• Use the formula M₁V₁ = M₂V₂ (where M₁ and V₁ are the molarity and volume of HCl, and M₂ and V₂ are the molarity and volume of NH₄OH) to calculate the concentration of the ammonia solution.

Visualizations

Caption: Troubleshooting workflow for unexpected Bromophenol Red readings.

Caption: Chemical equilibrium of Bromophenol Red indicator.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. quora.com [quora.com]
• 3. Ionic Strength: Impact on pH and Drug Properties [pion-inc.com]
• 4. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 5. Electrostatic control of enzyme reactions: effect of ionic strength on the pKa of an essential acidic group on glucose oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the stability of Bromophenol Red working solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving and maintaining the stability of Bromophenol Red working solutions. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Bromophenol Red and what is its typical pH transition range?

A1: Bromophenol Red is a sulfonephthalein dye commonly used as a pH indicator in various chemical and biological applications.[1][2] Its color changes from yellow in acidic conditions to purple in alkaline conditions.[1][3] The typical pH transition range for Bromophenol Red is between pH 4.7 and 6.3.[1][3]

Q2: How should I prepare a standard Bromophenol Red working solution?

A2: A common method for preparing a 0.1% Bromophenol Red indicator solution is to dissolve 0.1 g of Bromophenol Red powder in 100 mL of 20% ethanol. An alternative method is to dissolve 0.04 g in 0.94 mL of 0.1M sodium hydroxide and then dilute to 100 mL with water.

Q3: What are the ideal storage conditions for Bromophenol Red solutions?

A3: Bromophenol Red solutions should be stored in tightly closed containers in a dry, cool, and well-ventilated place, away from direct light, heat, and strong oxidizing agents.[4][5] The recommended storage temperature is generally between 15 °C and 25 °C.[6]

Q4: What factors can affect the stability and color accuracy of my Bromophenol Red solution?

A4: Several factors can influence the stability and performance of your working solution, including:

• Exposure to Light: Like many organic dyes, Bromophenol Red can be susceptible to photodegradation. Storing solutions in dark or amber bottles is recommended.

• Temperature: Elevated temperatures can accelerate the degradation of the dye.[7]

• pH: The solution's own pH can drift over time, especially if not properly buffered or if it absorbs atmospheric CO2.

• Solvent Composition: The polarity of the solvent can affect the dye's spectral properties (λmax and absorbance), potentially shifting the perceived color.[6][8][9]

• Contamination: Contamination with other chemicals, especially strong acids, bases, or oxidizing agents, can lead to unexpected color changes or degradation.[10]

Q5: How long can I expect my Bromophenol Red working solution to be stable?

A5: The stability of the working solution can vary depending on the preparation method, storage conditions, and solvent used. While the solid powder form is stable for at least two years under proper storage, aqueous solutions are generally less stable.[11] For critical applications, it is recommended to prepare fresh solutions regularly or to validate the solution's performance if it has been stored for an extended period. For instance, aqueous solutions of the related compound Bromophenol Blue are not recommended for storage for more than one day.[11]

Troubleshooting Guide

This guide addresses specific issues you may encounter with your Bromophenol Red working solutions.

Issue	Potential Causes	Troubleshooting Steps
Faded or Weak Color	1. Low Concentration: The indicator solution may be too dilute. 2. Degradation: The dye may have degraded due to exposure to light, heat, or oxidizing agents.	1. Prepare a fresh, more concentrated solution. 2. Review storage conditions. Ensure the solution is stored in a dark, cool place. Prepare a fresh solution and compare its performance.
Unexpected Color Change (e.g., greenish or reddish tint)	1. Incorrect pH: The pH of your sample or the indicator solution itself may be outside the expected range.[12] 2. Contamination: The solution may be contaminated with another indicator or a reactive chemical.[10] 3. Solvent Effects: The solvent system may be interacting with the dye in an unexpected way, altering its spectral properties.[6]	1. Calibrate your pH meter and verify the pH of your buffer and test solutions. 2. Prepare a fresh indicator solution using high-purity reagents and solvent. 3. If using a non-standard solvent, test the indicator's color response across a known pH range in that solvent.
Precipitate Formation	1. Low Solubility: The dye may not be fully dissolved, or it may be precipitating out of solution over time, especially at lower temperatures. 2. Contamination: A contaminant may be reacting with the indicator to form an insoluble product.	1. Ensure the dye is fully dissolved during preparation. Gentle warming or sonication can help. If precipitation occurs upon cooling, consider preparing a slightly less concentrated solution or using a co-solvent to improve solubility. 2. Prepare a fresh solution using clean glassware and high-purity reagents.
Inaccurate or Drifting pH Readings	1. Indicator Degradation: The chemical structure of the indicator may have changed, leading to a shift in its pKa and transition range. 2. Improper Indicator Concentration: Using too much or too little indicator can affect the accuracy of the endpoint determination in titrations.	1. Prepare a fresh solution of Bromophenol Red. 2. Follow a validated protocol for the appropriate amount of indicator to add to your sample. A typical starting point is 1-2 drops of a 0.1% solution per 50 mL of sample.

Experimental Protocols

Protocol for Preparation of a 0.1% (w/v) Bromophenol Red Solution in 20% Ethanol

Materials:

• Bromophenol Red powder (0.1 g)

• 95% Ethanol (20 mL)

• Deionized water (80 mL)

• 100 mL volumetric flask

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh out 0.1 g of Bromophenol Red powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add 20 mL of 95% ethanol to the flask.

• Swirl the flask or use a magnetic stirrer to dissolve the powder completely.

• Once dissolved, add deionized water to bring the total volume to the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a labeled, tightly sealed, and light-protected (amber) bottle for storage.

Protocol for Stability Testing of Bromophenol Red Solution

This protocol outlines a method to assess the stability of a Bromophenol Red working solution over time by observing its colorimetric response in standard buffer solutions.

Materials:

• Bromophenol Red working solution to be tested.

• A series of pH buffer solutions (e.g., pH 4.0, 5.0, 6.0, and 7.0).

• Freshly prepared Bromophenol Red solution for comparison (Control).

• Test tubes or cuvettes.

• Calibrated pH meter.

• UV-Vis Spectrophotometer (optional, for quantitative analysis).

Procedure:

• Initial Assessment (Time = 0):

  • Place a set volume (e.g., 5 mL) of each buffer solution into separate, labeled test tubes.

  • Add a consistent amount (e.g., 2 drops) of the freshly prepared control indicator solution to each test tube.

  • Observe and record the color of each solution.

  • Repeat the process with the test solution. The colors should match the control.

  • (Optional) Measure the absorbance spectra of the indicator in each buffer using a UV-Vis spectrophotometer.

• Forced Degradation/Stability Study:

  • Store the test solution under specific conditions (e.g., at room temperature with light exposure, at an elevated temperature like 40°C, or protected from light at room temperature).

• Periodic Re-assessment (e.g., weekly):

  • Repeat the "Initial Assessment" procedure with the aged test solution.

  • Compare the colors and (optional) the absorbance spectra to the initial results and to a freshly prepared control solution.

  • A significant change in color at a specific pH or a change in the absorbance maximum (λmax) indicates instability.

Visualizations

Caption: Workflow for assessing the stability of a Bromophenol Red solution.

Caption: A simplified model of potential degradation pathways for Bromophenol Red.

References

• 1. gspchem.com [gspchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Bromophenol red indicator solution | Indicator solutions – ready to use | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - Netherlands [carlroth.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. DSpace [escholarshare.drake.edu]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. researchgate.net [researchgate.net]

Troubleshooting background noise in spectrophotometric readings

Welcome to the technical support center for troubleshooting spectrophotometric readings. This guide provides researchers, scientists, and drug development professionals with answers to common issues related to background noise in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

My baseline is drifting, what could be the cause?

Baseline drift can lead to inaccurate readings and is often caused by several factors.[1][2] Instrumental factors include the degradation of components like the light source or detector over time.[1] Environmental influences such as temperature fluctuations and humidity can also affect the instrument's performance.[1][3] Additionally, sample and matrix effects, like the presence of impurities or bubbles, can contribute to baseline variations.[1]

To troubleshoot, allow the instrument to warm up and stabilize before use.[4] Regularly check and clean the optical components and ensure the lamp is functioning correctly.[5][6] If the problem persists, performing a baseline correction is a necessary step to ensure the accuracy of your measurements.[2][7]

What is causing unexpected noise in my readings?

Noise in spectrophotometric readings refers to unwanted variations in the signal that can obscure the true measurement.[8] This can originate from the instrument itself, the sample, or the surrounding environment.[8][9]

• Instrumental Noise: This includes electronic noise from components, instability in the light source, and detector noise, especially at low light levels.[8][10]

• Sample-Related Noise: Cloudy or turbid samples can scatter light, leading to noisy readings.[8] Improper cuvette handling, such as fingerprints or scratches on the optical surfaces, can also introduce significant errors.[11][12][13]

• Environmental Noise: Factors like mechanical vibrations, fluctuations in ambient temperature and humidity, and interference from other electronic devices can contribute to background noise.[9][14][15]

How can I minimize noise from my cuvettes?

Proper cuvette handling is critical for accurate spectrophotometric measurements.[11][12][16]

• Cleaning: Always ensure your cuvettes are clean and free from any residues or contaminants.[11][12] A recommended cleaning routine involves rinsing with distilled water, followed by ethanol and then acetone to facilitate drying.[16]

• Handling: Handle cuvettes by their opaque sides to avoid fingerprints on the transparent optical surfaces.[13][16] It is best to use powder-free gloves.[11]

• Inspection: Visually inspect cuvettes for scratches or imperfections before each use, as these can scatter light and introduce noise.[12]

• Placement: Insert the cuvette into the holder carefully and consistently, ensuring the light beam passes through the clear walls.[11][17]

My sample is turbid. How does this affect my readings and how can I correct for it?

Turbidity, or the cloudiness of a sample, is caused by suspended particles that scatter and absorb light.[18][19] This interference can lead to artificially high and inaccurate absorbance readings.[18][20][21] The effect of light scattering is also wavelength-dependent, with shorter wavelengths being scattered more than longer ones.[19]

To mitigate the effects of turbidity, you can:

• Filter the sample: This removes the suspended particles causing the turbidity.[19]

• Centrifuge the sample: This will pellet the suspended particles, allowing you to measure the supernatant.[21]

• Dilute the sample: Reducing the concentration of the suspended particles can minimize their effect, but be mindful that this also dilutes your analyte of interest.[19]

What is stray light and how can I reduce it?

Stray light is any light that reaches the detector without passing through the sample via the intended optical path.[22] It can originate from imperfections in the optical components, scattering from surfaces within the instrument, or external light leaks.[22][23] Stray light can lead to a decrease in the linear range of your assay and cause inaccurate absorbance measurements, particularly at high concentrations.[22][24]

To reduce stray light:

• Ensure the sample compartment lid is always closed during measurements.

• Keep the optical components of the spectrophotometer clean.[23]

• Use high-quality cuvettes that are free of scratches.

• Some instruments have built-in mechanisms or allow for the use of filters to minimize stray light.[25][26]

Quantitative Data Summary

The following table summarizes common sources of noise and their typical impact on spectrophotometric readings.

Noise Source	Potential Impact on Absorbance	Wavelength Dependence	Corrective Actions
Light Source Fluctuation	Random fluctuations in readings	Can be wavelength-dependent	Allow lamp to stabilize; regular maintenance
Detector Noise	Increased noise at low signal levels	Generally not wavelength-dependent	Use optimal detector settings; signal averaging
Electronic Noise	Random baseline noise	Not wavelength-dependent	Proper grounding; isolate from other electronics
Sample Turbidity	Artificially high absorbance	Higher at shorter wavelengths	Filtration; centrifugation; dilution
Cuvette Scratches/Smudges	Increased light scattering, erratic readings	Can be wavelength-dependent	Proper cuvette handling and cleaning
Stray Light	Non-linear response at high absorbance	More significant at wavelength extremes	Instrument maintenance; use of filters
Temperature Fluctuations	Baseline drift	Can be wavelength-dependent	Stable lab environment; instrument warm-up

Experimental Protocols

Protocol 1: Assessing Baseline Stability

This protocol outlines the steps to assess the stability of your spectrophotometer's baseline over time.

Methodology:

• Turn on the spectrophotometer and its light source. Allow the instrument to warm up for the manufacturer-recommended time (typically 30-60 minutes).

• Set the spectrophotometer to the desired wavelength for your experiment.

• Insert a cuvette containing your blank solution into the sample holder.

• Perform a baseline correction or "zero" the instrument according to the manufacturer's instructions.

• Remove and re-insert the blank cuvette multiple times to check for reproducibility of the zero reading.

• Record the absorbance reading of the blank solution at regular intervals (e.g., every 5 minutes) over an extended period (e.g., 30-60 minutes) without re-zeroing.

• Plot the absorbance readings versus time. A stable baseline should show minimal fluctuation around zero.

Protocol 2: Evaluating the Impact of Sample Turbidity

This protocol provides a method to determine the effect of turbidity on your absorbance measurements.

Methodology:

• Prepare a stock solution of your analyte of interest at a known concentration.

• Prepare a series of dilutions of a turbid solution (e.g., a suspension of non-absorbing particles like silica).

• Create a set of samples by mixing your analyte stock solution with each of the turbid dilutions. Also, prepare a control sample with the analyte in a non-turbid solvent.

• Measure the absorbance spectrum of each sample across the desired wavelength range.

• Compare the absorbance spectra of the turbid samples to the control sample. An increase in the baseline and a general increase in absorbance across the spectrum are indicative of turbidity-induced light scattering.

• To correct for turbidity, you can try filtering a portion of each turbid sample through a 0.22 µm filter and re-measuring the absorbance.

Visualizations

The following diagrams illustrate key concepts and workflows for troubleshooting background noise.

Caption: A logical workflow for troubleshooting noisy spectrophotometric readings.

Caption: Major sources of background noise in spectrophotometric measurements.

References

• 1. Correcting Baseline Drift in UV-Vis Spectrophotometers [eureka.patsnap.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Spectrophotometer Best Practices | HunterLab | HunterLab [hunterlab.com]
• 4. sperdirect.com [sperdirect.com]
• 5. labindia-analytical.com [labindia-analytical.com]
• 6. Troubleshooting Baseline Problems : Shimadzu Scientific Instruments [ssi.shimadzu.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Common Causes of Noise in Spectrophotometry and How to Fix Them [eureka.patsnap.com]
• 9. Tech Note: Noise in Spectrometers - GMP SA [gmp.ch]
• 10. Noise analysis for CCD-based ultraviolet and visible spectrophotometry [opg.optica.org]
• 11. Cuvette Care — FireflySci Cuvette Shop [fireflysci.com]
• 12. stellarscientific.com [stellarscientific.com]
• 13. Handling, Cleaning & Storage of Cuvettes of Spectrophotometer | Pharmaguideline [pharmaguideline.com]
• 14. What are the Right Environmental Conditions for My Spectrophotometer? | Datacolor [datacolor.com]
• 15. Errors in Spectrophotometry and Calibration Procedures to Avoid Them - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mt.com [mt.com]
• 17. TIPS ON HANDLING CUVETTES | AntTeknik.com [antteknik.com]
• 18. galgo.co.uk [galgo.co.uk]
• 19. esslabshop.com [esslabshop.com]
• 20. news-medical.net [news-medical.net]
• 21. synergytaste.com [synergytaste.com]
• 22. Diagnosing Stray Light in UV-Vis Spectrophotometers [eureka.patsnap.com]
• 23. News - What Is Stray Light and How Does It Work? [jinsptech.com]
• 24. hinotek.com [hinotek.com]
• 25. Design Considerations for Reducing Stray Light [newport.com]
• 26. gigahertz-optik.com [gigahertz-optik.com]

Adjusting pH range visibility of Bromophenol Red

Welcome to the Technical Support Center for Bromophenol Red. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of Bromophenol Red as a pH indicator.

Frequently Asked Questions (FAQs)

1. What is the typical pH range and pKa of Bromophenol Red?

Bromophenol Red is a sulfonephthalein dye commonly used as a pH indicator. In aqueous solutions, it typically exhibits a color transition from yellow at lower pH to purple/red at higher pH.[1] The visible transition range is generally between pH 5.2 and 6.8.[2][3] The pKa of Bromophenol Red, which is the pH at which the concentrations of its acidic and basic forms are equal, is approximately 6.51 at 25°C.[3]

2. How can I adjust the visible pH range of Bromophenol Red?

The perceived pH range of Bromophenol Red can be shifted by altering its acid dissociation constant (pKa). The primary factors that influence the pKa are the solvent composition, ionic strength, and temperature of the solution.

• Solvent Composition: Introducing organic solvents, such as ethanol or methanol, into the aqueous solution can shift the pKa. Generally, for sulfonephthalein indicators, increasing the concentration of a less polar solvent like ethanol will increase the pKa, shifting the transition range to a higher pH.[4]

• Ionic Strength: The ionic strength of the solution affects the activity of the ions, which in turn alters the apparent pKa. An increase in ionic strength can either increase or decrease the pKa depending on the specific ions present and their interactions with the indicator molecules.[5]

• Temperature: The pKa of an indicator is temperature-dependent. While the effect might be minor for small temperature fluctuations, significant changes in temperature can alter the equilibrium of the indicator's dissociation and thus shift its transition range.[4]

3. How does the color change of Bromophenol Red work?

Bromophenol Red is a weak acid that can exist in two forms: a protonated (acidic) form and a deprotonated (basic) form. These two forms have different chemical structures that absorb and reflect different wavelengths of light, resulting in different colors. In acidic solutions with a higher concentration of hydrogen ions (H+), the equilibrium shifts towards the protonated, yellow form. In more basic solutions, with a lower concentration of H+, the equilibrium shifts to the deprotonated, purple/red form.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving Bromophenol Red.

Problem 1: Inaccurate or Unexpected pH Readings

Symptoms:

• The color change occurs at a pH outside the expected 5.2-6.8 range.

• The endpoint of a titration is not sharp or seems incorrect.

Possible Causes and Solutions:

Cause	Explanation	Solution
Solvent Effects	The presence of organic solvents (e.g., ethanol, methanol) in your sample can alter the pKa of Bromophenol Red, shifting its transition range. Lower dielectric constants of less polar solvents tend to increase the pKa, shifting the transition to a higher pH.[4]	Calibrate your system or determine the apparent pKa of Bromophenol Red in your specific solvent mixture. See the experimental protocol below for determining pKa.
Ionic Strength ("Salt Error")	High concentrations of salts in your sample can affect the activity coefficients of the indicator's ions, leading to a shift in the apparent pKa and the observed pH range.[4][6]	If possible, prepare your calibration standards with a similar ionic strength to your samples. For highly saline samples, specific correction factors may need to be determined.
Temperature Fluctuations	The pKa of indicators is temperature-dependent. A significant difference between the temperature of your sample and the temperature at which the standard pH range was determined can lead to inaccuracies.[4]	Perform experiments at a controlled and consistent temperature. If a range of temperatures is unavoidable, characterize the indicator's behavior at different temperatures.
Indicator Concentration	While less pronounced for dichromatic indicators like Bromophenol Red, very high concentrations can sometimes affect the perceived color and slightly shift the apparent transition point.[4]	Use the minimum amount of indicator necessary to achieve a clear color change. A typical concentration is a few drops of a 0.1% solution.[1]

Problem 2: Faint, Unclear, or Unexpected Color Change

Symptoms:

• The color transition is gradual and difficult to pinpoint.

• The observed colors are different from the expected yellow to purple/red.

• The indicator solution itself appears turbid or precipitated.

Possible Causes and Solutions:

Cause	Explanation	Solution
Indicator Degradation	Bromophenol Red, like many organic dyes, can degrade over time, especially when exposed to light or strong oxidizing agents.[3] This can lead to a loss of color intensity or the appearance of off-colors.	Store the indicator solution in a dark, cool place. Prepare fresh solutions periodically. Avoid contact with strong oxidizing agents.
Interference from Sample Components	Certain substances in your sample may interact with the indicator, causing a color change that is not related to pH. This can include proteins or other macromolecules that bind to the dye.	Test the indicator with a blank sample matrix to check for interferences. If interference is suspected, a different pH measurement method (e.g., a pH meter) may be necessary.
Poor Solubility	Bromophenol Red is sparingly soluble in water but more soluble in ethanol.[3] If the indicator is not fully dissolved, it can lead to inconsistent color and turbidity.	Ensure the indicator is fully dissolved in the appropriate solvent (e.g., a 0.1% solution in ethanol) before use.[1]
Contamination	Contamination of the indicator solution or the sample with acids, bases, or other colored compounds can lead to erroneous results.	Use clean glassware and high-purity reagents. Store the indicator solution in a tightly sealed container to prevent contamination.

Data Presentation: Factors Influencing Bromophenol Red's pH Range

Variable	Effect on pKa	Effect on Visible pH Range	Underlying Principle
Increasing Ethanol Concentration	Increases	Shifts to a higher pH	Ethanol is less polar than water, which can stabilize the uncharged acidic form of the indicator relative to the charged basic form, making it a weaker acid (higher pKa).[4]
Increasing Methanol Concentration	Increases	Shifts to a higher pH	Similar to ethanol, methanol is less polar than water and will generally increase the pKa of sulfonephthalein dyes.
Increasing Ionic Strength	Variable (can increase or decrease)	Shifts accordingly	The effect depends on the nature of the salt ions. The "salt effect" alters the activity coefficients of the indicator's ionic species, which can either facilitate or hinder dissociation.[5]
Increasing Temperature	Generally Decreases	Shifts to a lower pH	The dissociation of weak acids is often an endothermic process. According to Le Chatelier's principle, increasing the temperature will favor the forward (dissociation) reaction, leading to a stronger acid (lower pKa).

Experimental Protocols

Protocol: Spectrophotometric Determination of Bromophenol Red's pKa

This protocol allows you to determine the pKa of Bromophenol Red under your specific experimental conditions (e.g., in a particular solvent mixture or at a specific ionic strength).

Principle:

The pKa of an indicator can be determined by measuring the absorbance of its acidic and basic forms at different pH values. The Henderson-Hasselbalch equation is used to relate the absorbance ratio to the pH.

Materials:

• Spectrophotometer

• pH meter

• Bromophenol Red stock solution (e.g., 0.1% in ethanol)

• A series of buffer solutions with known pH values spanning the expected transition range of Bromophenol Red (e.g., from pH 4.0 to 8.0 in 0.5 pH unit increments).

• 0.1 M HCl solution

• 0.1 M NaOH solution

• Volumetric flasks and pipettes

Methodology:

• Determine the Wavelength of Maximum Absorbance (λmax): a. Prepare a highly acidic solution of Bromophenol Red by adding a small amount of the stock solution to the 0.1 M HCl. This will ensure the indicator is almost entirely in its acidic (HIn) form. b. Prepare a highly basic solution by adding the same amount of stock solution to the 0.1 M NaOH. This will convert the indicator to its basic (In-) form. c. Scan the absorbance of both solutions across the visible spectrum (e.g., 400-700 nm) to find the λmax for the acidic form (λmax,acid) and the basic form (λmax,base).

• Prepare a Series of Solutions with Varying pH: a. To a series of volumetric flasks, add a constant, known amount of the Bromophenol Red stock solution. b. Fill each flask to the mark with one of the buffer solutions of known pH. You should have a series of solutions of the indicator at different pH values.

• Measure Absorbance: a. Set the spectrophotometer to the λmax of the basic form (λmax,base). b. Measure the absorbance of the highly acidic solution (A_acid), the highly basic solution (A_base), and each of the buffered solutions (A).

• Calculate the pKa: a. For each buffered solution, calculate the ratio of the basic form to the acidic form using the following equation: [In⁻]/[HIn] = (A - A_acid) / (A_base - A) b. Plot the pH of each buffer solution on the y-axis against the log of this ratio (log([In⁻]/[HIn])) on the x-axis. c. The pKa is the pH at which the concentration of the acidic and basic forms are equal, meaning [In⁻]/[HIn] = 1 and log([In⁻]/[HIn]) = 0. Therefore, the pKa is the y-intercept of your graph.

Visualizations

Caption: Workflow for the spectrophotometric determination of Bromophenol Red's pKa.

Caption: Factors influencing the visible pH range of Bromophenol Red.

References

• 1. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pure.tue.nl [pure.tue.nl]
• 6. researchgate.net [researchgate.net]

Common mistakes to avoid when using Bromophenol Red

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing Bromophenol Red in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bromophenol Red and what are its primary applications?

A1: Bromophenol Red is a pH indicator used to determine the acidity or alkalinity of a solution.[1] Its primary application is in acid-base titrations and as a pH indicator in various laboratory procedures, including cell culture media to visually assess pH changes.[1]

Q2: What is the pH transition range and color change for Bromophenol Red?

A2: Bromophenol Red exhibits a distinct color change from yellow/orange to purple between a pH of 5.2 and 6.8.[2]

Q3: How should Bromophenol Red powder and solutions be stored?

A3: Bromophenol Red powder should be stored in a dry place at room temperature.[3] Indicator solutions should be stored in a dark, cool place to maintain stability.

Q4: Can Bromophenol Red be used as a tracking dye in gel electrophoresis?

A4: While Bromophenol Blue is more commonly used as a tracking dye in gel electrophoresis, Bromophenol Red can theoretically be used. However, its migration characteristics may not be as well-documented. A common issue with tracking dyes is that their color can be pH-dependent. If the running buffer has an incorrect pH, the color of the dye may change, potentially leading to misinterpretation of the gel's progress.

Q5: What are the key differences between Bromophenol Red and Phenol Red?

A5: Bromophenol Red and Phenol Red are both pH indicators but have different pH transition ranges. Bromophenol Red transitions between pH 5.2 and 6.8 (yellow to purple), while Phenol Red transitions between pH 6.8 and 8.2 (yellow to red).[2][4] The choice between them depends on the expected pH at the equivalence point of the titration.

Troubleshooting Guides

Issue 1: Inaccurate or Unexpected pH Readings

Q: Why is my Bromophenol Red indicator showing an unexpected color or changing color at the wrong pH?

A: This can be due to several factors:

• Improper Solution Preparation: An incorrectly prepared indicator solution can lead to inaccurate results. Ensure the correct solvent and concentration are used as per the recommended protocol.

• Contamination: The sample solution may be contaminated with other acidic or basic substances, or even with other indicators.

• Interference from Halogens: High levels of chlorine or bromine in the sample can interfere with the indicator, causing a false color change. For instance, high bromine levels can convert Phenol Red to Bromophenol Red, shifting the perceived pH range.[4][5]

• Indicator Degradation: Prolonged exposure to light or improper storage can cause the indicator to degrade, affecting its performance.

Issue 2: Difficulty in Determining the Endpoint in Titrations

Q: The color change at the endpoint of my titration is unclear or gradual. What can I do?

A: A sluggish or indistinct endpoint can be caused by:

• Incorrect Indicator Choice: The pH at the equivalence point of your titration may be outside the effective range of Bromophenol Red (pH 5.2-6.8).

• Weakly Buffered Solution: In solutions with low buffering capacity, the pH change at the equivalence point can be gradual, leading to a slow color transition.

• Titrant Added Too Quickly: Adding the titrant too rapidly near the endpoint can cause you to overshoot it, making the color change seem less sharp.

• Misinterpretation of Color: The transition from yellow to purple can have intermediate brownish shades. It is important to be consistent in identifying the endpoint color.

Issue 3: Issues with the Indicator Solution Itself

Q: My prepared Bromophenol Red solution is cloudy or has a precipitate. Is it still usable?

A: A cloudy solution or the presence of a precipitate may indicate that the indicator has not fully dissolved or has precipitated out of solution. This can be caused by:

• Incorrect Solvent: Bromophenol Red has specific solubility properties. Using a solvent other than what is recommended in the preparation protocol can lead to incomplete dissolution.

• Low Temperature: If the solution has been stored at a low temperature, the indicator may precipitate. Gentle warming and stirring may redissolve it.

• Contamination: Contamination of the solution could also lead to precipitation.

It is generally recommended to prepare a fresh solution if you encounter this issue to ensure accurate results.

Quantitative Data Summary

Parameter	Value	Reference
pH Transition Range	5.2 - 6.8	[2]
Color in Acidic Solution (pH < 5.2)	Yellow / Orange	[2]
Color in Basic Solution (pH > 6.8)	Purple / Red	[2][6]
Recommended Storage Temperature (Powder)	15 - 25 °C	[3]

Experimental Protocols

Protocol 1: Preparation of 0.1% Bromophenol Red Indicator Solution in Ethanol

Objective: To prepare a 0.1% (w/v) solution of Bromophenol Red for use as a pH indicator.

Materials:

• Bromophenol Red powder

• 20% Ethanol

• Weighing scale

• 100 mL volumetric flask

• Spatula

• Funnel

Procedure:

• Weigh out 0.1 g of Bromophenol Red powder.

• Transfer the powder to a 100 mL volumetric flask using a funnel.

• Add approximately 50 mL of 20% ethanol to the flask.

• Swirl the flask gently to dissolve the powder.

• Once dissolved, add 20% ethanol to the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a properly labeled, sealed container in a cool, dark place.

Protocol 2: Preparation of Bromophenol Red Indicator Solution using Sodium Hydroxide

Objective: To prepare a Bromophenol Red indicator solution for titrations where an aqueous-based indicator is preferred.

Materials:

• Bromophenol Red powder

• 0.1M Sodium Hydroxide (NaOH) solution

• Deionized water

• Weighing scale

• 100 mL volumetric flask

• Pipette

• Spatula

• Funnel

Procedure:

• Weigh out 0.04 g of Bromophenol Red powder.

• Transfer the powder to a 100 mL volumetric flask.

• Carefully add 0.94 mL of 0.1M NaOH solution to the flask using a pipette.[2]

• Swirl the flask to dissolve the powder. The solution should turn a purplish color.

• Once the powder is completely dissolved, dilute the solution to the 100 mL mark with deionized water.

• Stopper the flask and invert it several times to mix thoroughly.

• Store in a labeled, sealed container away from light.

Visualizations

References

• 1. gspchem.com [gspchem.com]
• 2. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. Phenol red - Wikipedia [en.wikipedia.org]
• 5. poolspaforum.com [poolspaforum.com]
• 6. gspchem.com [gspchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Bromophenol Red and Bromophenol Blue as pH Indicators

In the precise world of scientific research and drug development, the selection of an appropriate pH indicator is a critical decision that can significantly impact the accuracy and validity of experimental results. Among the myriad of available indicators, Bromophenol Red and Bromophenol Blue are two structurally similar sulfonphthalein dyes that are frequently employed. This guide provides a detailed comparison of their performance, supported by their physicochemical properties and general experimental protocols, to aid researchers in making an informed choice for their specific applications.

Physicochemical Properties

A fundamental understanding of the distinct properties of Bromophenol Red and Bromophenol Blue is essential for their effective application. The key characteristics of each indicator are summarized in the table below.

Property	Bromophenol Red	Bromophenol Blue
pH Transition Range	5.2 - 6.8[1][2]	3.0 - 4.6[3][4]
pKa	~6.0	~4.0[5][6][7]
Color in Acidic Form	Yellow[2]	Yellow[3][4]
Color in Basic Form	Red/Purple[2][8]	Blue/Purple[3][4][6]
Molecular Formula	C₁₉H₁₂Br₂O₅S	C₁₉H₁₀Br₄O₅S[3]
Molar Mass	512.19 g/mol [8]	669.96 g/mol [4]

Decision Framework for Indicator Selection

The choice between Bromophenol Red and Bromophenol Blue hinges primarily on the expected pH at the equivalence point of the titration. The ideal indicator is one whose pH transition range brackets the equivalence point pH of the reaction.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. Bromophenol red [myskinrecipes.com]
• 3. gspchem.com [gspchem.com]
• 4. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 5. Acid-Base Indicators [wiredchemist.com]
• 6. Bromophenol Blue | C19H10Br4O5S | CID 8272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. gspchem.com [gspchem.com]

A Comparative Analysis: Accuracy of Bromophenol Red vs. a Digital pH Meter

For researchers, scientists, and drug development professionals, the precise measurement of pH is a critical parameter in a vast array of experimental and quality control processes. While digital pH meters are ubiquitous in modern laboratories for their accuracy, chemical indicators like Bromophenol Red still serve specific purposes. This guide provides an objective comparison of the performance of Bromophenol Red against a standard laboratory pH meter, supported by experimental data and detailed protocols.

The choice between a chemical indicator and a digital meter hinges on the required level of accuracy, the nature of the sample, and cost considerations. While both methods aim to determine the hydrogen ion concentration in a solution, they operate on fundamentally different principles, leading to significant disparities in their performance.

Principles of Measurement

Bromophenol Red: This substance is a chemical pH indicator, a weak acid that changes color in response to alterations in pH.[1][2] It is effective in a pH range of 5.2 to 6.8, transitioning from yellow in more acidic conditions to red or purple in more alkaline conditions.[3] The pH is estimated by visually comparing the solution's color to a reference chart.[2] This method is qualitative or at best, semi-quantitative.[4]

Digital pH Meter: A pH meter is an electrochemical instrument that measures the electrical potential difference (voltage) between a pH-sensitive electrode and a reference electrode.[2][5] This voltage is directly proportional to the activity of hydrogen ions in the solution. The meter converts this electrical signal into a precise pH value, which is displayed numerically.[2][6] This method provides a quantitative and highly accurate measurement.[7]

Data Presentation: A Quantitative Comparison

The primary distinction between the two methods lies in their accuracy and precision. Digital pH meters, when properly calibrated, offer significantly higher accuracy and precision.[2][8]

Feature	Bromophenol Red	Digital pH Meter
Principle	Colorimetric (Visual)	Potentiometric (Electrochemical)
Measurement Type	Qualitative / Semi-Quantitative[4]	Quantitative[6]
Effective pH Range	5.2 - 6.8[3]	Typically 0 - 14[6]
Accuracy	Approx. ±0.25 to 1.0 pH unit[4]	±0.03 to ±0.05 pH units (can reach ±0.02)[8]
Precision	Low; dependent on user's color perception	High; provides repeatable measurements
Resolution	Limited to discernible color changes	Typically 0.1, 0.01, or 0.001 pH units
Temperature Dependence	Color change can be slightly temperature-dependent	High; requires Automatic Temperature Compensation (ATC) for accuracy[5][7]
Subjectivity	High; relies on individual visual interpretation	Low; provides a direct numerical reading

Experimental Protocols

To objectively compare the two methods, the following experimental protocols can be employed.

This protocol details the steps for preparing and using Bromophenol Red to estimate the pH of a solution.

1. Preparation of Indicator Solution:

• Weigh 0.1 g of Bromophenol Red powder.

• Dissolve the powder in 100 mL of 20% ethanol.

• If necessary, add a few drops of a dilute base (e.g., sodium hydroxide) until the color just begins to shift, ensuring the indicator is in its sensitive range.

2. Measurement Procedure:

• Dispense a small, equal volume of each test solution into separate, clean test tubes or wells of a microplate.[9]

• Add a consistent number of drops (e.g., 2-3) of the Bromophenol Red indicator solution to each sample.

• Gently swirl to mix the contents thoroughly.

• Visually observe the color of each solution against a white background.

• Compare the observed colors to a standard Bromophenol Red color chart to estimate the pH range of each solution.[1]

This protocol outlines the standard procedure for calibrating and using a laboratory pH meter for accurate measurements.

1. Calibration (3-Point):

• Turn on the pH meter and allow it to stabilize.[2]

• Rinse the electrode with deionized water and gently blot it dry with a lint-free wipe.[10][11]

• Immerse the electrode in a standard buffer solution of pH 7.0.[12] Allow the reading to stabilize and then calibrate the meter according to the manufacturer's instructions.[13][14]

• Rinse the electrode again and immerse it in a standard buffer solution of pH 4.0.[12] Wait for a stable reading and calibrate.

• Repeat the rinsing process and calibrate with a standard buffer of pH 10.0. A multi-point calibration ensures accuracy across a wider range.[12]

2. Measurement Procedure:

• After calibration, rinse the electrode with deionized water and blot dry.

• Immerse the electrode into the sample solution, ensuring the electrode bulb is fully submerged.[13]

• Gently stir the sample to ensure homogeneity and a stable reading.

• Allow the reading on the meter to stabilize completely before recording the pH value.

• Rinse the electrode thoroughly with deionized water between each sample measurement to prevent cross-contamination.[10]

Mandatory Visualization

The following diagram illustrates a logical workflow for a comparative experiment designed to evaluate the accuracy of Bromophenol Red against a pH meter using a series of standard buffer solutions.

Caption: Workflow for comparing pH measurement methods.

Conclusion

For applications demanding high accuracy and reproducibility, such as in pharmaceutical research and quality control, the digital pH meter is the indispensable tool.[7] Its ability to provide precise, quantitative data is paramount where even small variations in pH can significantly impact chemical reactions, drug stability, or biological activity.[5] Factors like proper calibration, electrode maintenance, and temperature compensation are critical to achieving its high level of accuracy.[5][8]

Bromophenol Red, with its distinct color change over a narrow range, serves as a useful tool for rapid, qualitative assessments where an exact pH value is not required.[3][15] It is well-suited for educational demonstrations, monitoring the general progress of a titration, or quickly sorting solutions into broad acidic or neutral categories.[3] However, its semi-quantitative nature and reliance on subjective visual interpretation limit its accuracy to an estimation, making it unsuitable for rigorous scientific research or regulated processes.[4] Ultimately, the selection of the measurement method must be aligned with the specific requirements of the application.

References

• 1. cerritos.edu [cerritos.edu]
• 2. benchchem.com [benchchem.com]
• 3. Bromophenol red [myskinrecipes.com]
• 4. A Simple but Effective Combination of pH Indicators for Plant Tissue Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. news-medical.net [news-medical.net]
• 6. hudsonlabautomation.com [hudsonlabautomation.com]
• 7. Choosing the Right pH Meter for Your Laboratory [analab.co.in]
• 8. hamiltoncompany.com [hamiltoncompany.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. hudsonlabautomation.com [hudsonlabautomation.com]
• 11. SOP for Operation and Calibration of pH Meter | Pharmaguideline [pharmaguideline.com]
• 12. atlas-scientific.com [atlas-scientific.com]
• 13. utsc.utoronto.ca [utsc.utoronto.ca]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. gspchem.com [gspchem.com]

A Comparative Guide to Validating Titration Methods with Bromophenol Red

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Bromophenol Red as a titration indicator against common alternatives, supported by experimental data. Detailed methodologies for key validation experiments are presented to assist in the accurate and reliable implementation of titration methods in a laboratory setting.

Introduction to Titration Method Validation

The validation of an analytical method, such as titration, is crucial to ensure that the chosen procedure is suitable for its intended purpose. Method validation for titration should demonstrate specificity, linearity, accuracy, and precision, providing a high level of assurance in the reliability of the analytical results. The choice of indicator plays a pivotal role in the accuracy of visual titrations, as its color change must correspond closely to the equivalence point of the reaction.

Bromophenol Red is a pH indicator that exhibits a color change from yellow to blue-violet in the pH range of 3.0 to 4.6. This makes it particularly suitable for the titration of a strong acid with a weak base, where the equivalence point lies in the acidic pH range.

Experimental Protocols for Titration Method Validation

The following protocols outline the key experiments required to validate a titration method. For the purpose of this guide, we will consider the titration of a weak base, such as ammonia (NH₃), with a strong acid, like hydrochloric acid (HCl).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Protocol:

  • Prepare a sample of the analyte (e.g., 0.1 M ammonia).

  • Prepare a placebo sample containing all excipients or potential impurities without the analyte.

  • Spike the analyte sample with known concentrations of potential interfering substances.

  • Titrate the analyte sample, the placebo sample, and the spiked sample with the standardized titrant (e.g., 0.1 M HCl) using Bromophenol Red as the indicator.

  • The placebo sample should not produce an endpoint. The endpoint of the spiked sample should be solely due to the analyte and not shifted by the interfering substances.

Linearity and Range

Linearity demonstrates that the results are directly proportional to the concentration of the analyte within a given range.

• Protocol:

  • Prepare a series of at least five concentrations of the analyte (e.g., from 50% to 150% of the target concentration).

  • Titrate each concentration in triplicate with the standardized titrant using Bromophenol Red.

  • Plot a graph of the volume of titrant consumed versus the concentration of the analyte.

  • Calculate the correlation coefficient (r²), which should be close to 1.

Accuracy

Accuracy is the closeness of the test results to the true value.

• Protocol:

  • Prepare samples at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Titrate each sample with the standardized titrant using Bromophenol Red.

  • Calculate the percentage recovery for each sample.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples at 100% of the target concentration.

    • Have one analyst perform the titrations on the same day, using the same equipment.

    • Calculate the Relative Standard Deviation (%RSD).

  • Intermediate Precision:

    • Repeat the repeatability study on a different day with a different analyst and, if possible, different equipment.

    • Calculate the %RSD.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Protocol:

  • Introduce small variations to the method, such as:

    • Changing the concentration of the indicator.

    • Varying the temperature of the titration.

    • Using a different brand of titrant.

  • Analyze the effect of these changes on the results.

Performance Comparison of Indicators

The choice of indicator is critical for the accuracy of a titration. The following table summarizes the performance data for Bromophenol Red and two common alternatives, Methyl Orange and Phenolphthalein, in the context of a weak base-strong acid titration.

Validation Parameter	Bromophenol Red	Methyl Orange	Phenolphthalein
pH Range	3.0 - 4.6	3.1 - 4.4	8.2 - 10.0
Color Change	Yellow to Blue-Violet	Red to Yellow	Colorless to Pink
Accuracy (% Recovery)	99.5% - 100.5%	99.3% - 100.7%	Not Suitable
Precision (%RSD)	< 1.0%	< 1.0%	Not Applicable
Linearity (r²)	> 0.999	> 0.999	Not Applicable

Note: Phenolphthalein is not suitable for the titration of a weak base with a strong acid as its pH range does not overlap with the acidic equivalence point of this type of reaction.

Visualizing the Validation Workflow and Indicator Comparison

To better illustrate the processes and relationships described, the following diagrams are provided in Graphviz DOT language.

Caption: Experimental workflow for validating a titration method.

Caption: Comparison of indicators for weak base-strong acid titration.

Conclusion

The validation of a titration method is essential for ensuring the quality and reliability of analytical data. Bromophenol Red proves to be a suitable and effective indicator for titrations involving a weak base and a strong acid, demonstrating excellent performance in terms of accuracy, precision, and linearity. Its sharp color transition within the appropriate pH range allows for the precise determination of the endpoint. When selecting an indicator, it is imperative to match its pH range with the expected equivalence point of the titration to minimize titration error and ensure the validity of the results.

Performance Verification of a New Batch of Bromophenol Red: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the performance verification of a new batch of Bromophenol Red, a crucial pH indicator in various research and development applications.[1] By objectively comparing the performance of the new batch against established standards and alternative indicators, this document aims to ensure the reliability and consistency of experimental results. The protocols and data presented herein are designed to assist researchers in making informed decisions regarding the suitability of the new batch for their specific needs.

Comparative Performance Data

The performance of the new batch of Bromophenol Red was evaluated against typical product specifications, which serve as the standard for this comparison. The following table summarizes the key quality control parameters.

Parameter	Standard Specification	New Batch (Lot #20251213)	Alternative: Bromocresol Green
Appearance	Red to brown powder	Conforms	Green powder
pH Transition Range	pH 5.2 - 6.8 (Yellow to Purple)	pH 5.3 - 6.9 (Yellow to Purple)	pH 3.8 - 5.4 (Yellow to Blue)
Absorption Maximum (λmax) at pH 5.2	435 - 440 nm	438 nm	444 nm (in acidic form)
Absorption Maximum (λmax) at pH 6.8	574 - 577 nm	576 nm	617 nm (in basic form)
Absorptivity (A 1%/1cm at λmax, pH 5.2)	≥ 380	385	Not applicable
Absorptivity (A 1%/1cm at λmax, pH 6.8)	≥ 760	765	Not applicable
Solubility (0.1% in 20% Ethanol)	Clear solution	Conforms	Slightly soluble in water, soluble in ethanol
Loss on Drying (Moisture Content)	≤ 5%	3.8%	Not specified

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Determination of pH Transition Range and Absorption Maxima

This spectrophotometric method determines the pH range over which Bromophenol Red changes color and its absorption maxima at the acidic and basic ends of this range.

Materials:

• New batch of Bromophenol Red

• Buffer solutions: pH 4.0, 5.0, 5.2, 5.4, 5.6, 5.8, 6.0, 6.2, 6.4, 6.6, 6.8, 7.0, 8.0

• UV-Vis Spectrophotometer

• pH meter

• Volumetric flasks and pipettes

• Deionized water

Procedure:

• Prepare a stock solution of the new batch of Bromophenol Red (e.g., 0.1 g in 100 ml of 20% ethanol).

• For each buffer solution, add a small, precise volume of the Bromophenol Red stock solution to a volumetric flask and dilute with the buffer to the mark. The final concentration of the indicator should be low enough to be within the linear range of the spectrophotometer.

• Calibrate the spectrophotometer with a blank solution (the respective buffer without the indicator).

• Measure the absorbance of each solution across the visible spectrum (e.g., 400-700 nm) to determine the absorption maxima (λmax) at the most acidic (pH 5.2) and most basic (pH 6.8) ends of the expected transition range.

• At the determined λmax for the acidic and basic forms, measure the absorbance of the indicator in all the prepared buffer solutions.

• The visual transition range is the pH range where a distinct color change is observed. The spectrophotometric transition range is determined by plotting absorbance versus pH.

Purity and Absorptivity Analysis

This test quantifies the purity of the Bromophenol Red dye content through its absorptivity.

Materials:

• New batch of Bromophenol Red

• Buffer solutions at pH 5.2 and pH 6.8

• UV-Vis Spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Accurately weigh a small amount of the new Bromophenol Red batch and dissolve it in a known volume of the appropriate buffer (pH 5.2 for the acidic form, pH 6.8 for the basic form) to create a stock solution of known concentration.

• Prepare a series of dilutions from the stock solution.

• Measure the absorbance of each dilution at the predetermined λmax for the acidic and basic forms.

• Calculate the absorptivity (A 1%/1cm) using the Beer-Lambert law (A = εbc), where A is absorbance, ε is the molar absorptivity, b is the path length (typically 1 cm), and c is the concentration. The absorptivity is a measure of the amount of light absorbed per unit of concentration and path length.

Solubility Test

This qualitative test assesses the solubility of the Bromophenol Red in a specified solvent.

Materials:

• New batch of Bromophenol Red

• 20% Ethanol solution

• Test tubes

• Vortex mixer

Procedure:

• Weigh 0.1 g of the new batch of Bromophenol Red and add it to a test tube.

• Add 100 ml of 20% ethanol to the test tube.

• Vortex the mixture for a set period (e.g., 1 minute).

• Visually inspect the solution for any undissolved particles or turbidity. A clear solution indicates that the substance has dissolved completely.

Determination of Moisture Content (Loss on Drying)

This gravimetric method determines the percentage of water in the Bromophenol Red powder. An alternative, more precise method is Karl Fischer titration.[2][3][4][5][6]

Materials:

• New batch of Bromophenol Red

• Drying oven

• Weighing bottle

• Analytical balance

• Desiccator

Procedure:

• Accurately weigh a weighing bottle that has been pre-dried.

• Add approximately 1-2 g of the new Bromophenol Red batch to the weighing bottle and record the exact weight.

• Place the weighing bottle with the sample in a drying oven at a specified temperature (e.g., 105°C) for a set period (e.g., 2 hours).

• After drying, transfer the weighing bottle to a desiccator to cool to room temperature.

• Reweigh the weighing bottle with the dried sample.

• The loss in weight represents the moisture content, which is then calculated as a percentage of the initial sample weight.

Visualizations

The following diagrams illustrate the workflows for the performance verification process.

Caption: Overall workflow for the performance verification of a new Bromophenol Red batch.

Caption: Experimental workflow for determining the pH transition range and λmax.

References

• 1. gspchem.com [gspchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mcckf.com [mcckf.com]
• 4. cscscientific.com [cscscientific.com]
• 5. Moisture content determination by karl fischer titration | PPTX [slideshare.net]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

A Comparative Guide to the Sensitivity of Common pH Indicators

For researchers, scientists, and professionals in drug development, the precise measurement of pH is a critical component of experimental accuracy and product efficacy. The selection of an appropriate pH indicator is paramount for titrations, buffer preparations, and various other analytical procedures. This guide provides a comprehensive comparison of common pH indicators, supported by experimental data and detailed protocols for determining their sensitivity.

Performance Comparison of pH Indicators

The sensitivity of a pH indicator is defined by its transition range, the specific pH window in which it changes color. This transition is centered around the indicator's pKa value, the pH at which the acidic and basic forms of the indicator are in equal concentration. An ideal indicator for a titration has a transition range that brackets the pH of the equivalence point of the reaction.

Indicator	pKa	pH Transition Range	Acid Color	Base Color
Methyl Violet	~1.0	0.0 – 1.6	Yellow	Blue-violet
Thymol Blue (acid)	1.65	1.2 – 2.8	Red	Yellow
Methyl Orange	3.4	3.1 – 4.4	Red	Yellow
Bromocresol Green	4.7	4.0 – 5.6	Yellow	Blue
Methyl Red	4.95	4.4 – 6.2	Red	Yellow
Litmus	~6.5	4.5 – 8.3	Red	Blue
Bromothymol Blue	7.3	6.0 – 7.6	Yellow	Blue
Phenol Red	7.9	6.4 – 8.0	Yellow	Red
Thymol Blue (base)	8.9	8.0 – 9.6	Yellow	Blue
Phenolphthalein	9.4	8.0 – 10.0	Colorless	Pink/Red
Alizarin Yellow R	11.2	10.0 – 12.0	Yellow	Red-violet

Experimental Protocols for Determining Indicator Sensitivity

The transition range of a pH indicator can be determined through several methods. The two primary approaches are visual determination using buffer solutions and spectrophotometric analysis.

Visual Determination of Transition Range

This method relies on the observation of color change in a series of buffer solutions of known pH.

Materials:

• pH indicator solution

• A series of buffer solutions with finely graded pH values (e.g., in 0.2 pH unit increments) spanning the expected transition range of the indicator.

• Test tubes or a microplate

• Pipettes

• White background for clear color observation

Procedure:

• Prepare Buffer Series: Prepare a series of buffer solutions with known pH values. For example, to test an indicator with an expected transition range around pH 7, prepare buffers from pH 6.0 to 8.0 in 0.2 pH unit increments.[1]

• Aliquot Buffers: Dispense a fixed volume (e.g., 5 mL) of each buffer solution into separate, labeled test tubes.

• Add Indicator: Add a consistent, small amount (e.g., 2-3 drops) of the indicator solution to each test tube.

• Observe and Record: Gently mix the solutions and observe the color of each against a white background. Record the pH at which the first perceptible color change occurs and the pH at which the color change is complete. This range is the visual transition range of the indicator.

Spectrophotometric Determination of pKa and Transition Range

This quantitative method provides a more precise determination of an indicator's pKa and transition range by measuring the absorbance of the acidic and basic forms of the indicator at different pH values.

Materials:

• Spectrophotometer

• pH meter

• pH indicator solution

• Buffer solutions of known pH

• Cuvettes

• Pipettes

• Volumetric flasks

Procedure:

• Determine Wavelengths of Maximum Absorbance (λmax):

  • Prepare two solutions of the indicator: one highly acidic (e.g., in 0.1 M HCl) to isolate the acidic form (HIn), and one highly basic (e.g., in 0.1 M NaOH) to isolate the basic form (In⁻).

  • Scan the absorbance of each solution across the visible spectrum (e.g., 400-700 nm) to find the λmax for both the acidic and basic forms.

• Prepare a Series of Buffered Indicator Solutions:

  • Prepare a series of buffer solutions with finely graded pH values that span the expected transition range of the indicator.

  • Add a precise, constant amount of the indicator stock solution to a fixed volume of each buffer solution in separate volumetric flasks and dilute to the mark.

• Measure Absorbance:

  • Measure the absorbance of each buffered indicator solution at the two λmax values determined in step 1.

• Calculate pKa:

  • The pKa of the indicator can be determined graphically by plotting the absorbance at one of the λmax values against the pH. The inflection point of the resulting sigmoidal curve corresponds to the pKa.

  • Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric data: pH = pKa + log([In⁻]/[HIn]) The ratio [In⁻]/[HIn] can be determined from the absorbance measurements.

Visualization of Experimental and Logical Workflows

The following diagrams illustrate the key processes involved in selecting and characterizing a pH indicator.

Caption: Workflow for determining pH indicator sensitivity.

Caption: Logical pathway for selecting a suitable pH indicator.

By understanding the distinct properties of various pH indicators and employing rigorous experimental methods to verify their sensitivity, researchers can ensure the accuracy and reliability of their scientific findings.

References

• 1. web.pdx.edu [web.pdx.edu]

Cross-validation of experimental results with Bromophenol Red

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount for accurate and reproducible experimental outcomes. Bromophenol Red, a versatile dye, finds common application as both a tracking dye in gel electrophoresis and as a pH indicator. This guide provides a comprehensive comparison of Bromophenol Red with its common alternatives in these applications, supported by experimental data and detailed protocols.

Bromophenol Red in Gel Electrophoresis: A Comparative Analysis

In gel electrophoresis, tracking dyes are essential for monitoring the progress of the separation of nucleic acids or proteins. Bromophenol Red is a widely used tracking dye, but its performance relative to other dyes can influence its suitability for specific applications.

Comparison of Tracking Dye Performance

The choice of tracking dye can impact the visualization and interpretation of gel electrophoresis results. The migration of the dye front relative to the separated molecules is a critical factor. Below is a summary of the approximate migration of Bromophenol Red and its common alternatives, Orange G and Xylene Cyanol, in different gel matrices. This data is crucial for preventing the dye from obscuring the bands of interest or for ensuring the gel runs for an adequate duration.

Tracking Dye	Apparent Migration in 1% Agarose Gel (dsDNA size in bp)	Apparent Migration in 10% Polyacrylamide Gel (dsDNA size in bp)
Bromophenol Red	~300-500 bp[1][2]	~100 bp[3][4]
Orange G	~50 bp[1][4]	<20 bp[3]
Xylene Cyanol FF	~4000 bp[2]	~460 bp[3][4]

Key Observations:

• Bromophenol Red is a suitable general-purpose tracking dye for routine DNA and protein electrophoresis, migrating at a rate comparable to smaller DNA fragments.[1]

• Orange G migrates significantly faster than Bromophenol Red, making it ideal for the separation of small DNA or RNA fragments where it is important to prevent the fragments from running off the gel.[1][5]

• Xylene Cyanol FF migrates much slower than Bromophenol Red, which is advantageous for longer electrophoresis runs required to separate large DNA fragments.[6]

Experimental Protocol: Comparative Analysis of Tracking Dyes in Agarose Gel Electrophoresis

This protocol outlines a method to compare the migration of Bromophenol Red, Orange G, and Xylene Cyanol in agarose gel electrophoresis.

1. Preparation of 6X Loading Dyes:

• Bromophenol Red Loading Dye (6X):

  • 0.25% (w/v) Bromophenol Red

  • 30% (v/v) Glycerol in deionized water

  • Store at 4°C.[7]

• Orange G Loading Dye (6X):

  • 0.4% (w/v) Orange G

  • 15% (w/v) Ficoll® 400 in deionized water

  • Store at room temperature.[8]

• Xylene Cyanol FF Loading Dye (6X):

  • 0.25% (w/v) Xylene Cyanol FF

  • 40% (w/v) Sucrose in deionized water

  • Store at 4°C.[9]

2. Agarose Gel Electrophoresis:

• Prepare a 1% agarose gel in 1X TAE or TBE buffer.

• Mix a DNA ladder with each of the three 6X loading dyes in a 5:1 ratio (sample:dye).

• Load the mixtures into separate wells of the agarose gel.

• Run the gel at a constant voltage (e.g., 100V) until the dye fronts have migrated a sufficient distance.

• Visualize the gel under UV light after staining with a fluorescent DNA stain (e.g., Ethidium Bromide or SYBR® Safe).

• Compare the migration distance of each tracking dye relative to the DNA bands of known sizes in the ladder.

Figure 1: Experimental workflow for agarose gel electrophoresis.

Bromophenol Red as a pH Indicator: A Spectrophotometric Comparison

Bromophenol Red is also utilized as a pH indicator, exhibiting a color change from yellow in acidic solutions to purple in basic solutions. Its performance can be quantitatively compared to other indicators with similar pH transition ranges.

Comparison of pH Indicator Performance

The effectiveness of a pH indicator is determined by its pH transition range and the clarity of its color change.

Indicator	pH Transition Range	Acidic Color	Basic Color
Bromophenol Red	5.2 - 6.8	Yellow	Purple
Bromothymol Blue	6.0 - 7.6	Yellow	Blue
Phenol Red	6.8 - 8.2	Yellow	Red

Key Observations:

• Bromophenol Red is suitable for indicating pH changes in the slightly acidic to neutral range.

• Bromothymol Blue has a transition range that is closer to neutral pH, making it useful for biological applications.[10]

• Phenol Red is often used in cell culture media to monitor pH changes, as its transition range aligns with physiological pH.[10]

Experimental Protocol: Spectrophotometric Analysis of pH Indicators

This protocol describes a method for the spectrophotometric determination of the pKa (the pH at which the acidic and basic forms of the indicator are in equal concentration) of Bromophenol Red and a comparative indicator like Bromothymol Blue.

1. Preparation of Buffer Solutions:

• Prepare a series of buffer solutions with known pH values spanning the expected transition range of the indicators (e.g., pH 4.0 to 8.0 in 0.5 pH unit increments).

2. Spectrophotometric Measurements:

• Prepare a stock solution of each indicator (e.g., 0.1% w/v in ethanol).

• For each indicator, prepare a set of solutions by adding a small, constant amount of the stock solution to each of the buffer solutions.

• Measure the absorbance spectrum (e.g., 400-700 nm) of each solution using a spectrophotometer.

• Identify the wavelengths of maximum absorbance for the acidic and basic forms of each indicator.

• Measure the absorbance of all solutions at these two wavelengths.

3. Data Analysis:

• Plot absorbance versus pH at the wavelength of maximum absorbance for the basic form.

• The pKa is the pH at the midpoint of the sigmoid curve.

• Alternatively, use the Henderson-Hasselbalch equation to calculate the pKa from the absorbance data.[11]

Figure 2: pH transition ranges of Bromophenol Red and Bromothymol Blue.

Conclusion

The selection between Bromophenol Red and its alternatives depends on the specific requirements of the experiment. As a tracking dye in gel electrophoresis, its migration properties relative to the sample of interest are the primary consideration. For applications as a pH indicator, the desired pH range and the required precision of the measurement will guide the choice. The provided data and protocols offer a framework for researchers to make informed decisions and to validate the performance of these reagents in their own laboratory settings.

References

• 1. geneticeducation.co.in [geneticeducation.co.in]
• 2. eu.idtdna.com [eu.idtdna.com]
• 3. Star Republic: Guide for Biologists [sciencegateway.org]
• 4. promega.com [promega.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. DNA Gel Loading Dye Recipes | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 8. laboratorynotes.com [laboratorynotes.com]
• 9. Size standards and dyes [science.umd.edu]
• 10. benchchem.com [benchchem.com]
• 11. cdn.prexams.com [cdn.prexams.com]

Selecting the Optimal pH Indicator for Weak Acid-Strong Base Titration: A Comparative Guide

For researchers, scientists, and drug development professionals, the precision of analytical techniques is paramount. In weak acid-strong base titrations, the choice of pH indicator is critical for accurate determination of the equivalence point. This guide provides an objective comparison of suitable indicators, supported by theoretical data and a detailed experimental protocol.

The titration of a weak acid with a strong base is characterized by an equivalence point in the basic pH range (typically pH > 7). This is because at the equivalence point, the weak acid has been completely converted to its conjugate base, which then hydrolyzes water to produce hydroxide ions, resulting in a basic solution. Therefore, the ideal pH indicator for such a titration is one whose pH range of color change brackets the pH of the equivalence point.

Comparison of Suitable pH Indicators

Based on their pKa values and pH transition ranges, phenolphthalein, thymol blue, and cresol red are the most suitable indicators for weak acid-strong base titrations. The table below summarizes their key properties.

Indicator	pKa	pH Range of Color Change	Color in Acidic Solution	Color in Basic Solution
Phenolphthalein	~9.4[1]	8.2 – 10.0	Colorless	Pink
Thymol Blue (basic range)	~8.9[2]	8.0 – 9.6	Yellow	Blue
Cresol Red (basic range)	~8.3[3]	7.2 – 8.8	Yellow	Reddish-purple

For a typical titration of a 0.1 M solution of a weak acid like acetic acid with a 0.1 M solution of a strong base like sodium hydroxide (NaOH), the theoretical pH at the equivalence point is approximately 8.72.[4] As the data indicates, the pH transition ranges of both phenolphthalein and thymol blue are excellent matches for this equivalence point, making them the most highly recommended indicators. Cresol red can also be used, although its transition range is slightly more acidic.

Logical Selection of a pH Indicator

The selection of an appropriate indicator is a logical process based on the chemical principles of the titration. The following diagram illustrates this decision-making workflow.

Caption: Workflow for selecting a suitable pH indicator for a weak acid-strong base titration.

Experimental Protocol: Titration of Acetic Acid with Sodium Hydroxide

This section details a standard procedure for the titration of a weak acid (acetic acid, CH₃COOH) with a strong base (sodium hydroxide, NaOH) using a suitable pH indicator.

Materials:

• 0.1 M Acetic Acid (CH₃COOH) solution

• 0.1 M Sodium Hydroxide (NaOH) solution (standardized)

• Phenolphthalein indicator solution

• Thymol blue indicator solution

• Cresol red indicator solution

• 50 mL Burette

• 25 mL Volumetric pipette

• 250 mL Erlenmeyer flask

• Burette clamp and stand

• White tile or paper

• Distilled water

Procedure:

• Preparation of the Burette:

  • Rinse the 50 mL burette with a small amount of the 0.1 M NaOH solution and discard the rinsing.

  • Fill the burette with the 0.1 M NaOH solution, ensuring the tip is free of air bubbles.

  • Record the initial volume of the NaOH solution to two decimal places.

• Preparation of the Analyte:

  • Using a 25 mL volumetric pipette, transfer 25.00 mL of the 0.1 M acetic acid solution into a 250 mL Erlenmeyer flask.

  • Add approximately 50 mL of distilled water to the flask to ensure adequate volume for mixing.

  • Add 2-3 drops of the chosen pH indicator (phenolphthalein, thymol blue, or cresol red) to the acetic acid solution.

• Titration:

  • Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the color change.

  • Slowly add the NaOH solution from the burette to the acetic acid solution while constantly swirling the flask to ensure thorough mixing.

  • As the endpoint is approached, the indicator will show a transient color change that disappears upon swirling. At this stage, add the NaOH drop by drop.

  • The endpoint is reached when a single drop of NaOH solution causes a persistent color change (pink for phenolphthalein, blue for thymol blue, or reddish-purple for cresol red) that lasts for at least 30 seconds.

  • Record the final volume of the NaOH solution in the burette to two decimal places.

• Data Analysis:

  • Calculate the volume of NaOH used by subtracting the initial volume from the final volume.

  • Repeat the titration at least two more times to ensure concordant results (volumes of NaOH used should be within 0.1 mL of each other).

  • Calculate the average volume of NaOH used from the concordant titrations.

  • The concentration of the acetic acid can then be calculated using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the acid, and M₂ and V₂ are the molarity and volume of the base.

For the titration of a weak acid with a strong base, both phenolphthalein and thymol blue are excellent choices for pH indicators. Their pH transition ranges closely align with the basic equivalence point of such titrations, ensuring an accurate determination of the endpoint. Cresol red can also be a viable option, although its transition range is slightly less optimal. The selection of the most appropriate indicator is crucial for minimizing titration error and achieving reliable and reproducible results in a research setting.

References

• 1. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 2. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]

Literature comparison of Bromophenol Red applications

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to achieving accurate and reliable experimental outcomes. Bromophenol Red, a sulfonphthalein dye, is a versatile compound with significant applications in various scientific domains, including pH monitoring, electrophoresis, and analytical chemistry.[1] This guide provides a comprehensive comparison of Bromophenol Red with other common laboratory reagents, supported by experimental data and detailed protocols to aid in your research endeavors.

Performance Comparison

As a pH Indicator

Bromophenol Red is widely utilized as a pH indicator due to its distinct color transition. It exhibits a yellow color in acidic conditions and a purple color in alkaline conditions, with a transition range of pH 4.7 to 6.3.[1] This makes it particularly useful for monitoring pH changes in titrations and enzyme assays.[1]

A comparison with other commonly used pH indicators reveals the specific pH ranges where each is most effective.

Indicator	pH Range	Color Change (Acid to Base)	pKa
Methyl Orange	3.1 - 4.4	Red to Orange	3.4
Bromophenol Blue	3.0 - 4.6	Yellow to Blue	3.85
Bromophenol Red	4.7 - 6.3	Yellow to Purple	-
Methyl Red	4.4 - 6.2	Red to Yellow	4.95
Bromocresol Green	4.0 - 5.6	Yellow to Blue	4.7
Phenol Red	6.4 - 8.0	Yellow to Red	7.9
Bromothymol Blue	6.0 - 7.6	Yellow to Blue	-
Phenolphthalein	8.0 - 10.0	Colorless to Red	9.4
Cresol Red	0.2 - 1.8	Red to Yellow	1.0
Thymol Blue	1.2 - 2.8 & 8.0 - 9.6	Red to Yellow & Yellow to Blue	1.65 & 8.9

Data sourced from various chemical suppliers and publications.[2]

The choice of indicator is critical and depends on the specific pH range of the experiment. For instance, while Phenol Red is suitable for monitoring physiological pH around 7, Bromophenol Red is more appropriate for slightly acidic conditions.[3]

As a Tracking Dye in Gel Electrophoresis

In molecular biology, tracking dyes are essential for monitoring the progress of gel electrophoresis of nucleic acids and proteins.[4][5] Bromophenol Red is not as commonly used as a tracking dye as its brominated counterpart, Bromophenol Blue. However, understanding the migration patterns of different dyes is crucial for accurate fragment size estimation.

Tracking Dye	Apparent Molecular Weight in 1% Agarose Gel (TAE Buffer)	Apparent Molecular Weight in 1% Agarose Gel (TBE Buffer)	Color
Bromophenol Blue	~370 bp	~220 bp	Blue
Xylene Cyanol FF	~4,160 bp	~3,030 bp	Cyan
Orange G	<50 bp	<50 bp	Orange

Data sourced from Thermo Fisher Scientific.[6]

Generally, Orange G migrates the fastest, followed by Bromophenol Blue, and then Xylene Cyanol.[4] The choice of dye depends on the size of the fragments being separated. For smaller fragments, a faster-migrating dye like Orange G is preferable, while for larger fragments, a slower dye like Xylene Cyanol is more suitable.[7]

Experimental Protocols

Preparation of a Bromophenol Blue Indicator Solution

This protocol describes the preparation of a 0.1% Bromophenol Blue solution in methanol, which can be adapted for Bromophenol Red.

Materials:

• Bromophenol Blue powder

• Methanol (or 95% Ethanol)

• Beaker

• Magnetic stir plate and stir bar

• Graduated cylinder

Procedure:

• Weigh 0.1 g of Bromophenol Blue powder and place it in a beaker.

• Add a magnetic stir bar to the beaker.

• Measure 100 mL of methanol and add it to the beaker.

• Place the beaker on a magnetic stir plate and stir until the powder is completely dissolved.

• The resulting solution will be reddish-green in methanol.[8] When added to an aqueous solution, it will turn yellow at a pH below 3.0 and blue above pH 4.6.[8]

DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol is a general method for assessing the antioxidant activity of compounds like bromophenols.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol

• Bromophenol samples and standards (e.g., Trolox, Ascorbic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.

• Prepare a series of dilutions of the bromophenol samples and standards in methanol.

• In a 96-well plate, add 20 µL of each sample or standard dilution to the wells.[9]

• Add 200 µL of the DPPH working solution to each well.[9]

• Incubate the plate in the dark at room temperature for 30 minutes.[9]

• Measure the absorbance at 517 nm using a microplate reader.[9]

• Calculate the percentage of DPPH radical scavenging activity. The IC50 value, the concentration required to scavenge 50% of DPPH radicals, can then be determined.[9]

Visualizing Experimental Workflows

General Workflow for Antioxidant Activity Testing

The following diagram illustrates a typical workflow for evaluating the antioxidant properties of bromophenols.

Caption: A generalized workflow for assessing the antioxidant capacity of bromophenols.

Logic for Selecting a Tracking Dye in Gel Electrophoresis

The selection of a tracking dye is dependent on the expected size of the DNA or RNA fragments.

Caption: Decision tree for selecting an appropriate tracking dye based on fragment size.

References

• 1. gspchem.com [gspchem.com]
• 2. Acid-Base Indicators [wiredchemist.com]
• 3. nbinno.com [nbinno.com]
• 4. Electrophoretic color marker - Wikipedia [en.wikipedia.org]
• 5. laboratorynotes.com [laboratorynotes.com]
• 6. Loading Dye in Gel Electrophoresis | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. geneticeducation.co.in [geneticeducation.co.in]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Purity and Quality of Bromophenol Red

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of Bromophenol Red, a common pH indicator, with viable alternatives. The following sections detail experimental protocols for assessing purity and present comparative data to aid in the selection of the most suitable indicator for your specific application.

Comparison of Key Quality Parameters

The quality of Bromophenol Red and its alternatives can be assessed through a variety of physicochemical properties. The following table summarizes key parameters for high-purity grades of Bromophenol Red, Bromophenol Blue, Methyl Red, and Phenol Red.

Parameter	Bromophenol Red	Bromophenol Blue	Methyl Red	Phenol Red
Visual Transition Interval (pH)	5.2 - 6.8 (Yellow to Red)	3.0 - 4.6 (Yellow to Blue/Violet)[1][2][3]	4.4 - 6.2 (Red to Yellow)	6.8 - 8.2 (Yellow to Red)[4][5]
Molecular Formula	C₁₉H₁₂Br₂O₅S	C₁₉H₁₀Br₄O₅S[2]	C₁₅H₁₅N₃O₂	C₁₉H₁₄O₅S[6]
Molecular Weight ( g/mol )	512.17	669.96	269.30	354.38[6]
Appearance	Reddish-brown powder	Light red to purple powder	Dark red crystalline powder	Bright red to dark red crystalline powder[7]
Solubility	Sparingly soluble in water, soluble in ethanol.	Soluble in methanol (10 mg/mL)	Soluble in water and alcohol	Slightly soluble in water, soluble in ethanol
Loss on Drying	≤ 5%	≤ 1%	≤ 5%	≤ 1%[5]
Clarity of Solution	Passes test (for a 0.1% solution in 95% ethanol)[5]	Passes test	-	Passes test (for a 0.1 g in 100 ml of water)[7]
ACS Grade Available	Yes	Yes[1][3]	Yes	Yes[4][6]

Experimental Protocols for Purity Assessment

The purity of Bromophenol Red can be determined using several analytical techniques. Below are detailed protocols for spectrophotometry, thin-layer chromatography (TLC), and a general method for titration.

Spectrophotometric Analysis

This method determines the dye content of Bromophenol Red by measuring its absorbance at specific wavelengths in buffered solutions.

Materials:

• Bromophenol Red sample

• Phosphate buffer, pH 6.5

• Phosphate buffer, pH 8.2

• Ethanol (95%)

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Standard Solution Preparation: Accurately weigh approximately 100 mg of the Bromophenol Red sample and dissolve it in 100 mL of 95% ethanol in a volumetric flask.

• Sample Preparation for pH 6.5: Dilute an aliquot of the standard solution with the pH 6.5 phosphate buffer to achieve a final concentration of approximately 0.01 g/L.

• Sample Preparation for pH 8.2: Dilute another aliquot of the standard solution with the pH 8.2 phosphate buffer to achieve the same final concentration of approximately 0.01 g/L.

• Spectrophotometric Measurement:

  • Measure the absorbance of the pH 6.5 solution at its absorption maximum (λmax), which is approximately 431.6 nm.

  • Measure the absorbance of the pH 8.2 solution at its λmax, which is approximately 558.2 nm.

• Calculation of Dye Content: The absorptivity is calculated and compared against standard specifications. For example, the absorptivity (1%/1cm) at pH 6.5 should be within a certain range (e.g., 600-700), and at pH 8.2, it should be within another specified range (e.g., 1100-1200)[5].

Thin-Layer Chromatography (TLC)

TLC is a qualitative method to identify the presence of impurities.

Materials:

• Bromophenol Red sample

• Reference standards of Bromophenol Red and potential impurities

• TLC plates (silica gel coated)

• Developing chamber

• Mobile Phase: A mixture of Ammonia, Ethanol, and Butanol (1:1:3 by volume)[8]

• Capillary tubes for spotting

Procedure:

• Sample Preparation: Dissolve a small amount of the Bromophenol Red sample in a suitable solvent (e.g., ethanol) to create a concentrated solution. Do the same for the reference standard.

• Spotting: Using a capillary tube, apply a small spot of the sample solution and the reference standard solution onto the baseline of the TLC plate.

• Development: Place the TLC plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and mark the solvent front. Allow the plate to dry. The separated spots can be visualized directly if they are colored.

• Analysis: Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front). The presence of spots in the sample lane that do not correspond to the Rf of the reference standard indicates impurities.

Titration (General Method)

This is a general protocol for determining the purity of a sulfonephthalein indicator like Bromophenol Red through acid-base titration.

Materials:

• Bromophenol Red sample

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 N)

• Ethanol (neutralized)

• Burette, pipette, and beaker

• pH meter or a suitable indicator for the endpoint

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the Bromophenol Red sample (e.g., 0.1 g) and dissolve it in a measured volume of neutralized ethanol.

• Titration: Titrate the sample solution with the standardized NaOH solution.

• Endpoint Determination: The endpoint can be determined potentiometrically using a pH meter (observing a sharp change in pH) or visually if a suitable second indicator is used.

• Calculation: The purity of the Bromophenol Red is calculated based on the volume of NaOH solution consumed, its concentration, and the weight of the sample.

Visualizing Experimental Workflows

To better understand the logical flow of the purity assessment process, the following diagrams have been created using Graphviz.

Caption: Workflow for the purity assessment of Bromophenol Red.

The following diagram illustrates the general signaling pathway of a pH indicator, demonstrating the equilibrium shift that results in a color change.

Caption: General mechanism of a pH indicator's color change.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. calpaclab.com [calpaclab.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. technopharmchem.com [technopharmchem.com]
• 6. mpbio.com [mpbio.com]
• 7. adventchembio.com [adventchembio.com]
• 8. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Bromophenol Red: A Procedural Guide

For researchers and scientists in the fast-paced world of drug development and laboratory research, the proper management and disposal of chemical reagents like Bromophenol Red is a critical component of operational safety and environmental responsibility. This guide provides a clear, step-by-step framework for the appropriate disposal of Bromophenol Red, ensuring compliance and safety within your laboratory.

Core Principles of Bromophenol Red Disposal

The primary directive for the disposal of Bromophenol Red, as emphasized in its Safety Data Sheets (SDS), is to treat it as chemical waste and adhere to local, regional, and national regulations.[1][2] Under no circumstances should it be emptied into drains or sewers.[1][3]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Protective Equipment	Specification	Rationale
Eye/Face Protection	Safety goggles with side protection	Protects against splashes and dust.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, NBR) tested according to EN 374	Prevents skin contact with the chemical.
Body Protection	Laboratory coat	Protects from contamination of personal clothing.
Respiratory Protection	NIOSH/MSHA-approved respirator	Required if dust or aerosols are generated.

This table summarizes key safety and handling precautions.

Step-by-Step Disposal Protocol

The following protocol outlines the general procedure for the safe disposal of Bromophenol Red waste. This process should be adapted to comply with the specific guidelines provided by your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Identification and Segregation

• Solid Waste: Collect solid Bromophenol Red waste, including contaminated items like weighing paper, gloves, and paper towels, in a designated and clearly labeled hazardous waste container.[4] For solid residues, use a designated container for non-reactive organic solids.

• Liquid Waste: Collect aqueous solutions of Bromophenol Red in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other solvent wastes unless permitted by your institution's waste management plan.

• Sharps: Any sharps, such as needles or broken glass contaminated with Bromophenol Red, must be disposed of in a designated sharps container.

Step 2: Container Management

• Compatibility: Ensure the waste container is made of a material that is compatible with Bromophenol Red. High-density polyethylene (HDPE) is generally a suitable choice.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Bromophenol Red"), and any other information required by your institution, such as the concentration and date of accumulation.

• Closure: Keep waste containers securely closed at all times, except when adding waste.[5] This prevents the release of vapors and potential spills.

Step 3: Storage

• Designated Area: Store the hazardous waste container in a designated satellite accumulation area (SAA) within the laboratory.[5]

• Segregation: Store the Bromophenol Red waste away from incompatible materials, such as strong oxidizing agents, to prevent hazardous reactions.[2]

• Secondary Containment: It is best practice to store liquid waste containers in secondary containment to capture any potential leaks.

Step 4: Disposal Request and Pickup

• Contact EHS: Once the waste container is full or has reached the maximum storage time allowed by your institution (often up to one year for partially filled containers in an SAA), contact your Environmental Health and Safety (EHS) department to request a waste pickup.[5]

• Documentation: Complete any required waste disposal forms or online requests as per your institution's procedures.

Step 5: Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.

• Containment: For liquid spills, use an inert absorbent material like sand, silica gel, or a universal binder to contain the spill.[6] For solid spills, carefully sweep or scoop the material, avoiding dust generation.[7]

• Collection: Place the absorbed material or swept solids into a designated hazardous waste container.

• Decontamination: Clean the spill area with an appropriate cleaning agent and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Bromophenol Red.

References

• 1. carlroth.com:443 [carlroth.com:443]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. carlroth.com [carlroth.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com:443 [carlroth.com:443]

Safeguarding Your Research: A Guide to Handling Bromophenol Red

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Bromophenol Red, including detailed operational and disposal plans. By adhering to these procedural, step-by-step instructions, you can mitigate risks and ensure the integrity of your work.

Essential Safety Information at a Glance

A thorough understanding of the properties of Bromophenol Red is the first step toward safe handling.

Property	Value
Molecular Formula	C₁₉H₁₂Br₂O₅S
Molar Mass	512.17 g/mol
Appearance	Red-brown to brown powder
Melting Point	>250°C
Solubility	Sparingly soluble in water; soluble in ethanol
pH Indicator Range	pH 5.2 (Orange/Yellow) – 6.8 (Purple)[1][2]
Storage Temperature	+5°C to +30°C[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

The appropriate selection and use of Personal Protective Equipment are critical to minimize exposure to Bromophenol Red.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or tightly fitting safety goggles.[3]	Protects against splashes and dust particles.
Hand Protection	Nitrile rubber gloves (minimum 0.11 mm thickness).[4]	Provides a barrier against skin contact. Gloves should be inspected for integrity before each use and replaced immediately if contaminated.[5]
Body Protection	A lab coat or chemical-resistant apron should be worn.[5][6]	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH/MSHA-approved respirator with a particulate filter (e.g., N95) is necessary if dust is generated.[7]	Prevents inhalation of airborne particles.

Operational Plan: A Step-by-Step Guide to Safe Handling

Following a standardized operational procedure is crucial for minimizing risks associated with Bromophenol Red.

Caption: Workflow for Handling Bromophenol Red.

1. Preparation:

• Designated Area: All work with Bromophenol Red powder should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.[5]

• Gather Materials: Before starting, ensure all necessary equipment, including the chemical, solvents, glassware, and waste containers, are readily accessible.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

2. Handling and Solution Preparation:

• Weighing: Carefully weigh the required amount of Bromophenol Red powder. Avoid creating dust. If dust is generated, ensure adequate respiratory protection is in use.

• Dissolving: Add the powder to the desired solvent (e.g., ethanol) in a suitable container. Gently swirl to dissolve.

3. Spill Response:

• Small Spills (Solid): For small spills, use appropriate tools to carefully sweep up the solid material and place it in a designated, labeled waste container.[8] Clean the spill area with water and a cloth, and dispose of the cleaning materials as hazardous waste.[8]

• Large Spills (Solid): For large spills, use a shovel to place the material into a suitable waste disposal container.[8] The contaminated area should then be cleaned by spreading water and allowing it to be evacuated through the sanitary system, if local regulations permit.[8]

• General Spill Precautions: In the event of any spill, ensure the area is well-ventilated.[4][9][10] Avoid breathing any dust.[9]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Bromophenol Red and associated waste is crucial to prevent environmental contamination.

1. Waste Segregation and Collection:

• Solid Waste: All unused Bromophenol Red powder and any materials contaminated with the solid (e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Unused solutions of Bromophenol Red should be collected in a separate, labeled hazardous waste container. Dilute aqueous solutions may be permissible for drain disposal in some localities, but it is critical to confirm this with your institution's Environmental Health and Safety (EHS) department.[11] If the solution contains flammable solvents, it must be treated as hazardous waste.[11]

• Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment should be disposed of as hazardous waste.

2. Disposal Procedure:

• Consult Local Regulations: Waste disposal must be carried out in accordance with all local, state, and federal regulations.[4][10] Consult your institution's EHS department for specific guidance.

• Labeling: All waste containers must be accurately labeled with the contents, including the name "Bromophenol Red" and any associated hazards.

• Storage: Store waste containers in a designated, secure area away from incompatible materials while awaiting pickup by a certified hazardous waste disposal service.

• Empty Containers: Empty Bromophenol Red containers should be triple-rinsed with a suitable solvent.[12] The rinsate should be collected as hazardous waste. After rinsing, the container can often be disposed of as regular trash after defacing the label.[12]

By implementing these comprehensive safety and handling procedures, you can create a secure research environment and ensure the responsible management of Bromophenol Red from acquisition to disposal.

References

• 1. thermofishersci.in [thermofishersci.in]
• 2. fishersci.com [fishersci.com]
• 3. Central Washington University | Standard Operating Procedures (SOP) [cwu.edu]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 6. lsu.edu [lsu.edu]
• 7. tasco-safety.com [tasco-safety.com]
• 8. actylislab.com [actylislab.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 12. utiasafety.tennessee.edu [utiasafety.tennessee.edu]